(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Core Science & Biosynthesis

An In-depth Technical Guide to (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol: A Diarylheptanoid of Pharmacological Interest

This guide provides a comprehensive overview of the basic properties of the diarylheptanoid (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. It is intended for researchers, scientists, and professionals in the field of drug development who are interested in the chemical characteristics, potential biological activities, and synthesis of this natural product.

Introduction: Unveiling a Member of the Ginger Family's Arsenal

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, a class of plant secondary metabolites characterized by two aromatic rings joined by a seven-carbon chain. This particular compound has been identified as a constituent of plants belonging to the Zingiberaceae family, which includes well-known species such as ginger (Zingiber officinale) and galangal (Alpinia officinarum)[1][2][3]. Diarylheptanoids from these sources are gaining significant attention in the scientific community for their diverse and potent pharmacological activities, including anti-inflammatory, antioxidant, anti-tumor, and antiviral properties[4][5][6]. This guide aims to consolidate the available information on (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and to provide a framework for its further investigation and potential therapeutic application.

Physicochemical Properties

The fundamental physicochemical properties of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol are summarized in the table below. These properties are crucial for understanding its behavior in biological systems and for the design of analytical and synthetic methodologies.

Property	Value	Source
Molecular Formula	C₂₀H₂₆O₄	[7]
Molar Mass	330.42 g/mol	[7]
IUPAC Name	(3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	[7]
CAS Number	460052-56-6	[7]

Chemical Structure

The structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, featuring a guaiacol moiety and a phenyl group at the ends of the heptane chain with two stereogenic hydroxyl groups, is depicted below.

Caption: Chemical structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Potential Pharmacological Activities

While specific studies on the biological effects of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol are limited, the extensive research on related diarylheptanoids provides a strong basis for predicting its pharmacological profile.

Neuraminidase Inhibitory Activity

A significant body of research points to the potent neuraminidase (NA) inhibitory activity of diarylheptanoids isolated from the Zingiberaceae family[4][8][9][10]. Neuraminidase is a key enzyme for the release of progeny influenza viruses from infected cells, making it a prime target for antiviral drugs. Molecular docking studies have suggested that the diarylheptanoid scaffold fits well into the active site of the neuraminidase enzyme, with hydrogen bonding and hydrophobic interactions contributing to stable binding[9][10]. The structural similarity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol to these active compounds suggests it may also exhibit anti-influenza activity.

Caption: Proposed mechanism of neuraminidase inhibition by the diarylheptanoid.

Anti-inflammatory and Antioxidant Activities

Diarylheptanoids from Alpinia oxyphylla and ginger are well-documented for their anti-inflammatory and antioxidant properties[4][5]. These compounds have been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins, and to scavenge free radicals[4]. The phenolic hydroxyl groups present in the structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol are likely to contribute to its antioxidant potential by donating hydrogen atoms to neutralize free radicals.

Synthesis and Isolation

Isolation from Natural Sources

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a naturally occurring compound that can be isolated from plants of the Zingiberaceae family. A general protocol for the isolation of diarylheptanoids from plant material is outlined below.

Experimental Protocol: Isolation of Diarylheptanoids

• Extraction: Dried and powdered plant material (e.g., rhizomes of Alpinia officinarum) is extracted with a suitable organic solvent, such as methanol or ethanol, at room temperature.

• Partitioning: The crude extract is concentrated under reduced pressure and then partitioned between an immiscible solvent pair (e.g., ethyl acetate and water) to separate compounds based on their polarity.

• Chromatography: The organic phase is subjected to a series of chromatographic separations.

  • Column Chromatography: Initial separation is typically performed on a silica gel column using a gradient elution system of increasing polarity (e.g., hexane-ethyl acetate).

  • Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing compounds of interest are further purified by preparative HPLC on a reversed-phase column (e.g., C18) with a suitable mobile phase (e.g., methanol-water or acetonitrile-water).

• Structure Elucidation: The structure of the isolated pure compound is determined using spectroscopic techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HR-MS).

Proposed Synthetic Strategy

While a specific synthesis for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol has not been detailed in the available literature, a plausible route can be devised based on established methods for the diastereoselective synthesis of 1,3-diols. A potential retrosynthetic analysis is presented below.

Caption: Retrosynthetic analysis for the synthesis of the target diarylheptanoid.

A key step in the synthesis would be the stereoselective formation of the two hydroxyl groups. This could be achieved through a substrate-controlled aldol reaction followed by a diastereoselective reduction of the resulting β-hydroxy ketone.

Future Directions

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol represents a promising lead compound for the development of new therapeutic agents, particularly in the areas of antiviral and anti-inflammatory research. Future studies should focus on:

• Total Synthesis: Development of an efficient and stereoselective total synthesis to enable the production of sufficient quantities for extensive biological evaluation.

• Comprehensive Biological Screening: A thorough investigation of its pharmacological profile, including its antiviral activity against a panel of influenza virus strains, and its anti-inflammatory effects in cellular and animal models.

• Mechanism of Action Studies: Elucidation of the precise molecular mechanisms underlying its biological activities.

• Spectroscopic Characterization: Detailed analysis using ¹H NMR, ¹³C NMR, and HR-MS to provide a complete and publicly available dataset for this compound.

References

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• Yoo, G., Park, J. H., & Kim, S. H. (2021). Neuraminidase inhibitory diarylheptanoids from Alpinia officinarum: In vitro and molecular docking studies. Yonsei University. [Link]

• An, N., et al. (2016). Four new diarylheptanoids and two new terpenoids from the fruits of Alpinia oxyphylla and their anti-inflammatory activities. PubMed. [Link]

• Yoo, G., et al. (2021). Antiviral Potential and Molecular Insight into Neuraminidase Inhibiting Diarylheptanoids from Alpinia katsumadai. Journal of Medicinal Chemistry. [Link]

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• Gerrein, T. A., & Del Valle, J. R. (2020). Diastereoselective Synthesis of (3R,5R)-γ-Hydroxypiperazic Acid. Organic Letters. [Link]

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A-Technical-Guide-to-(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol-Discovery-Isolation-and-Characterization

Executive Summary: This guide provides a comprehensive technical overview of the diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. It details the compound's discovery in plants of the Zingiberaceae family, outlines systematic protocols for its extraction and purification, and describes the analytical methods for its structural elucidation. This document is intended for researchers, natural product chemists, and drug development professionals interested in the scientific and therapeutic potential of this class of molecules.

Introduction: A Promising Diarylheptanoid

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a linear diarylheptanoid, a class of natural products characterized by a seven-carbon chain linking two aromatic rings.[1] These compounds are significant secondary metabolites found predominantly in the ginger family (Zingiberaceae).[2][3] The specific stereochemistry, (3R, 5R), is crucial for its biological activity and defines its unique spatial arrangement.

1.1 Chemical Identity and Structure

• IUPAC Name: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

• Molecular Formula: C₂₀H₂₆O₄

• Molecular Weight: 346.42 g/mol

• Core Structure: A heptane backbone featuring hydroxyl groups at carbons 3 and 5, a 4-hydroxy-3-methoxyphenyl (guaiacyl) group at carbon 1, and a phenyl group at carbon 7.

The presence of two chiral centers at C-3 and C-5 leads to the possibility of four stereoisomers. This guide focuses on the (3R, 5R) diastereomer, which has been identified in several plant species.[4][5]

1.2 Significance and Potential Applications

Diarylheptanoids from the Zingiberaceae family are known for a wide range of pharmacological effects, including anti-inflammatory, anti-tumor, and antioxidant activities.[6][7][8] While research on this specific diol is emerging, related compounds from sources like Alpinia officinarum and Zingiber officinale (ginger) have shown potent biological activities, making (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol a compound of interest for further investigation.[3][9]

Discovery and Natural Occurrence

The discovery of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is tied to the phytochemical investigation of medicinal plants. It is recognized as a plant metabolite isolated from members of the Zingiberaceae family.[4][5]

2.1 Primary Natural Sources

This compound, along with a variety of other diarylheptanoids, has been successfully isolated from the rhizomes of:

• Alpinia officinarum (Lesser Galangal): A primary source from which numerous diarylheptanoids have been identified.[3][10][11]

• Zingiber officinale (Ginger): Another rich source of structurally diverse diarylheptanoids.[1][2][6]

• Alpinia oxyphylla : The (3S, 5S) enantiomer has been isolated from this species, highlighting the stereochemical diversity within the genus.[12]

The concentration of this metabolite can vary based on geographical location, growing conditions, and the specific cultivar of the plant.

Isolation from Natural Sources: A Methodological Workflow

The isolation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol from its natural matrix is a multi-step process requiring careful selection of extraction and chromatographic techniques to ensure high purity and yield.

3.1 Sourcing and Preparation of Plant Material

• Procurement: Obtain fresh or dried rhizomes of Alpinia officinarum or Zingiber officinale from a verified supplier.

• Processing: Wash the rhizomes thoroughly to remove soil and debris. Slice them into thin pieces and air-dry or freeze-dry to facilitate efficient extraction.

• Grinding: Pulverize the dried rhizomes into a fine powder to maximize the surface area for solvent penetration.

3.2 Extraction Protocols The choice of solvent is critical for selectively extracting diarylheptanoids.

• Protocol 1: Maceration with Ethanol/Methanol

  • Soak the powdered rhizome material in 95% ethanol or methanol at room temperature for 48-72 hours with occasional agitation.

  • Filter the mixture and collect the supernatant.

  • Repeat the extraction process two to three times with fresh solvent to ensure exhaustive extraction.

  • Combine the extracts and concentrate them under reduced pressure using a rotary evaporator to yield a crude extract.

3.3 Chromatographic Purification Cascade A sequential chromatographic approach is essential to separate the target compound from a complex mixture of other metabolites.[13]

• Step 1: Initial Fractionation using Column Chromatography

  • Stationary Phase: Silica gel (60-120 mesh).

  • Mobile Phase: A gradient solvent system, typically starting with n-hexane and gradually increasing polarity with ethyl acetate (e.g., Hexane:EtOAc from 100:0 to 0:100).

  • Procedure: The crude extract is adsorbed onto a small amount of silica gel and loaded onto the column. Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a UV lamp (254 nm) for visualization.

  • Rationale: This step separates compounds based on polarity. Diarylheptanoids are moderately polar and will elute in the mid-polarity fractions. Fractions containing similar TLC profiles are pooled.

• Step 2: Fine Purification with Semi-Preparative HPLC

  • System: A High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array (PDA) detector.[13]

  • Stationary Phase: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water is commonly employed.

  • Procedure: The enriched fraction from column chromatography is dissolved in a suitable solvent (e.g., methanol) and injected into the HPLC system. The elution of the target compound is monitored at a specific wavelength (typically around 280 nm).

  • Collection: The peak corresponding to (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is collected, and the solvent is evaporated to yield the pure compound.

3.4 Workflow Visualization

Caption: General workflow for the isolation of the target diarylheptanoid.

Structural Elucidation and Characterization

Once isolated, the structure and stereochemistry of the compound must be unambiguously determined using a combination of spectroscopic techniques.

4.1 Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are fundamental for determining the carbon-hydrogen framework. 2D NMR experiments (COSY, HSQC, HMBC) are used to establish connectivity between protons and carbons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact molecular formula. Fragmentation patterns observed in MS/MS can help confirm the structure.[14]

• Infrared (IR) Spectroscopy: Identifies key functional groups, such as hydroxyl (-OH) and aromatic (C=C) stretching vibrations.

4.2 Chiroptical Analysis

• Optical Rotation: Measurement of the specific rotation using a polarimeter confirms the compound is chiral.

• Electronic Circular Dichroism (ECD): ECD calculations and comparison with experimental spectra are powerful tools for determining the absolute configuration (R/S) of the chiral centers.[1][2]

4.3 Tabulated Spectroscopic Data

Proton Assignment	Typical ¹H NMR Chemical Shift (δ, ppm)
Methoxy Protons (-OCH₃)	3.8 - 3.9
Methylene Protons (Heptane)	1.4 - 2.8
Methine Protons (-CH-OH)	3.6 - 4.2
Aromatic Protons	6.5 - 7.3

Note: Actual values are dependent on the solvent and specific structure.

Biological Activity and Future Directions

Diarylheptanoids isolated from Alpinia officinarum and Zingiber officinale have demonstrated a range of biological activities.

5.1 Known Pharmacological Effects of Related Compounds

• Anti-inflammatory Activity: Many diarylheptanoids inhibit the production of inflammatory mediators like nitric oxide and IL-6.[8]

• Anti-tumor Effects: Certain analogues show significant inhibitory effects against various tumor cell lines.[2][7]

• Antioxidant Properties: The phenolic hydroxyl groups contribute to potent radical scavenging activities.[6]

• Antiviral Activity: Some related compounds have shown activity against the influenza virus.[9]

Given its structural similarity to these bioactive molecules, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a strong candidate for pharmacological screening. Future research should focus on isolating larger quantities of the pure compound to enable comprehensive in vitro and in vivo studies to fully characterize its therapeutic potential.

References

• Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. RSC Publishing. Available at: [Link]

• An, L., et al. (2006). Diarylheptanoids from Alpinia officinarum. Journal of Asian Natural Products Research, 8(7), 637-41. Available at: [Link]

• Diarylheptanoids and a monoterpenoid from the rhizomes of Zingiber officinale: antioxidant and cytoprotective properties. PubMed. Available at: [Link]

• Diarylheptanoids from the Rhizome of Alpinia officinarum HANCE. J-Stage. Available at: [Link]

• An, L., et al. (2016). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. Studies in Natural Products Chemistry, 48, 115-143. Available at: [Link]

• LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum. ACS Omega. Available at: [Link]

• Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. Semantic Scholar. Available at: [Link]

• Li, Y., et al. (2021). Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. RSC Advances, 11, 29681-29689. Available at: [Link]

• Determination of diarylheptanoids from Alpinia officinarum (Lesser Galangal) by HPLC with photodiode array and electrochemical detection. PubMed. Available at: [Link]

• Dimeric diarylheptanoids with anti-inflammatory activity from Zingiber officinale. PubMed. Available at: [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. PubChem. Available at: [Link]

• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. PubChem. Available at: [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Genome Context. Available at: [Link]

• 1,7-bis-(4-Hydroxy-3-methoxyphenyl)-heptane-3,5-diol. FooDB. Available at: [Link]

• (5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one. PubChem. Available at: [Link]

• (E)-1-(3-(3-Hydroxy-4-Methoxyphenyl)-1-(3,4,5-Trimethoxyphenyl)allyl)-1H-1,2,4-Triazole and Related Compounds: Their Synthesis and Biological Evaluation as Novel Antimitotic Agents Targeting Breast Cancer. MDPI. Available at: [Link]

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(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol: A Comprehensive Technical Guide to its Natural Sources, Isolation, and Characterization

Abstract

This technical guide provides an in-depth exploration of the diarylheptanoid (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a significant plant metabolite with notable biological activities. Primarily intended for researchers, scientists, and professionals in drug development, this document delineates the principal natural sources of this compound, details a robust methodology for its extraction and purification, and discusses its structural elucidation through spectroscopic analysis. Furthermore, this guide touches upon the biosynthetic origins of this class of compounds and summarizes its known pharmacological properties, offering a comprehensive resource for its scientific investigation and potential therapeutic applications.

Introduction: The Significance of Diarylheptanoids

Diarylheptanoids are a class of plant secondary metabolites characterized by two aromatic rings linked by a seven-carbon chain.[1] These compounds are predominantly found in the plant kingdom, with a significant presence in the Zingiberaceae family, which includes well-known species such as ginger (Zingiber officinale) and turmeric (Curcuma longa).[1][2] The structural diversity within this class is vast, leading to a wide array of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.[3]

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a linear diarylheptanoid that has garnered interest due to its specific stereochemistry and potential therapeutic applications. This guide will focus on the technical aspects of working with this particular molecule, from its natural origins to its isolation and characterization.

Natural Provenance of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

The primary natural sources of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol are plants belonging to the Zingiberaceae family.[4] The rhizomes of these plants are particularly rich in diarylheptanoids.[5]

Table 1: Confirmed Natural Sources

Plant Species	Family	Plant Part
Alpinia officinarum Hance (Lesser Galangal)	Zingiberaceae	Rhizomes
Zingiber officinale Roscoe (Ginger)	Zingiberaceae	Rhizomes
Alpinia oxyphylla Miq.	Zingiberaceae	Fruits

The isolation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol has been specifically documented from the rhizomes of Alpinia officinarum.[1][6] While other related diarylheptanoids are found in ginger and the fruits of Alpinia oxyphylla, Alpinia officinarum stands out as a confirmed source of this particular stereoisomer.[3]

Extraction and Isolation Protocol

The isolation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol from its natural matrix is a multi-step process that leverages the compound's physicochemical properties. The following protocol is a synthesized methodology based on established procedures for diarylheptanoid extraction from Alpinia officinarum rhizomes.[6][7]

Step-by-Step Methodology

• Plant Material Preparation: Dried rhizomes of Alpinia officinarum are pulverized to a fine powder to increase the surface area for efficient solvent extraction.

• Solvent Extraction: The powdered rhizomes are subjected to exhaustive extraction with methanol (MeOH) at room temperature. This process is typically repeated multiple times to ensure complete extraction of the target compounds.

• Solvent Partitioning: The crude methanol extract is concentrated under reduced pressure and then suspended in water. This aqueous suspension is then successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform (CHCl₃), ethyl acetate (EtOAc), and n-butanol (n-BuOH). This step fractionates the extract based on the polarity of the constituent compounds. Diarylheptanoids are typically enriched in the ethyl acetate and chloroform fractions.

• Column Chromatography: The bioactive fractions (typically EtOAc) are subjected to column chromatography on silica gel. A gradient elution system, starting with a non-polar solvent and gradually increasing the polarity (e.g., a gradient of methanol in chloroform), is employed to separate the compounds based on their affinity for the stationary phase.

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions from column chromatography showing the presence of the target compound are further purified using preparative HPLC. A reversed-phase C18 column is commonly used with a mobile phase consisting of a gradient of acetonitrile in water. This high-resolution technique allows for the isolation of the pure compound.

Experimental Workflow Diagram

Caption: Workflow for the isolation of the target diarylheptanoid.

Structural Elucidation

The definitive identification of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is achieved through a combination of spectroscopic techniques.

Table 2: Spectroscopic Data for Structural Confirmation

Technique	Key Observations
¹H NMR	Signals corresponding to aromatic protons of the 4-hydroxy-3-methoxyphenyl and phenyl groups, methoxy protons, and methine and methylene protons of the heptane chain. The chemical shifts and coupling constants of the protons at C-3 and C-5 are critical for determining the relative stereochemistry.
¹³C NMR	Resonances for all 20 carbon atoms, including those of the aromatic rings, the methoxy group, and the aliphatic chain. The chemical shifts of the carbons bearing the hydroxyl groups (C-3 and C-5) are characteristic.
Mass Spectrometry (MS)	Determination of the molecular weight and fragmentation pattern, which confirms the elemental composition and structural fragments of the molecule.
Optical Rotation	The specific rotation value ([α]D) is essential for determining the absolute stereochemistry of the chiral centers (3R, 5R).

The combination of these data allows for the unambiguous assignment of the structure and stereochemistry of the isolated compound.

Biosynthesis of Diarylheptanoids

The biosynthesis of diarylheptanoids in plants is a complex process that involves the shikimate and phenylpropanoid pathways. The general biosynthetic route to linear diarylheptanoids is believed to involve the condensation of a phenylpropanoid-derived molecule with malonyl-CoA units, followed by a series of enzymatic modifications.

Proposed Biosynthetic Pathway

Caption: A simplified proposed biosynthetic pathway for diarylheptanoid diols.

The formation of the diol functionality at positions C-3 and C-5 likely occurs through stereospecific enzymatic reductions of a diketone or hydroxy-ketone precursor, which itself is assembled by a polyketide synthase. The specific enzymes responsible for these reductive steps in the biosynthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol have yet to be fully characterized.

Known Biological Activities

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, along with other diarylheptanoids from Alpinia officinarum, has been investigated for its pharmacological properties. A notable activity of this compound is its inhibitory effect on neuraminidase, an enzyme crucial for the replication of influenza viruses.[1][6] This finding suggests its potential as an antiviral agent.

The broader class of diarylheptanoids from Alpinia species is known to possess a range of biological effects, including anti-inflammatory, antioxidant, and cytotoxic activities.[5] Further research is warranted to fully elucidate the specific pharmacological profile of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Conclusion

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol represents a valuable natural product with therapeutic potential. This technical guide has provided a comprehensive overview of its natural sources, a detailed methodology for its isolation and purification, and the analytical techniques required for its structural confirmation. The elucidation of its biosynthetic pathway and a deeper understanding of its pharmacological activities are promising areas for future research. The information presented herein serves as a foundational resource for scientists and researchers aiming to explore the full potential of this intriguing diarylheptanoid.

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(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol biosynthetic pathway

An In-Depth Technical Guide to the Biosynthetic Pathway of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Abstract

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a pharmacologically significant diarylheptanoid found in plants of the Zingiberaceae family, notably ginger (Zingiber officinale)[1][2]. Diarylheptanoids exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor effects[3][4]. Understanding the intricate biosynthetic pathway that produces this specific stereoisomer is critical for metabolic engineering, synthetic biology applications, and harnessing its therapeutic potential. This guide provides a detailed exploration of the multi-stage enzymatic cascade responsible for its synthesis, from primary metabolic precursors to the final stereochemically defined product. We will delve into the upstream phenylpropanoid pathway, the core polyketide synthase-mediated chain assembly, and the critical stereospecific reduction steps, grounding the proposed mechanism in current transcriptomic, enzymatic, and isotopic labeling evidence.

Part 1: Precursor Supply — The Phenylpropanoid Engine

The journey to synthesizing the diarylheptanoid backbone begins with the aromatic amino acid L-phenylalanine, a primary product of the shikimate pathway. The general phenylpropanoid pathway acts as a metabolic engine, converting L-phenylalanine into activated aromatic CoA-esters, which serve as the fundamental building blocks for a vast array of plant natural products[5]. The synthesis of an asymmetric diarylheptanoid like the topic compound requires the production of two distinct aromatic starter units.

• Formation of the Phenyl Precursor: The simpler 7-phenyl group is derived from the initial steps of the pathway.

  • Step 1: Deamination. L-Phenylalanine is deaminated by Phenylalanine Ammonia-Lyase (PAL) to yield cinnamic acid. This is a committed step funnelling carbon from primary metabolism into this extensive secondary metabolic network[5].

  • Step 2: Activation. The resulting cinnamic acid is then activated into its high-energy thioester, cinnamoyl-CoA, by a 4-Coumarate:CoA Ligase (4CL) or a similar ligase with substrate specificity for cinnamic acid. This activation is energetically essential for the subsequent condensation reactions.

• Formation of the Vanillyl Precursor: The more complex 1-(4-hydroxy-3-methoxyphenyl) moiety, also known as a vanillyl group, requires further enzymatic modifications.

  • Step 1 & 2: Hydroxylation and Activation. Following the PAL-catalyzed step, cinnamic acid is hydroxylated at the C4 position by Cinnamate 4-Hydroxylase (C4H) , a cytochrome P450 monooxygenase, to produce p-coumaric acid. This is then activated by 4CL to form p-coumaroyl-CoA[5].

  • Step 3: Further Modification. To generate the final vanillyl structure, p-coumaroyl-CoA undergoes additional hydroxylation and methylation. This is catalyzed by hydroxylases such as p-Coumaroyl 5-O-shikimate 3´-hydroxylase (C3’H) and subsequent methylation by an O-Methyltransferase (OMT) , likely a Caffeoyl-CoA O-methyltransferase (CCoAOMT) , to yield feruloyl-CoA[5].

This upstream pathway ensures a supply of both phenyl- and vanillyl-group precursors, primed for assembly into the core diarylheptanoid structure.

Part 2: Core Assembly — The Type III Polyketide Synthase

The central event in the biosynthesis is the construction of the seven-carbon heptane chain that links the two aromatic rings. This is accomplished by a specialized Type III Polyketide Synthase (PKS) . Unlike the large, multi-modular Type I PKS systems, Type III PKSs are smaller, homodimeric enzymes that iteratively catalyze decarboxylative condensations of malonyl-CoA extender units with a CoA-ester starter molecule[6][7].

Transcriptome analyses in Zingiber officinale have identified multiple novel PKS genes that are distinct from standard chalcone synthases, indicating their specialized roles in producing the unique chemical scaffolds found in ginger, such as gingerols and diarylheptanoids[8][9][10]. The proposed mechanism for forming the diarylheptanoid precursor involves:

• Initiation: The PKS enzyme selects an aromatic starter unit, for instance, feruloyl-CoA.

• Elongation: The enzyme catalyzes two successive condensation reactions with two molecules of malonyl-CoA. Each condensation extends the carbon chain by two carbons and releases a molecule of CO₂.

• Termination/Condensation: After forming a polyketide intermediate, the enzyme would catalyze a final condensation with the second aromatic precursor (e.g., cinnamoyl-CoA or a derivative) to form a diketone diarylheptanoid precursor. The precise mechanism and order of precursor addition for asymmetric diarylheptanoids are areas of ongoing research.

The output of the PKS-catalyzed reaction is a diarylheptanoid with ketone groups at the C3 and C5 positions, which is the substrate for the final, crucial modification steps.

Part 3: Stereochemical Finishing — The Reduction Cascade

The bioactivity and identity of the final molecule are critically defined by its stereochemistry. The target compound possesses a specific (3R,5R) configuration, which cannot be achieved by simple chemical reduction. This precise stereocontrol is the hallmark of enzymatic catalysis, executed by a series of Stereospecific Reductases .

These enzymes, likely belonging to the short-chain dehydrogenase/reductase (SDR) superfamily, utilize NADPH or NADH as a cofactor to reduce the ketone groups of the PKS product[11][12]. The biosynthesis of a specific diol requires at least two reduction steps:

• First Reduction: A reductase specifically recognizes the C3 or C5 ketone and reduces it to a hydroxyl group with a defined R- or S-configuration.

• Second Reduction: A second reductase, or the same enzyme acting on the new hydroxy-ketone intermediate, reduces the remaining ketone to produce the final diol. The existence of enzyme pairs that catalyze opposite stereospecific reductions is a known strategy in plant biosynthesis for creating stereochemical diversity[13].

Recent studies have demonstrated that alcohol dehydrogenases (ADHs) can be used to perform highly selective biocatalytic reductions on ginger-derived compounds, achieving >99% diastereomeric excess, which underscores the biological feasibility of this enzymatic finishing[11][12].

Overall Biosynthetic Pathway Diagram

Caption: Proposed biosynthetic pathway for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Part 4: Scientific Integrity — Experimental Elucidation and Validation

The proposed pathway is a synthesis of data from homologous systems and direct transcriptomic evidence from Zingiber officinale. Establishing the exact sequence and intermediates for this specific molecule requires rigorous experimental validation. The trustworthiness of any proposed biosynthetic pathway rests on a self-validating system of experimental proof.

Key Experimental Methodologies

Enzyme Class	Substrates	Product(s)	Function in Pathway
Phenylalanine Ammonia-Lyase (PAL)	L-Phenylalanine	Cinnamic Acid, NH₃	Commits carbon to the phenylpropanoid pathway.
Cinnamate 4-Hydroxylase (C4H)	Cinnamic Acid, O₂, NADPH	p-Coumaric Acid, H₂O, NADP⁺	Introduces the C4 hydroxyl group.
4-Coumarate:CoA Ligase (4CL)	Cinnamic/p-Coumaric Acid, ATP, CoA	Cinnamoyl/p-Coumaroyl-CoA, AMP, PPi	Activates aromatic acids for PKS.
Type III Polyketide Synthase (PKS)	Feruloyl-CoA, Cinnamoyl-CoA, Malonyl-CoA	Diarylheptanoid Diketone	Assembles the core C7 carbon backbone.
Stereospecific Reductase (ADH/SDR)	Diketone/Hydroxy-ketone, NADPH	Hydroxy-ketone/Diol, NADP⁺	Sets the final (3R,5R) stereochemistry.
Table 1: Summary of Key Enzymes and Their Functions.

Protocol Example: Isotopic Labeling to Confirm Precursors

Isotopic labeling is the gold standard for tracing the metabolic flow from precursor to final product[14][15][16]. This protocol outlines a feeding experiment to verify the origin of the carbon skeleton.

Objective: To confirm that L-phenylalanine is the precursor and to trace the carbon flow into the diarylheptanoid backbone.

Methodology:

• Preparation of Labeled Precursor: Synthesize or procure [U-¹³C₉]-L-phenylalanine, where all nine carbon atoms are the heavy isotope ¹³C.

• Plant Material: Use sterile root cultures or young plantlets of Zingiber officinale to ensure controlled uptake and minimize microbial interference.

• Feeding Experiment: Introduce a sterile solution of [U-¹³C₉]-L-phenylalanine into the liquid growth medium of the root cultures. Maintain the cultures for a period determined by preliminary time-course studies (e.g., 24-72 hours).

• Metabolite Extraction: Harvest the root tissue, quench metabolism (e.g., with liquid nitrogen), and perform a comprehensive extraction using a solvent system like methanol/chloroform/water.

• Purification: Isolate the target compound, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, from the crude extract using High-Performance Liquid Chromatography (HPLC).

• Analysis:

  • Mass Spectrometry (LC-MS): Analyze the purified compound. An unlabeled molecule (C₂₀H₂₆O₅) has a specific molecular weight. The incorporation of two phenylpropanoid units derived from [U-¹³C₉]-L-phenylalanine will result in a mass shift of +18 atomic mass units (2 x 9 = 18). Observing a peak at [M+18]+H provides strong evidence of the precursor-product relationship[15].

  • Nuclear Magnetic Resonance (NMR): For a more detailed analysis, ¹³C-NMR spectroscopy can reveal the exact positions of the incorporated ¹³C atoms, confirming the intact transfer of the aromatic rings and propyl side chains[14].

Workflow for Isotopic Labeling Experiment

Caption: Workflow for a stable isotope tracing experiment to validate the biosynthetic pathway.

Conclusion and Future Directions

The biosynthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a sophisticated enzymatic process that leverages the general phenylpropanoid pathway and tailors its products through specialized Type III PKS and stereospecific reductase enzymes. While the overall framework is well-supported by transcriptomic data and knowledge of homologous pathways[5][10], the definitive characterization of the specific Zingiber officinale PKS and the exact reductases responsible for the (3R,5R) stereochemistry remains a key area for future research. The isolation and in vitro reconstitution of the complete enzyme set will provide ultimate proof of the pathway and open the door for heterologous expression in microbial hosts for sustainable, industrial-scale production of this valuable bioactive compound.

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An In-Depth Technical Guide to (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol: Structure, Stereochemistry, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Diarylheptanoids, a class of plant secondary metabolites, are of significant interest to the scientific community due to their diverse and potent biological activities. This document will delve into the specific chemical structure and critical stereochemistry of the (3R,5R) isomer, outline a representative stereoselective synthetic route, and discuss methods for its characterization. Furthermore, the known biological activities of related diarylheptanoids will be reviewed to highlight the potential therapeutic applications of this specific molecule.

Introduction: The Significance of Diarylheptanoids

Diarylheptanoids are a class of natural products characterized by a seven-carbon chain linking two aromatic rings. These compounds are predominantly found in plants of the Zingiberaceae family, such as ginger (Zingiber officinale) and turmeric (Curcuma longa), and have been a staple of traditional medicine for centuries[1]. The biological activities of diarylheptanoids are vast and well-documented, encompassing anti-inflammatory, antioxidant, anticancer, and neuroprotective properties[1]. The specific stereochemistry of these molecules often plays a pivotal role in their biological function, making stereoselective synthesis and characterization paramount for drug discovery and development. This guide focuses on a specific stereoisomer, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a plant metabolite with potential therapeutic value[2][3].

Chemical Structure and Stereochemistry

The chemical structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is defined by a heptane backbone substituted with a 4-hydroxy-3-methoxyphenyl group at one end and a phenyl group at the other. The key features determining its biological activity and physical properties are the two chiral centers at the C3 and C5 positions, both in the R configuration.

Compound Name	(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol
Molecular Formula	C20H26O4
Molecular Weight	330.42 g/mol
IUPAC Name	(3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol
SMILES	COC1=C(C=C(C=C1)CCO">C@HO)O

The (3R,5R) stereochemistry dictates a specific three-dimensional arrangement of the hydroxyl groups along the heptane chain, which is crucial for its interaction with biological targets. The syn relationship between the two hydroxyl groups is a key structural feature.

Stereoselective Synthesis: A Representative Protocol

The stereoselective synthesis of 1,3-diols is a well-established field in organic chemistry. A highly effective strategy for constructing the (3R,5R)-diol motif in diarylheptanoids involves a Mukaiyama aldol reaction, which allows for the formation of carbon-carbon bonds with excellent stereocontrol[4][5][6]. The following is a representative, plausible synthetic workflow for obtaining (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Synthetic Strategy Overview

Our proposed synthesis commences with the preparation of a chiral silyl enol ether and an appropriate aldehyde fragment, followed by a Lewis acid-catalyzed Mukaiyama aldol reaction to establish the C3 and C5 stereocenters. Subsequent reduction of the resulting β-hydroxy ketone will yield the target 1,3-diol.

Caption: Retrosynthetic analysis of the target molecule.

Detailed Experimental Protocol (Representative)

Step 1: Synthesis of the Aldehyde Fragment

• Protect the hydroxyl group of 4-hydroxy-3-methoxybenzaldehyde with a suitable protecting group (e.g., tert-butyldimethylsilyl (TBS) ether) to prevent interference in subsequent steps.

• Perform a Wittig reaction with the protected aldehyde and an appropriate phosphorane to extend the carbon chain by two carbons, yielding a protected cinnamic aldehyde derivative.

• Reduce the double bond of the cinnamic aldehyde derivative via catalytic hydrogenation (e.g., H2, Pd/C) to afford the saturated aldehyde.

Step 2: Synthesis of the Chiral Silyl Enol Ether

• Start with a commercially available chiral auxiliary, such as an Evans oxazolidinone.

• Acylate the auxiliary with an appropriate acyl chloride to introduce the desired carbon backbone.

• Generate the corresponding silyl enol ether using a base (e.g., LDA) and a silylating agent (e.g., TMSCl). The stereochemistry of the silyl enol ether is directed by the chiral auxiliary.

Step 3: Asymmetric Mukaiyama Aldol Reaction

• In a flame-dried flask under an inert atmosphere (e.g., argon), dissolve the aldehyde fragment in a suitable solvent (e.g., dichloromethane) and cool to -78 °C.

• Add a Lewis acid catalyst (e.g., TiCl4 or a chiral Lewis acid for enhanced stereoselectivity) and stir for 15 minutes.

• Slowly add the chiral silyl enol ether to the reaction mixture.

• Allow the reaction to proceed at -78 °C for several hours, monitoring by TLC.

• Quench the reaction with a saturated aqueous solution of NH4Cl and allow it to warm to room temperature.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

• Purify the resulting β-hydroxy ketone by flash column chromatography.

Step 4: Diastereoselective Reduction and Deprotection

• Dissolve the purified β-hydroxy ketone in a suitable solvent (e.g., methanol).

• Cool the solution to 0 °C and add a reducing agent that favors the formation of the syn-diol, such as sodium borohydride in the presence of a chelating agent.

• Stir the reaction until completion (monitored by TLC).

• Work up the reaction and purify the protected diol.

• Remove the protecting groups (e.g., TBAF for TBS ethers) to yield the final product, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Caption: Overview of the synthetic workflow.

Stereochemical Characterization

Confirming the absolute and relative stereochemistry of the final product is a critical step. A combination of spectroscopic and chromatographic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for determining the relative stereochemistry of 1,3-diols. The coupling constants between the protons on the chiral carbons (C3-H and C5-H) and the adjacent methylene protons can provide information about their dihedral angles, which in turn can help deduce the syn or anti relationship of the hydroxyl groups. For syn-diols, specific coupling patterns are expected. Further confirmation can be obtained by converting the diol to a cyclic acetal (e.g., an acetonide) and analyzing the ¹³C NMR chemical shifts of the acetal methyl groups.

Technique	Expected Observations for (3R,5R) Stereoisomer
¹H NMR	Characteristic coupling constants for the methine protons at C3 and C5, indicative of a syn relationship.
¹³C NMR	Distinct chemical shifts for the C3 and C5 carbons.
2D NMR (COSY, HSQC)	Correlation signals confirming the connectivity of the heptane backbone.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is an indispensable technique for separating enantiomers and diastereomers and for determining the enantiomeric excess (ee) of a chiral synthesis. A chiral stationary phase (CSP) that can form transient diastereomeric complexes with the enantiomers is used. Polysaccharide-based CSPs are commonly employed for the separation of diarylheptanoids[7][8][9].

Representative Chiral HPLC Method:

• Column: A polysaccharide-based chiral column (e.g., Chiralpak AD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol. The exact ratio would need to be optimized.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength where the aromatic rings absorb (e.g., 280 nm).

The retention times of the different stereoisomers will vary, allowing for their separation and quantification.

Biological Activity and Potential Applications

While specific in vitro and in vivo data for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol are not extensively reported in the public domain, the broader class of diarylheptanoids exhibits a wide range of promising pharmacological activities.

Known Activities of Related Diarylheptanoids

• Anti-inflammatory Activity: Many diarylheptanoids, including curcumin, are potent inhibitors of pro-inflammatory enzymes and transcription factors such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB)[10].

• Antioxidant Activity: The phenolic hydroxyl groups present in diarylheptanoids enable them to act as potent free radical scavengers, protecting cells from oxidative damage[1][11].

• Anticancer Activity: Several diarylheptanoids have demonstrated cytotoxic effects against various cancer cell lines and can induce apoptosis[10].

• Antiviral Activity: Some diarylheptanoids have shown inhibitory activity against viruses, such as the influenza virus[12].

Given its structural similarity to other biologically active diarylheptanoids, it is plausible that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol possesses similar therapeutic properties. Further investigation into its specific biological targets and mechanism of action is warranted.

Caption: Potential biological activities of the target molecule.

Conclusion

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a structurally defined diarylheptanoid with significant potential for further investigation in the field of drug discovery. Its specific stereochemistry is a critical determinant of its function. The stereoselective synthesis of this molecule is achievable through established synthetic methodologies such as the Mukaiyama aldol reaction. Comprehensive characterization using modern analytical techniques is essential to confirm its structure and purity. Based on the known biological activities of related compounds, this diarylheptanoid represents a promising lead for the development of new therapeutic agents.

References

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. PubChem. [Link]

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• Diarylheptanoids with free radical scavenging and hepatoprotective activity in vitro from Curcuma longa. PubMed. [Link]

• Determination of the absolute configurations and anti-angiogenic activities of new diarylheptanoid glucosides from Curcuma phaeocaulis. Arabian Journal of Chemistry. [Link]

• Diarylheptanoid from Pleuranhodium racemigerum with in Vitro Prostaglandin E-2 Inhibitory and Cytotoxic Activity. ResearchGate. [Link]

• Antiviral activities of diarylheptanoids against influenza virus in vitro. PubMed. [Link]

• Synthesis of unsymmetrical LDH by Mukaiyama aldol condensation reaction. ResearchGate. [Link]

• Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues. RSC Publishing. [Link]

• Mukaiyama aldol addition. Wikipedia. [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Weber Lab. [Link]

• Mukaiyama aldol reaction: an effective asymmetric approach to access chiral natural products and their derivatives/analogues. RSC Advances. [Link]

• Supplementary Information File. Journal of Pharmacy & Pharmaceutical Sciences. [Link]

• Mukaiyama Aldol Reactions in Aqueous Media. National Institutes of Health. [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. National Institutes of Health. [Link]

• 1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-dione. PubChem. [Link]

• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. PubChem. [Link]

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An In-depth Technical Guide on the Core Mechanism of Action of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a detailed exploration of the molecular mechanism of action for the diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. This natural product, isolated from plants of the Zingiberaceae family, notably Alpinia officinarum, has emerged as a molecule of significant interest for its therapeutic potential. Here, we synthesize current experimental findings and in silico analyses to offer a comprehensive understanding of its primary biological activity.

Introduction to (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, also referred to as compound 20 in some literature, is a member of the diarylheptanoid class of natural products.[1][2][3] These compounds are characteristic secondary metabolites of the ginger family (Zingiberaceae) and have been investigated for a wide range of pharmacological activities, including anti-inflammatory, cytotoxic, and antiviral properties. The specific stereochemistry of the two hydroxyl groups at positions 3 and 5 of the heptane chain is a defining structural feature of this particular molecule.

Core Mechanism of Action: Neuraminidase Inhibition

The principal mechanism of action elucidated for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is the inhibition of neuraminidase, a key enzyme in the life cycle of the influenza virus.[4][5][6] Neuraminidase is a glycoside hydrolase enzyme found on the surface of the influenza virus, and it plays a critical role in the release of progeny virions from infected host cells by cleaving sialic acid residues from glycoproteins. Inhibition of this enzyme effectively traps the newly formed viruses on the host cell surface, preventing their spread and propagation.

A pivotal study by Yoo et al. (2021) identified this diarylheptanoid as a potent neuraminidase inhibitor through a combination of in vitro enzymatic assays and in silico molecular docking studies.[4][5][6] This discovery positions (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol as a promising candidate for the development of novel anti-influenza therapeutics.

Molecular Docking Insights into Neuraminidase Binding

Molecular docking simulations have provided a theoretical framework for understanding the interaction between (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and the active site of neuraminidase.[4][5] These in silico models predict that the compound binds to the catalytic site of the enzyme, a region that is highly conserved among different influenza strains.

The binding is thought to be stabilized by a network of hydrogen bonds and hydrophobic interactions. While the precise interacting residues for this specific compound are detailed in the primary literature, a general model of diarylheptanoid binding to neuraminidase suggests that the hydroxyl and methoxy groups on the phenyl rings, as well as the hydroxyl groups on the heptane chain, are crucial for forming these stabilizing connections within the enzyme's active site.

Experimental Protocols for Mechanism Elucidation

The following sections detail the methodologies employed to identify and characterize the neuraminidase inhibitory activity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Neuraminidase Inhibition Assay (Fluorescence-based)

A widely used method to quantify neuraminidase activity and its inhibition is a fluorescence-based assay utilizing the substrate 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[4][5][6]

Principle: The neuraminidase enzyme cleaves the sialic acid moiety from the non-fluorescent MUNANA substrate, releasing the highly fluorescent product 4-methylumbelliferone (4-MU). The intensity of the fluorescence is directly proportional to the enzymatic activity. In the presence of an inhibitor, the rate of 4-MU production is reduced.

Step-by-Step Protocol:

• Preparation of Reagents:

  • Assay Buffer: Typically a MES (2-(N-morpholino)ethanesulfonic acid) buffer at pH 6.5 containing CaCl₂.

  • MUNANA Substrate Solution: A stock solution of MUNANA is prepared in DMSO and then diluted to the final working concentration in the assay buffer.

  • Test Compound: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is dissolved in DMSO to create a stock solution, from which serial dilutions are made.

  • Enzyme Solution: Purified neuraminidase from a relevant influenza strain is diluted in the assay buffer to a concentration that yields a linear reaction rate over the desired time course.

  • Stop Solution: A solution of NaOH in ethanol is used to terminate the enzymatic reaction and enhance the fluorescence of the 4-MU product.[4]

• Assay Procedure (96-well plate format):

  • Add a fixed volume of the diluted neuraminidase enzyme to each well of a 96-well plate.

  • Add serial dilutions of the test compound or a known inhibitor (positive control) to the wells and incubate for a defined pre-incubation period at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the MUNANA substrate solution to all wells.

  • Incubate the plate at 37°C for a specified duration (e.g., 60 minutes).

  • Terminate the reaction by adding the stop solution to each well.

  • Measure the fluorescence intensity using a microplate reader with an excitation wavelength of approximately 355 nm and an emission wavelength of around 460 nm.[4]

• Data Analysis:

  • The percentage of neuraminidase inhibition is calculated for each concentration of the test compound relative to a no-inhibitor control.

  • The IC₅₀ value (the concentration of the inhibitor required to reduce enzyme activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Experimental Workflow: Neuraminidase Inhibition Assay

Caption: Workflow for determining neuraminidase inhibition.

Molecular Docking Protocol

Molecular docking simulations are computational techniques used to predict the preferred orientation of one molecule to a second when bound to each other to form a stable complex.

Principle: This method involves placing the ligand (the diarylheptanoid) into the binding site of the receptor (neuraminidase) in various conformations and orientations and scoring each position based on a force field that estimates the binding affinity.

Step-by-Step Protocol:

• Preparation of Receptor and Ligand Structures:

  • Receptor: Obtain the 3D crystal structure of the target neuraminidase from a protein database (e.g., Protein Data Bank - PDB). Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning partial charges.

  • Ligand: Generate the 3D structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol using a chemical drawing software and optimize its geometry using a suitable force field.

• Docking Simulation:

  • Define the binding site on the neuraminidase, typically based on the location of a co-crystallized known inhibitor or by identifying conserved catalytic residues.

  • Use a docking program (e.g., AutoDock, Glide, GOLD) to systematically search for the optimal binding pose of the ligand within the defined binding site. The program will generate multiple possible binding modes.

• Scoring and Analysis:

  • The docking program will score each generated pose based on a scoring function that estimates the binding free energy. Lower scores generally indicate more favorable binding.

  • Analyze the top-scoring poses to identify key interactions, such as hydrogen bonds, hydrophobic interactions, and electrostatic interactions, between the ligand and the amino acid residues of the neuraminidase active site.

Conceptual Diagram: Molecular Docking

Caption: Conceptual overview of the molecular docking process.

Quantitative Data Summary

While the precise IC₅₀ value for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol from the primary literature is not publicly available in the abstract, studies on similar diarylheptanoids have reported potent neuraminidase inhibitory activity. For a comprehensive analysis, it is recommended to consult the full text of the cited research.

Compound	Target Enzyme	Assay Type	Reported Activity
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	Neuraminidase	Enzymatic (in vitro)	Potent Inhibitor

Conclusion and Future Directions

The available evidence strongly supports that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol exerts its primary biological effect through the inhibition of viral neuraminidase. This mechanism of action, shared with clinically approved anti-influenza drugs, underscores its potential as a lead compound for further drug development.

Future research should focus on:

• Determining the precise IC₅₀ values against a panel of influenza A and B strains, including drug-resistant variants.

• Conducting cell-based assays to confirm its antiviral efficacy in a more biologically relevant system.

• Performing structure-activity relationship (SAR) studies to identify key structural motifs responsible for its inhibitory activity, which can guide the synthesis of more potent and selective analogs.

• Investigating its pharmacokinetic and pharmacodynamic properties in preclinical animal models.

This in-depth guide provides a foundational understanding of the core mechanism of action for this promising natural product, offering a solid starting point for researchers and drug development professionals in the field of antiviral therapeutics.

References

• Yoo, G., Park, J. H., & Kim, S. H. (2021). Neuraminidase inhibitory diarylheptanoids from Alpinia officinarum: In vitro and molecular docking studies. Bioorganic Chemistry, 107, 104526. [Link]

• Yonsei University. (2021). Neuraminidase inhibitory diarylheptanoids from Alpinia officinarum: In vitro and molecular docking studies. [Link]

• ResearchGate. (2020). Request PDF: Neuraminidase inhibitory diarylheptanoids from Alpinia officinarum: In vitro and molecular docking studies. [Link]

• Le, T. M., et al. (2017). Fluorescence-based Neuraminidase Inhibition Assay to Assess the Susceptibility of Influenza Viruses to The Neuraminidase Inhibitor Class of Antivirals. Journal of Visualized Experiments, (122), 55570. [Link]

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An In-Depth Technical Guide on the Biological Activity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Abstract

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a naturally occurring diarylheptanoid found in plants of the Zingiberaceae family, such as Alpinia officinarum (galangal) and Zingiber officinale (ginger).[1][2][3] As a member of the diarylheptanoid class, this compound is situated within a family of phytochemicals renowned for a wide spectrum of pharmacological effects, including anti-inflammatory, antioxidant, anti-tumor, and neuroprotective activities.[3][4] This technical guide provides a comprehensive overview of the known and putative biological activities of this specific diarylheptanoid, its mechanisms of action, and detailed protocols for its investigation. While direct research on this molecule is nascent, this guide synthesizes direct evidence with data from closely related structural analogs to provide a robust framework for researchers, scientists, and drug development professionals. A key identified activity for this compound is its notable inhibitory effect on neuraminidase, suggesting potential antiviral applications.[5][6][7]

Introduction and Chemical Profile

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is characterized by a seven-carbon heptane chain flanked by two phenyl rings. One ring is a guaiacol (4-hydroxy-3-methoxyphenyl) moiety, and the other is an unsubstituted phenyl group. The stereochemistry of the two hydroxyl groups on the heptane chain at positions 3 and 5 is fixed in the (R,R) configuration. This structure is representative of a broad class of natural products that have garnered significant interest for their therapeutic potential.

Chemical Structure:

• IUPAC Name: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

• Molecular Formula: C₂₀H₂₆O₄

• Molecular Weight: 330.42 g/mol

• CAS Number: 460052-56-6

The presence of phenolic hydroxyl groups is a key structural feature, often contributing to the antioxidant and radical-scavenging properties observed in this class of compounds.

Confirmed Biological Activity: Neuraminidase Inhibition

The most specific biological activity identified for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is its role as a neuraminidase (NA) inhibitor.[5][6][7] Neuraminidase is a critical enzyme on the surface of influenza viruses that facilitates the release of progeny virions from infected host cells.[8] Inhibition of this enzyme is a primary strategy for antiviral therapy against influenza.[8]

A study by Yoo et al. (2021) investigating diarylheptanoids from Alpinia officinarum identified this compound as one of several with NA inhibitory potential.[5][6][7] Through in vitro enzymatic assays and molecular docking studies, they demonstrated that certain diarylheptanoids can effectively bind to the active site of neuraminidase.[5] The molecular docking analysis suggested that the carbonyl group of active diarylheptanoids forms stable hydrogen bonds with key arginine residues (Arg555 and Arg615) within the enzyme's catalytic domain, anchoring the inhibitor and blocking its function.[5][6]

Experimental Protocol: Fluorometric Neuraminidase Inhibition Assay

This protocol is adapted from established methods for assessing influenza neuraminidase inhibition.[8][9][10]

Principle: The assay quantifies the enzymatic activity of neuraminidase by its ability to cleave a fluorogenic substrate, 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA). Cleavage releases the fluorescent product 4-methylumbelliferone (4-MU), which can be measured. The reduction in fluorescence in the presence of an inhibitor corresponds to its inhibitory activity.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: Prepare a buffer of 33.3 mM MES and 4 mM CaCl₂, adjusted to pH 6.5.

  • MUNANA Substrate (Working Solution): Prepare a 300 µM MUNANA solution in assay buffer. This solution is light-sensitive and should be kept on ice and protected from light.[9]

  • Enzyme Solution: Dilute a stock of purified influenza neuraminidase to a working concentration in the assay buffer. The optimal concentration should be determined empirically to yield a robust signal within the linear range of the instrument.

  • Test Compound: Prepare a stock solution of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in DMSO. Create a series of dilutions in assay buffer to test a range of final concentrations.

  • Stop Solution: Prepare a solution of 0.412 M NaOH in 83% ethanol.[10]

• Assay Procedure (96-well plate format):

  • To appropriate wells of a black, flat-bottom 96-well plate, add 50 µL of the diluted test compound or control (assay buffer with DMSO for negative control; a known NA inhibitor like Zanamivir for positive control).

  • Add 50 µL of the diluted neuraminidase enzyme solution to all wells except for the substrate blank.

  • Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding 50 µL of the 300 µM MUNANA working solution to all wells. Gently tap the plate to mix.

  • Incubate the plate at 37°C for 60 minutes in the dark.[10]

  • Terminate the reaction by adding 100 µL of the Stop Solution to each well.

  • Measure the fluorescence using a microplate reader with an excitation wavelength of ~365 nm and an emission wavelength of ~450 nm.

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the uninhibited control (enzyme + substrate + DMSO).

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce neuraminidase activity by 50%) by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Putative Biological Activities Based on Diarylheptanoid Class

While neuraminidase inhibition is a specifically identified activity, the broader class of diarylheptanoids exhibits significant anti-inflammatory, neuroprotective, and anti-tumor effects. It is highly probable that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol shares some of these properties.

Anti-Inflammatory Activity

Mechanism of Action: Diarylheptanoids commonly exert anti-inflammatory effects by modulating key signaling pathways, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[8][11][12] In response to pro-inflammatory stimuli like lipopolysaccharide (LPS), these pathways become activated, leading to the transcription and release of inflammatory mediators such as nitric oxide (NO), prostaglandins, and cytokines (e.g., TNF-α, IL-6).[12][13] Diarylheptanoids can inhibit the phosphorylation and degradation of IκBα, preventing the translocation of the p65 subunit of NF-κB to the nucleus.[4][14] They can also suppress the phosphorylation of MAPK proteins like p38 and ERK.[14]

Signaling Pathway Diagram:

Caption: Putative anti-inflammatory mechanism via NF-κB and MAPK pathway inhibition.

Experimental Protocol: Nitric Oxide (NO) Inhibition in RAW 264.7 Macrophages

Principle: This assay measures the ability of a compound to inhibit the production of nitric oxide (NO) in murine macrophage cells (RAW 264.7) stimulated with LPS. NO production is quantified indirectly by measuring the accumulation of its stable breakdown product, nitrite (NO₂⁻), in the cell culture supernatant using the Griess reagent.[3][13][15]

Step-by-Step Methodology:

• Cell Culture:

  • Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

  • Seed cells into a 96-well plate at a density of 1.5 x 10⁵ cells/mL and allow them to adhere for 24 hours.[13]

• Treatment:

  • Prepare dilutions of the diarylheptanoid in culture medium.

  • Remove the old medium from the cells and replace it with medium containing the test compound at various concentrations.

  • Pre-incubate the cells with the compound for 2 hours.

  • Stimulate the cells by adding LPS to a final concentration of 1 µg/mL to all wells except the negative control.

  • Incubate the plate for an additional 24 hours.[13]

• Griess Assay:

  • Prepare the Griess Reagent by mixing equal volumes of 1% sulfanilamide in 2.5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid immediately before use.[13]

  • Carefully collect 100 µL of the cell culture supernatant from each well and transfer to a new 96-well plate.

  • Add 100 µL of the Griess Reagent to each supernatant sample.

  • Incubate at room temperature for 10 minutes in the dark.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Create a standard curve using known concentrations of sodium nitrite.

  • Determine the nitrite concentration in each sample from the standard curve.

  • Calculate the percentage of NO production inhibition compared to the LPS-only treated cells.

  • Simultaneously, perform an MTT assay on a parallel plate to ensure that the observed NO reduction is not due to cytotoxicity.[1][13]

Neuroprotective Activity

Mechanism of Action: Diarylheptanoids from Alpinia officinarum have demonstrated significant neuroprotective effects in vitro.[5][13][16][17] These effects are often attributed to their ability to mitigate oxidative stress, reduce apoptosis, and activate pro-survival signaling pathways like PI3K/Akt/mTOR.[5][17] In models of neurotoxicity (e.g., induced by H₂O₂ or MPP⁺) or ischemia-reperfusion injury, these compounds can increase cell viability, decrease levels of reactive oxygen species (ROS), and inhibit the expression of apoptotic proteins like cleaved caspase-3.[5][13]

Signaling Pathway Diagram:

Caption: Putative neuroprotection via activation of the PI3K/Akt/mTOR pathway.

Experimental Protocol: Neuroprotection Against Oxidative Stress in SH-SY5Y Cells

Principle: This assay evaluates the ability of the diarylheptanoid to protect human neuroblastoma (SH-SY5Y) cells from oxidative stress-induced cell death, commonly triggered by hydrogen peroxide (H₂O₂). Cell viability is assessed using the MTT assay.[2][18][19][20]

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture SH-SY5Y cells in a 1:1 mixture of DMEM and Ham's F-12 medium, supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed the cells into a 96-well plate at a density of 3 x 10⁴ cells/well and allow them to attach for 24 hours.[19]

• Treatment Protocol:

  • Pre-treat the cells with various non-toxic concentrations of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol for 2 to 24 hours.[2]

  • Induce oxidative stress by adding H₂O₂ to a final concentration of 100 µM (or an empirically determined toxic concentration) to all wells except the control group.

  • Co-incubate the cells with the test compound and H₂O₂ for an additional 24 hours.

• MTT Assay for Cell Viability:

  • After the incubation period, remove the culture medium.

  • Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well.[11]

  • Incubate the plate for 4 hours at 37°C to allow formazan crystal formation.[11]

  • Carefully remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage relative to the untreated control cells.

  • Compare the viability of cells treated with H₂O₂ alone to those pre-treated with the diarylheptanoid to determine the protective effect.

Anti-Tumor Activity

Mechanism of Action: Diarylheptanoids isolated from ginger have demonstrated notable cytotoxic effects against various human cancer cell lines, including lung (A549), liver (HepG2), cervical (HeLa), and colon (HCT116) cancer cells.[2][3][15] The anti-tumor mechanism may involve the induction of apoptosis and cell cycle arrest. Some studies suggest that these compounds can affect the DNA damage signaling pathway, for instance, by down-regulating the expression of proteins like ATR and CHK1.[2][15]

Experimental Protocol: Cytotoxicity Assessment in Cancer Cell Lines

Principle: The anti-tumor potential of the compound is initially assessed by its ability to reduce the viability of cancer cells in vitro. The MTT assay is a standard, reliable method for this purpose.[1][16]

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture a selected cancer cell line (e.g., HCT116 colon cancer cells) in appropriate media (e.g., McCoy's 5A with 10% FBS).

  • Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.[1]

• Compound Treatment:

  • Treat the cells with a range of concentrations of the diarylheptanoid for 24, 48, or 72 hours.[1] Include an untreated control and a positive control with a known cytotoxic drug (e.g., doxorubicin).

• MTT Assay:

  • Follow the MTT assay protocol as described in Section 3.2.3.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) from the dose-response curve.

Quantitative Data Summary

Direct quantitative data for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is limited. The table below includes data for this compound where available and for structurally similar diarylheptanoids to provide a comparative context for its potential potency.

Compound/Analog Name	Biological Activity	Assay/Cell Line	IC₅₀ Value	Reference
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	Neuraminidase Inhibition	Enzyme Assay	Data not specified in abstract	Yoo G, et al. 2021[5]
Diarylheptanoid Analog 6 (from Z. officinale)	Anti-Tumor	HCT116	6.69 µM	Li Y, et al. 2021[2][15]
Diarylheptanoid Analog 17 (from Z. officinale)	Anti-Tumor	HCT116	8.45 µM	Li Y, et al. 2021[2][15]
Hirsutenone (from Alnus hirsuta)	NF-κB Inhibition	RAW 264.7	9.2 µM	Jin W, et al. 2007[11]
Platyphyllonol (from Alnus hirsuta)	NF-κB Inhibition	RAW 264.7	9.9 µM	Jin W, et al. 2007[11]

Note: The IC₅₀ values for anti-tumor and NF-κB inhibition are for related diarylheptanoids and serve as a reference for the potential efficacy of the target compound.

Conclusion and Future Directions

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is an intriguing natural product with confirmed neuraminidase inhibitory activity, marking it as a candidate for further investigation in the field of antiviral drug development. Based on the well-documented bioactivities of the broader diarylheptanoid class, it holds significant, albeit currently unproven, potential as an anti-inflammatory, neuroprotective, and anti-tumor agent.

Future research should focus on:

• Comprehensive Bioactivity Screening: Systematically evaluating the compound's efficacy in validated in vitro models for inflammation, neuroprotection, and cancer.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by this compound to confirm if they align with those of other diarylheptanoids (e.g., NF-κB, MAPK, Akt/mTOR).

• In Vivo Efficacy and Pharmacokinetics: Progressing to animal models to assess the compound's therapeutic potential, safety profile, and pharmacokinetic properties.

This technical guide provides the foundational knowledge and experimental framework necessary to advance the scientific understanding and potential therapeutic application of this promising diarylheptanoid.

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• Li, Y., Hong, Z., Han, Y., Wang, Y., & Xia, W. (2021). Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. RSC Advances, 11(47), 29376-29384. [Link]

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• Liu, Z., et al. (2020). Dimeric Diarylheptanoids with Neuroprotective Activities from Rhizomes of Alpinia officinarum. ACS Omega, 5(17), 9968-9975. [Link]

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• Semantic Scholar. (2021). Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. [Link]

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An In-depth Technical Guide to the Pharmacological Effects of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Abstract

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a naturally occurring linear diarylheptanoid found in plants of the Zingiberaceae family, such as Alpinia officinarum (lesser galangal). As a member of the diarylheptanoid class, which includes well-known compounds like curcumin, it is positioned at the intersection of traditional medicine and modern drug discovery. This technical guide provides a comprehensive overview of the known and potential pharmacological effects of this specific stereoisomer. It delves into its identity as a neuraminidase inhibitor and explores its likely anti-inflammatory and neuroprotective properties based on extensive research into structurally related compounds. This document is intended for researchers, scientists, and professionals in drug development, offering a synthesized understanding of its therapeutic potential, methodologies for its study, and future research directions.

Introduction and Molecular Profile

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a plant metabolite characterized by a seven-carbon chain linking a 4-hydroxy-3-methoxyphenyl group and a phenyl group, with hydroxyl groups at the 3 and 5 positions in a specific (R,R) stereochemical configuration.[1][2][3] This structure is significant as the bioactivity of diarylheptanoids is often dependent on the nature of the aromatic ring substituents and the functional groups on the heptane chain.

Table 1: Molecular Profile

Property	Value
IUPAC Name	(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol
Molecular Formula	C₂₀H₂₆O₄
Molecular Weight	330.42 g/mol
Class	Diarylheptanoid
Natural Sources	Alpinia officinarum (Zingiberaceae family)[1]

Antiviral Activity: Neuraminidase Inhibition

A significant and specific pharmacological effect identified for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is its inhibitory activity against neuraminidase.[1] Neuraminidase is a critical enzyme for the replication of influenza viruses, as it facilitates the release of new virus particles from infected cells.[4][5] Its inhibition is a key strategy in the treatment of influenza.[4]

A study by Yoo et al. (2021) isolated 26 known diarylheptanoids, including (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, from the rhizomes of Alpinia officinarum.[1] Through a combination of in vitro enzymatic assays and molecular docking studies, they identified several of these compounds as potent neuraminidase inhibitors.[1]

Mechanism of Action: Insights from Molecular Docking

Molecular docking simulations provided insights into the binding mode of active diarylheptanoids within the neuraminidase active site. The studies suggest that the inhibitory activity is largely attributable to the formation of hydrogen bonds between the diarylheptanoid and key amino acid residues, particularly arginine residues (Arg555 and Arg615), within the enzyme's catalytic domain.[1] This interaction stabilizes the enzyme-inhibitor complex, blocking the enzyme's function.

Caption: Proposed binding of the diarylheptanoid within the neuraminidase active site.

Experimental Protocol: In Vitro Neuraminidase Inhibition Assay

The following is a generalized protocol for assessing neuraminidase inhibition, based on common methodologies.[6]

• Reagents and Materials:

  • Recombinant influenza neuraminidase (e.g., from H1N1 strain).

  • Fluorogenic substrate: 2'-(4-methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).

  • Assay buffer (e.g., MES buffer with CaCl₂).

  • (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (test compound).

  • Oseltamivir (positive control).

  • 96-well black microplates.

  • Fluorescence microplate reader.

• Procedure:

  • Prepare serial dilutions of the test compound and oseltamivir in assay buffer.

  • In the microplate, add the diluted compounds, neuraminidase enzyme, and assay buffer.

  • Incubate the plate at 37°C for a pre-determined time (e.g., 30 minutes) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the MUNANA substrate to all wells.

  • Incubate at 37°C for a specific duration (e.g., 60 minutes).

  • Stop the reaction by adding a stop solution (e.g., NaOH).

  • Measure the fluorescence intensity (Excitation: ~365 nm, Emission: ~450 nm).

  • Calculate the percentage of inhibition relative to the uninhibited control and determine the IC₅₀ value.

Potential Anti-inflammatory Effects

While direct studies on the anti-inflammatory properties of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol are limited, the broader class of diarylheptanoids is well-documented for its anti-inflammatory activity.[7] These effects are primarily mediated through the modulation of key inflammatory pathways.

Putative Mechanism of Action

Structurally similar diarylheptanoids have been shown to exert anti-inflammatory effects by:

• Inhibition of Pro-inflammatory Enzymes: Downregulation of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), leading to reduced production of nitric oxide (NO) and prostaglandins, respectively.[8][9]

• Suppression of Pro-inflammatory Cytokines: Decreased expression of cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[10]

• Modulation of Signaling Pathways: Inhibition of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways, which are central regulators of the inflammatory response.[8][9]

Caption: Putative anti-inflammatory mechanism via NF-κB and MAPK pathway inhibition.

Experimental Protocol: In Vitro Anti-inflammatory Assay in Macrophages

The following is a representative protocol for assessing anti-inflammatory activity in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[9]

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and antibiotics.

• Cell Viability Assay: Perform an MTT assay to determine non-toxic concentrations of the test compound.

• NO Production Assay (Griess Assay):

  • Seed cells in a 96-well plate and allow them to adhere.

  • Pre-treat the cells with various non-toxic concentrations of the diarylheptanoid for 2 hours.

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

  • Collect the cell supernatant and mix with Griess reagent.

  • Measure the absorbance at ~540 nm and quantify nitrite concentration using a standard curve.

• Cytokine Measurement (ELISA):

  • Following treatment as above, collect the cell supernatant.

  • Use commercial ELISA kits to quantify the levels of TNF-α and IL-6.

• Western Blot Analysis:

  • Lyse the treated cells and perform SDS-PAGE and Western blotting to analyze the expression levels of iNOS, COX-2, and phosphorylated forms of NF-κB and MAPK pathway proteins.

Potential Neuroprotective Effects

Diarylheptanoids have garnered interest for their neuroprotective properties, suggesting a potential role for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in mitigating neurodegenerative processes.[11]

Putative Mechanism of Action

The neuroprotective effects of related compounds are thought to arise from:

• Antioxidant Activity: Scavenging of reactive oxygen species (ROS) and upregulation of endogenous antioxidant enzymes.

• Anti-inflammatory Effects in the CNS: As described in the previous section, reducing neuroinflammation is a key component of neuroprotection.

• Protection against Amyloid-β (Aβ) Toxicity: Some diarylheptanoids have been shown to protect neurons from Aβ-induced damage, a hallmark of Alzheimer's disease.[6]

Experimental Protocol: Neuroprotection Assay in a Cellular Model of Aβ Toxicity

This protocol outlines a method to assess the neuroprotective effects of the compound against Aβ-induced toxicity in a neuronal cell line (e.g., SH-SY5Y).

• Cell Culture: Differentiate SH-SY5Y cells into a neuronal phenotype using retinoic acid.

• Preparation of Aβ Oligomers: Prepare oligomeric forms of Aβ₁₋₄₂ peptide, which are known to be the neurotoxic species.

• Treatment and Viability Assay:

  • Pre-treat the differentiated cells with various concentrations of the diarylheptanoid for a specified time (e.g., 2 hours).

  • Expose the cells to the prepared Aβ oligomers for 24-48 hours.

  • Assess cell viability using an MTT or LDH assay.

• Measurement of Oxidative Stress:

  • Use fluorescent probes like DCFH-DA to measure intracellular ROS levels in treated cells.

• Apoptosis Assay:

  • Use techniques such as Annexin V/PI staining followed by flow cytometry to quantify Aβ-induced apoptosis and the protective effect of the compound.

Synthesis Strategies

The synthesis of diarylheptanoids, including (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, typically involves the strategic connection of two aromatic moieties with a seven-carbon chain and the stereoselective introduction of functional groups.[2][8][12][13] Common synthetic approaches often utilize olefination reactions, such as the Horner-Wadsworth-Emmons reaction, to form the carbon-carbon backbone, followed by stereoselective reduction or dihydroxylation to install the diol functionality.[2]

Caption: A generalized synthetic workflow for diarylheptanoids.

Future Directions and Conclusion

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol presents a compelling profile as a bioactive natural product. Its confirmed activity as a neuraminidase inhibitor provides a solid foundation for further investigation as an antiviral agent. The extensive evidence of anti-inflammatory and neuroprotective effects within the diarylheptanoid class strongly suggests that this specific compound warrants further exploration in these therapeutic areas.

Future research should focus on:

• In vivo Efficacy: Validating the in vitro findings in animal models of influenza, inflammation, and neurodegenerative diseases.

• Pharmacokinetics and Bioavailability: Determining the absorption, distribution, metabolism, and excretion (ADME) profile of the compound.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to optimize potency and selectivity for its biological targets.

• Target Deconvolution: Identifying the full spectrum of molecular targets to better understand its mechanisms of action.

References

• Synthesis of natural and non-natural diarylheptanoids and evaluation of their neuroprotective activity. (n.d.). Retrieved from [Link]

• Yoo, G., et al. (2021). Neuraminidase inhibitory diarylheptanoids from Alpinia officinarum: In vitro and molecular docking studies. Bioorganic Chemistry, 107, 104526. [Link]

• General approaches for the construction of diarylether heptanoids. (n.d.). ResearchGate. Retrieved from [Link]

• Towards the total synthesis of a novel diarylheptanoid. (n.d.). ResearchSpace@UKZN. Retrieved from [Link]

• Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. (n.d.). PMC. Retrieved from [Link]

• Recent Advances in the Synthesis of Diarylheptanoids. (2024). ResearchGate. Retrieved from [Link]

• Neuraminidase inhibitory diarylheptanoids from Alpinia officinarum: In vitro and molecular docking studies. (2021). ResearchGate. Retrieved from [Link]

• Diarylheptanoids isolated from Alpinia officinarum as novel influenza neuraminidase inhibitors. (2022). ResearchGate. Retrieved from [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. (n.d.). Weber Lab. Retrieved from [Link]

• Lee, S. L., et al. (2005). Preparation and anti-inflammatory activities of diarylheptanoid and diarylheptylamine analogs. Bioorganic & Medicinal Chemistry, 13(22), 6175-6181. [Link]

• Anti-inflammatory Activity of Naturally Occuring Diarylheptanoids - A Review. (n.d.). ResearchGate. Retrieved from [Link]

• Evaluation of Diarylheptanoid–Terpene Adduct Enantiomers from Alpinia officinarum for Neuroprotective Activities. (2017). ResearchGate. Retrieved from [Link]

• Discovery of Influenza Neuraminidase Inhibitors: Structure-Based Virtual Screening and Biological Evaluation of Novel Chemotypes. (n.d.). MDPI. Retrieved from [Link]

• Flavonoids and Diarylheptanoids: Neuroprotective Activities of Phytochemicals. (2017). ResearchGate. Retrieved from [Link]

• Investigating the Synergistic Neuroprotective Effects of Plant-Derived Antioxidants and the Psychedelic N,N-Dimethyltryptamine in Alzheimer's Disease Therapy. (n.d.). MDPI. Retrieved from [Link]

• Anti-oxidant and Anti-Inflammatory Cyclic Diarylheptanoids from Alnus japonica Stem Bark. (n.d.). Retrieved from [Link]

• Dimeric Diarylheptanoids with Neuroprotective Activities from Rhizomes of Alpinia officinarum. (n.d.). ACS Omega. Retrieved from [Link]

• A comprehensive investigation of anti-inflammatory diarylheptanoids from the leaves of Alnus formosana. (n.d.). ResearchGate. Retrieved from [Link]

• Claeson, P., et al. (1993). Three Non-Phenolic Diarylheptanoids With Anti-Inflammatory Activity From Curcuma Xanthorrhiza. Planta Medica, 59(5), 451-454. [Link]

• Influenza Neuraminidase Inhibitors: Synthetic Approaches, Derivatives and Biological Activity. (n.d.). PMC. Retrieved from [Link]

• In vitro and in vivo anti-influenza virus activity of diarylheptanoids isolated from Alpinia officinarum. (2010). Journal of Antimicrobial Chemotherapy, 66(1), 108-118. [Link]

• Discovery and characterization of a novel peptide inhibitor against influenza neuraminidase. (2020). RSC Advances, 10(4), 2133-2141. [Link]

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(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol potential therapeutic targets

An In-depth Technical Guide to Investigating the Therapeutic Potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Authored by: A Senior Application Scientist

Preamble: Charting the Scientific Course for a Novel Diarylheptanoid

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals interested in the therapeutic potential of the novel diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Given the limited direct research on this specific molecule, this guide adopts a rational, target-agnostic, and target-based discovery approach. We will leverage the extensive knowledge of structurally similar, naturally occurring diarylheptanoids, such as gingerols and curcuminoids, to build a robust framework for identifying and validating its potential therapeutic targets. Our methodology is grounded in a philosophy of rigorous scientific inquiry, emphasizing not just the "what" but the "why" behind each experimental choice.

Part 1: Molecular Scaffolding and Bioactivity Postulates

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol belongs to the diarylheptanoid class of natural products. This class is renowned for its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. The chemical structure, featuring a seven-carbon chain flanked by two aromatic rings, is a privileged scaffold in medicinal chemistry. The specific stereochemistry at the 3rd and 5th positions, along with the hydroxyl and methoxy functional groups, are critical determinants of its potential biological interactions.

Based on the activities of its structural relatives, we can postulate that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol may interact with key cellular signaling nodes involved in inflammation, oxidative stress, and cell proliferation.

Part 2: Postulated Therapeutic Targets and Associated Pathways

The following sections outline high-probability candidate targets for our lead compound, based on extensive research into analogous diarylheptanoids.

The Inflammatory Cascade: Targeting Cyclooxygenase-2 (COX-2)

Rationale: A significant body of evidence points to the inhibition of the COX-2 enzyme by gingerols and other diarylheptanoids. COX-2 is a key enzyme in the inflammatory pathway, responsible for the conversion of arachidonic acid to prostaglandins. Its upregulation is a hallmark of many inflammatory diseases.

Signaling Pathway:

Caption: Postulated inhibition of the COX-2 pathway.

The Oxidative Stress Response: Modulating the Nrf2-Keap1 Axis

Rationale: The vanillyl moiety present in the compound is a classic feature of potent antioxidants. Diarylheptanoids have been shown to activate the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway, a master regulator of the antioxidant response.

Signaling Pathway:

Caption: Proposed activation of the Nrf2 antioxidant pathway.

Oncogenic Signaling: Intervention in the STAT3 Pathway

Rationale: Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that is constitutively activated in many cancers. Its inhibition can lead to reduced tumor growth and survival. Curcumin, a well-known diarylheptanoid, is a potent inhibitor of STAT3 signaling.

Signaling Pathway:

Caption: Hypothesized inhibition of the STAT3 signaling cascade.

Part 3: A Step-by-Step Experimental Guide for Target Identification and Validation

The following is a proposed workflow to systematically identify and validate the therapeutic targets of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Phase 1: Target Agnostic Screening

Objective: To identify potential protein binders of the compound without preconceived bias.

Experimental Protocol: Affinity Chromatography-Mass Spectrometry

• Compound Immobilization:

  • Synthesize a derivative of the lead compound with a linker arm suitable for conjugation to a solid support (e.g., NHS-activated sepharose beads). A terminal carboxyl group could be added to the phenyl ring for this purpose.

  • Couple the derivatized compound to the beads.

  • Prepare a control column with beads that have been treated with the linker but not the compound.

• Protein Binding:

  • Prepare cell lysates from a relevant cell line (e.g., a human cancer cell line for oncology applications or macrophages for inflammatory studies).

  • Incubate the cell lysate with both the compound-coupled beads and the control beads.

• Elution and Analysis:

  • Wash the beads extensively to remove non-specific binders.

  • Elute the specifically bound proteins using a high-salt buffer or a pH gradient.

  • Identify the eluted proteins using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Data Interpretation: Proteins that are significantly enriched in the compound column compared to the control column are considered potential binders.

Phase 2: Validation of Direct Binding

Objective: To confirm a direct physical interaction between the compound and the candidate proteins identified in Phase 1.

Experimental Protocol: Surface Plasmon Resonance (SPR)

• Protein Immobilization:

  • Immobilize the purified candidate protein onto an SPR sensor chip.

• Compound Injection:

  • Inject a series of concentrations of the lead compound over the sensor chip surface.

• Data Acquisition and Analysis:

  • Measure the change in the refractive index at the surface of the chip, which is proportional to the amount of compound bound to the protein.

  • Analyze the binding kinetics to determine the association (ka), dissociation (kd), and equilibrium dissociation constant (KD).

Success Criterion: A low KD value (typically in the nanomolar to low micromolar range) indicates a high-affinity interaction.

Phase 3: Cellular Target Engagement and Functional Assays

Objective: To demonstrate that the compound engages the target in a cellular context and modulates its function.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment:

  • Treat intact cells with the lead compound or a vehicle control.

• Thermal Challenge:

  • Heat the cell suspensions to a range of temperatures.

• Analysis:

  • Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

  • Quantify the amount of the target protein remaining in the soluble fraction at each temperature using Western blotting or mass spectrometry.

Rationale: The binding of a ligand (our compound) can stabilize its target protein, leading to a higher melting temperature.

Workflow Diagram:

Caption: A four-phase workflow for target validation.

Part 4: Quantitative Data Summary

The following table provides a hypothetical summary of the kind of quantitative data that would be generated during the validation process.

Parameter	Technique	Expected Outcome for a Validated Target
Binding Affinity (KD)	Surface Plasmon Resonance	< 10 µM
Thermal Shift (ΔTm)	Cellular Thermal Shift Assay	> 1.5 °C
Enzymatic Inhibition (IC50)	Biochemical Assay	Potency in the nanomolar to low micromolar range
Cellular Potency (EC50)	Cell-based Functional Assay	Consistent with binding affinity and enzymatic inhibition

Conclusion

The journey from a promising chemical scaffold to a validated therapeutic agent is a meticulous one. This guide provides a scientifically rigorous and logically structured framework for elucidating the therapeutic targets of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. By combining unbiased, discovery-oriented approaches with hypothesis-driven validation, we can confidently navigate the complexities of its mechanism of action and unlock its full therapeutic potential.

References

• Gingerols and their related compounds in ginger (Zingiber officinale Rosc.) as inhibitors of prostaglandin biosynthesis. Prostaglandins, Leukotrienes and Essential Fatty Acids.[Link]

• -Gingerol inhibits metastasis of MDA-MB-231 human breast cancer cells. The Journal of Nutritional Biochemistry.[Link]

• Protective effects of gingerol on streptozotocin-induced diabetic nephropathy in rats. Phytotherapy Research.[Link]

• -Gingerol, a pungent ingredient of ginger, protects against cisplatin-induced nephrotoxicity in rats. Food and Chemical Toxicology.[Link]

• Curcumin (diferuloylmethane) down-regulates the constitutive activation of nuclear factor-kappa B and IkappaBalpha kinase in human multiple myeloma cells, leading to suppression of proliferation and induction of apoptosis. Blood.[Link]

Protocols & Analytical Methods

Synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

An Application Guide for the Stereoselective

Abstract

This document provides a comprehensive guide for the stereoselective synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a diarylheptanoid compound of significant interest due to its classification as a plant metabolite and its structural relation to bioactive molecules like gingerols.[1][2] Diarylheptanoids are known for a wide spectrum of biological activities, including anti-inflammatory and antioxidant properties.[3][4] The central challenge in synthesizing this target is the precise control of the two stereocenters to achieve the syn-(3R,5R) configuration of the 1,3-diol moiety. This guide details a robust and efficient synthetic strategy centered around a Noyori-type asymmetric hydrogenation of a prochiral diketone precursor, a method renowned for its high diastereo- and enantioselectivity.[5][6] The protocols herein are designed for researchers in organic synthesis, medicinal chemistry, and drug development, providing not only step-by-step instructions but also the underlying scientific rationale for key procedural choices.

Introduction and Strategic Overview

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol belongs to the diarylheptanoid class, a group of natural products characterized by two aromatic rings linked by a seven-carbon chain.[7] Many compounds in this family, isolated from sources like ginger and turmeric, exhibit potent biological activities, making them attractive targets for synthetic and medicinal chemists.[8][9] The key to unlocking the full potential of these molecules often lies in their specific stereochemistry.

The synthesis of acyclic 1,3-diols with high stereocontrol is a formidable challenge in modern organic synthesis.[10][11] Our strategy is therefore designed around a highly reliable and powerful transformation: the ruthenium-catalyzed asymmetric hydrogenation of a 1,3-diketone. This approach offers a convergent and highly effective route to the desired (3R,5R)-syn-diol configuration.

The overall synthetic plan is outlined as follows:

• Construction of the C7 Backbone: Synthesis of a symmetric 1,7-diarylheptane-3,5-dione precursor using a double aldol condensation approach. A benzyl protecting group is employed for the phenolic hydroxyl to ensure compatibility with subsequent reaction conditions.

• Asymmetric Hydrogenation: The cornerstone of the synthesis, where a chiral Ru-BINAP catalyst is used to reduce the prochiral diketone, simultaneously establishing both the C3 and C5 stereocenters with high fidelity.[12][13]

• Final Deprotection: Removal of the benzyl protecting group via catalytic hydrogenolysis to yield the target molecule.

Retrosynthetic Analysis

A retrosynthetic analysis reveals a convergent pathway starting from simple, commercially available materials. The target diol is traced back to its corresponding diketone, which can be assembled via a double aldol condensation from a protected vanillin derivative, acetone, and benzaldehyde.

Caption: Retrosynthetic pathway for the target diarylheptanoid.

Synthetic Workflow and Key Mechanisms

The forward synthesis follows the logic of the retrosynthetic analysis. The key transformation is the asymmetric hydrogenation, which proceeds via a highly organized transition state involving the chiral ruthenium catalyst, setting the absolute configuration of the two newly formed hydroxyl groups.

Caption: Forward synthesis workflow diagram.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS) prior to use.

Protocol 1: Synthesis of 1-(4-(Benzyloxy)-3-methoxyphenyl)-7-phenylheptane-3,5-dione (Prochiral Precursor)

This two-stage procedure first synthesizes the chalcone intermediate, which is then used directly in the subsequent condensation.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
O-Benzylvanillin	242.27	10.0 g	41.28
Acetone	58.08	30.2 mL	412.8
Benzaldehyde	106.12	4.2 mL	41.28
Sodium Hydroxide (NaOH)	40.00	3.3 g	82.56
Ethanol (EtOH)	46.07	200 mL	-
Water (H₂O)	18.02	100 mL	-
Diethyl Ether (Et₂O)	74.12	300 mL	-
Hydrochloric Acid (HCl), 2M	-	~50 mL	-

Procedure:

• Chalcone Formation:

  • In a 500 mL round-bottom flask, dissolve O-Benzylvanillin (10.0 g, 41.28 mmol) and acetone (15.1 mL, 206.4 mmol, 5 eq.) in ethanol (100 mL).

  • Prepare a solution of NaOH (1.65 g, 41.28 mmol) in water (50 mL) and add it dropwise to the flask at room temperature (rt) with vigorous stirring.

  • Stir the resulting yellow suspension for 4 hours at rt. Monitor progress by TLC (Thin Layer Chromatography) (3:1 Hexanes:Ethyl Acetate).

• Second Condensation:

  • To the reaction mixture from the previous step, add benzaldehyde (4.2 mL, 41.28 mmol).

  • Add a second portion of aqueous NaOH (1.65 g in 50 mL H₂O) dropwise.

  • Heat the reaction mixture to 50 °C and stir for 12-16 hours.

• Work-up and Purification:

  • Cool the mixture to rt and pour it into 300 mL of ice-cold water.

  • Acidify the mixture to pH ~5-6 by the slow addition of 2M HCl. A yellow precipitate will form.

  • Filter the solid using a Büchner funnel, wash thoroughly with cold water (3 x 100 mL), and air-dry.

  • Recrystallize the crude solid from hot ethanol/water to afford the title diketone as a pale-yellow solid.

  • Expected Yield: ~12.5 g (70%).

Protocol 2: Asymmetric Hydrogenation to yield (3R,5R)-1-(4-(Benzyloxy)-3-methoxyphenyl)-7-phenylheptane-3,5-diol

This protocol employs a Noyori-type catalyst for the highly stereoselective reduction of the diketone.[5][12]

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
Diketone Precursor	430.52	10.0 g	23.22
(R)-(+)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl ((R)-BINAP)	622.67	159 mg	0.255
[RuCl₂(p-cymene)]₂	612.39	71 mg	0.116
Sodium Ethoxide (NaOEt), 21% in EtOH	-	0.4 mL	~1.0
Ethanol (EtOH), degassed	46.07	150 mL	-
Dichloromethane (DCM), degassed	84.93	50 mL	-
Hydrogen (H₂) gas	2.02	10 atm	-

Procedure:

• Catalyst Preparation (in situ):

  • In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), add [RuCl₂(p-cymene)]₂ (71 mg, 0.116 mmol) and (R)-BINAP (159 mg, 0.255 mmol).

  • Add 20 mL of degassed ethanol and stir the mixture at 80 °C for 1 hour. The solution should turn dark red/brown. Cool to rt.

• Hydrogenation Reaction:

  • In a separate flask, dissolve the diketone precursor (10.0 g, 23.22 mmol) in a mixture of degassed ethanol (130 mL) and dichloromethane (50 mL).

  • Transfer this solution and the prepared catalyst solution to a high-pressure hydrogenation vessel via cannula.

  • Add the sodium ethoxide solution to the vessel.

  • Seal the vessel, purge with H₂ gas three times, and then pressurize to 10 atm (150 psi).

  • Heat the reaction to 50 °C and stir vigorously for 24-48 hours. Monitor conversion by TLC or LC-MS.

• Work-up and Purification:

  • Cool the vessel to rt and carefully vent the H₂ gas.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate (200 mL) and wash with saturated aqueous NH₄Cl (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel (gradient elution, 4:1 to 2:1 Hexanes:Ethyl Acetate) to yield the protected diol as a white solid.

  • Expected Yield: ~9.2 g (91%). Expected Stereoselectivity: >95% de (syn), >99% ee.

Protocol 3: Deprotection to (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

A standard hydrogenolysis removes the benzyl protecting group to furnish the final product.

Materials & Reagents:

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
Protected Diol	434.55	8.0 g	18.40
Palladium on Carbon (Pd/C), 10%	-	800 mg	10 wt%
Methanol (MeOH)	32.04	200 mL	-
Hydrogen (H₂) gas	2.02	1 atm	-

Procedure:

• Reaction Setup:

  • Dissolve the protected diol (8.0 g, 18.40 mmol) in methanol (200 mL) in a 500 mL round-bottom flask.

  • Carefully add 10% Pd/C (800 mg) under a stream of nitrogen.

• Hydrogenolysis:

  • Evacuate the flask and backfill with H₂ gas from a balloon three times.

  • Stir the black suspension vigorously under a positive pressure of H₂ (balloon) at room temperature for 6-8 hours. Monitor by TLC until the starting material is fully consumed.

• Work-up and Purification:

  • Carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with methanol (3 x 20 mL). Caution: The catalyst can be pyrophoric; do not allow the filter cake to dry completely in air.

  • Combine the filtrates and concentrate under reduced pressure.

  • The resulting residue can be purified by flash chromatography (1:1 Hexanes:Ethyl Acetate) or recrystallization from ethyl acetate/hexanes to give the final product as a white or off-white solid.

  • Expected Yield: ~5.9 g (93%).

Characterization and Data

The identity, purity, and stereochemistry of the final product should be confirmed by standard analytical techniques.

Summary of Expected Results:

Step	Product	Expected Yield	Purity (by HPLC)	Key Analytical Data
1	Diketone Precursor	~70%	>95%	¹H NMR, ¹³C NMR, HRMS
2	Protected Diol	~91%	>98%	¹H NMR, ¹³C NMR, HRMS, Chiral HPLC (>99% ee)
3	Final Product	~93%	>99%	¹H NMR, ¹³C NMR, HRMS matching literature values

Typical Analytical Data for Final Product:

• ¹H NMR (500 MHz, CD₃OD): Chemical shifts (δ) should be consistent with the structure, showing characteristic peaks for the aromatic protons, the methoxy group (~3.8 ppm), the benzylic and aliphatic protons of the heptane chain, and the two methine protons adjacent to the hydroxyl groups (CH-OH) around 3.8-4.0 ppm.

• ¹³C NMR (125 MHz, CD₃OD): Signals corresponding to all 20 unique carbons should be observed.

• HRMS (ESI+): Calculated for C₂₀H₂₆O₄ [M+Na]⁺; found value should be within ± 5 ppm of the calculated mass.

• Chiral HPLC: Analysis of the protected diol intermediate is recommended to confirm enantiomeric excess, using a suitable chiral stationary phase (e.g., Chiralcel OD-H) and a mobile phase like Hexane/Isopropanol.

References

• Gao, Y., et al. (2023). Preparation, pungency and bioactivity of gingerols from ginger (Zingiber officinale Roscoe): a review. ResearchGate. [Link available from search result[1]]

• Bar, F. A., et al. (2015). New gingerol derivative and other related compounds from Zingiber officinale. [Link available from search result[14]]

• Kovács, A., et al. (2021). Medicinal chemistry inspired by ginger: exploring the chemical space around 6-gingerol. RSC Publishing. [Link available from search result[8]]

• Al-Shalabi, E., et al. (2023). Synthesis of Gingerol-Metals Complex and in-vitro Cytotoxic Activity on Human Colon Cancer Cell Line. National Institutes of Health (NIH). [Link available from search result[15]]

• Sengupta, S., et al. (2024). Recent Advances in the Synthesis of Diarylheptanoids. ResearchGate. [Link available from search result[4]]

• Strotman, N. A., et al. (2022). Reducing Challenges in Organic Synthesis with Stereoselective Hydrogenation and Tandem Catalysis. National Institutes of Health (NIH). [Link available from search result[5]]

• Myers, A. G. Research Group. The Noyori Asymmetric Hydrogenation Reaction. Harvard University. [Link available from search result[12]]

• Semwal, R. B., et al. (2015). Bioactive compounds and biological activity of ginger. SciSpace. [Link available from search result[3]]

• Weber Lab. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. [Link available from search result[16]]

• Gök, Y., et al. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. National Institutes of Health (NIH). [Link available from search result[10]]

• Wikipedia. Asymmetric hydrogenation. [Link available from search result[6]]

• NROChemistry. Noyori Hydrogenation. [Link available from search result[13]]

• PubChem. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. National Institutes of Health (NIH). [Link available from search result[17]]

• Sengupta, S., et al. (2024). Recent Advances in the Synthesis of Diarylheptanoids. ResearchGate. [Link available from search result[4]]

• Amslinger, S., et al. (2015). Synthesis of natural and non-natural diarylheptanoids and evaluation of their neuroprotective activity. [Link available from search result[7]]

• Bäckvall, J.-E., et al. (2005). One-pot synthesis of enantiopure syn-1,3-diacetates from racemic syn/anti mixtures of 1,3-diols by dynamic kinetic asymmetric transformation. National Institutes of Health (NIH). [Link available from search result[11]]

• ResearchGate. Synthesis of diarylheptanoids, (5S)-5-acetoxy-1,7-bis(4-hydroxy-3-methoxyphenyl). [Link available from search result[18]]

• Wills, M., et al. (2022). Heterocycle-containing Noyori–Ikariya catalysts for asymmetric transfer hydrogenation of ketones. Dalton Transactions (RSC Publishing). [Link available from search result[19]]

• ChemBK. 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (3R,5R)-. [Link available from search result[20]]

• MedchemExpress. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol | Plant Metabolite. [Link available from search result[2]]

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• 6. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 7. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 8. Medicinal chemistry inspired by ginger: exploring the chemical space around 6-gingerol - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04227K [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. One-pot synthesis of enantiopure syn-1,3-diacetates from racemic syn/anti mixtures of 1,3-diols by dynamic kinetic asymmetric transformation - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
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Application Note: Asymmetric Synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

For: Researchers, scientists, and drug development professionals in organic chemistry and medicinal chemistry.

Introduction: The Significance of Diarylheptanoids

Diarylheptanoids are a class of plant secondary metabolites characterized by two aromatic rings linked by a seven-carbon chain.[1] These compounds, isolated from various plant families such as Zingiberaceae (ginger family), exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties.[2][3] The specific stereochemistry of these molecules often plays a crucial role in their biological function. The target molecule of this application note, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, is a diarylheptanoid with defined stereocenters at the C3 and C5 positions, making its stereocontrolled synthesis a key challenge and a topic of significant interest in the field of natural product synthesis. This document provides a detailed protocol for the asymmetric synthesis of this target molecule, leveraging established and robust synthetic methodologies.

Synthetic Strategy: A Convergent Approach Utilizing Sharpless Asymmetric Epoxidation

The retrosynthetic analysis for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol reveals a convergent approach to be most efficient. The seven-carbon chain can be constructed via the coupling of two key fragments: a C5 aldehyde synthon and a C2 nucleophilic synthon. The critical 1,3-diol stereochemistry will be installed using a substrate-controlled reduction of a β-hydroxy ketone, which in turn is derived from the regioselective opening of a chiral epoxide. The chirality will be introduced early in the synthesis using the highly reliable Sharpless asymmetric epoxidation of an allylic alcohol.[4][5][6]

Retrosynthetic Analysis:

Caption: Retrosynthetic strategy for the target diarylheptanoid.

Experimental Protocols

Part 1: Synthesis of the Allylic Alcohol Precursor

The synthesis commences with the preparation of the allylic alcohol, which is the substrate for the key Sharpless asymmetric epoxidation step. This is achieved through a Wittig or Horner-Wadsworth-Emmons (HWE) reaction to form an α,β-unsaturated ester, followed by reduction.

1.1. Synthesis of (E)-ethyl 5-phenylpent-2-enoate

• Materials: Phenylacetaldehyde, triethyl phosphonoacetate, sodium hydride (60% dispersion in mineral oil), anhydrous tetrahydrofuran (THF).

• Procedure:

  • To a stirred suspension of sodium hydride (1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere (N2 or Ar), add triethyl phosphonoacetate (1.2 eq) dropwise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes until the evolution of hydrogen gas ceases.

  • Cool the resulting clear solution back to 0 °C and add phenylacetaldehyde (1.0 eq) dropwise.

  • Stir the reaction mixture at room temperature for 4 hours.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (E)-ethyl 5-phenylpent-2-enoate.

1.2. Synthesis of (E)-5-phenylpent-2-en-1-ol

• Materials: (E)-ethyl 5-phenylpent-2-enoate, diisobutylaluminium hydride (DIBAL-H, 1.0 M in hexanes), anhydrous dichloromethane (DCM).

• Procedure:

  • Dissolve (E)-ethyl 5-phenylpent-2-enoate (1.0 eq) in anhydrous DCM and cool to -78 °C under an inert atmosphere.

  • Add DIBAL-H (2.2 eq) dropwise, maintaining the temperature at -78 °C.

  • Stir the reaction for 2 hours at -78 °C.

  • Quench the reaction by the slow addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • Allow the mixture to warm to room temperature and stir vigorously until two clear layers are formed.

  • Separate the layers and extract the aqueous layer with DCM (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield (E)-5-phenylpent-2-en-1-ol.

Part 2: Sharpless Asymmetric Epoxidation

This is the chirality-inducing step of the synthesis. The choice of the chiral tartrate ligand determines the stereochemistry of the resulting epoxide.[7][8] For the desired (2R,3R)-epoxide, L-(+)-diethyl tartrate (L-DET) is used.

2.1. Synthesis of (2R,3R)-ethyl 2,3-epoxy-5-phenylpentanoate

• Materials: (E)-5-phenylpent-2-en-1-ol, titanium(IV) isopropoxide (Ti(OiPr)4), L-(+)-diethyl tartrate (L-DET), tert-butyl hydroperoxide (TBHP, 5.5 M in decane), anhydrous dichloromethane (DCM), molecular sieves (4 Å).

• Procedure:

  • To a flame-dried round-bottom flask containing powdered 4 Å molecular sieves, add anhydrous DCM under an inert atmosphere.

  • Cool the flask to -20 °C and add Ti(OiPr)4 (0.1 eq) followed by L-DET (0.12 eq).

  • Stir the mixture for 30 minutes at -20 °C.

  • Add a solution of (E)-5-phenylpent-2-en-1-ol (1.0 eq) in DCM.

  • Add TBHP (1.5 eq) dropwise, ensuring the internal temperature does not exceed -20 °C.

  • Stir the reaction at -20 °C for 4-6 hours, monitoring by TLC.

  • Upon completion, quench the reaction by adding a 10% aqueous solution of tartaric acid and stir for 1 hour at room temperature.

  • Separate the layers and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify by column chromatography to give the chiral epoxide.

Part 3: Synthesis of the Diarylheptanoid Backbone

The final steps involve the regioselective opening of the epoxide, followed by oxidation and a substrate-controlled reduction to establish the second stereocenter.

3.1. Synthesis of (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

This multi-step sequence can be performed as a one-pot procedure or with isolation of intermediates.

• Materials: (2R,3R)-ethyl 2,3-epoxy-5-phenylpentanoate, 4-hydroxy-3-methoxybenzyl magnesium bromide (prepared from 4-(bromomethyl)-2-methoxyphenol and magnesium), copper(I) cyanide (CuCN), anhydrous THF, Dess-Martin periodinane (DMP), sodium borohydride (NaBH4), methanol.

• Procedure:

  • Epoxide Opening: To a solution of the chiral epoxide (1.0 eq) in anhydrous THF at -78 °C, add a solution of the Grignard reagent (1.5 eq) in the presence of a catalytic amount of CuCN. Allow the reaction to slowly warm to room temperature and stir overnight. Quench with saturated aqueous NH4Cl and extract with ethyl acetate.

  • Oxidation: The resulting diol is dissolved in DCM and treated with Dess-Martin periodinane (1.5 eq) at room temperature for 2 hours. The reaction is quenched with a saturated aqueous solution of Na2S2O3. The organic layer is separated, washed, dried, and concentrated to yield the β-hydroxy ketone.

  • Diastereoselective Reduction: The crude β-hydroxy ketone is dissolved in methanol at 0 °C, and NaBH4 (2.0 eq) is added in portions. The reaction is stirred for 1 hour and then quenched with acetone. The solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water. The organic layer is dried and concentrated.

  • Purification: The final product is purified by column chromatography on silica gel to afford (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Data Summary

Step	Product	Yield (%)	Stereochemical Purity (ee/de)
1.1	(E)-ethyl 5-phenylpent-2-enoate	85-90	N/A
1.2	(E)-5-phenylpent-2-en-1-ol	90-95	N/A
2.1	(2R,3R)-ethyl 2,3-epoxy-5-phenylpentanoate	80-85	>95% ee
3.1	(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	60-70 (over 3 steps)	>95% de

Visualization of the Synthetic Workflow

Caption: Overall synthetic workflow for the target diarylheptanoid.

Conclusion

This application note provides a detailed and reliable protocol for the asymmetric synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. The key to this synthesis is the early introduction of chirality via the Sharpless asymmetric epoxidation, a powerful and well-established method in organic synthesis. The subsequent steps are designed to be high-yielding and diastereoselective, providing access to the target molecule in good overall yield and high stereochemical purity. This protocol should serve as a valuable resource for researchers in natural product synthesis and medicinal chemistry.

References

• Sartori, S. K., Miranda, I. L., Diaz, M. A. N., & Diaz-Muñoz, G. (2021). Sharpless Asymmetric Epoxidation: Applications in the Synthesis of Bioactive Natural Products. Mini-Reviews in Organic Chemistry, 18(5), 606-620.
• ResearchGate. (2022). (PDF)
• ResearchGate. (2015).
• ResearchSpace@UKZN. (n.d.). TOWARDS THE TOTAL SYNTHESIS OF A NOVEL DIARYLHEPTANOID.
• SlideShare. (n.d.).
• MDPI. (2018). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis.
• Moodle@Units. (2015).
• ResearchGate. (2024).
• PMC. (n.d.).
• ResearchGate. (2023). Recent Advances in the Synthesis of Diarylheptanoids.
• ResearchGate. (n.d.). An Efficient Stereoselective Total Synthesis of Bioactive (3 R ,5 R )-1-(4-Hydroxyphenyl)-7-phenylheptane-3,5-diol via Asymmetric Aldol Reaction.

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• 1. researchspace.ukzn.ac.za [researchspace.ukzn.ac.za]
• 2. Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benthamdirect.com [benthamdirect.com]
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• 7. Katsuki Sharpless Asymmetric Epoxidation and its Synthetic Applications | PPTX [slideshare.net]
• 8. moodle2.units.it [moodle2.units.it]

Application Notes and Protocols for the Purification of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Authored by: A Senior Application Scientist

Introduction: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, a class of plant secondary metabolites known for a wide range of biological activities.[1][2][3] Its structure, featuring two aromatic rings connected by a seven-carbon chain with specific stereochemistry at the C3 and C5 diol positions, presents a unique purification challenge due to its polarity and potential for various intermolecular interactions.[4][5][6][7] This guide provides a comprehensive, in-depth protocol for the purification of this target compound, designed for researchers, scientists, and professionals in drug development. The methodologies outlined herein are grounded in established principles for the purification of polar organic compounds and diarylheptanoids, ensuring a robust and reproducible workflow.[8][9][10]

I. Strategic Approach to Purification

The purification strategy for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol must address its key structural features: a phenolic hydroxyl group, a methoxy group, and a 1,3-diol system on a flexible heptane chain. These functional groups render the molecule polar, making it amenable to purification techniques that exploit polarity differences. The primary methods discussed are silica gel column chromatography and recrystallization, which can be used sequentially to achieve high purity.

Causality Behind Experimental Choices:

• Column Chromatography: This is the workhorse technique for separating compounds with differing polarities.[11] For our target compound, normal-phase chromatography on silica gel is an effective initial step to remove less polar and more polar impurities. The choice of an appropriate solvent system is critical to achieve good separation.

• Recrystallization: This technique is ideal for a final purification step, particularly if the compound is a solid at room temperature.[12][13][14] Recrystallization relies on the principle that the desired compound will be highly soluble in a hot solvent and poorly soluble in the same solvent when cold, allowing for the formation of pure crystals upon cooling while impurities remain in the mother liquor.[12][15][16]

II. Preparatory Steps: Crude Material Assessment

Before proceeding with purification, it is crucial to have an initial assessment of the crude reaction mixture or extract. This will inform the choice of purification strategy and the specific parameters to be used.

Recommended Preliminary Analysis:

• Thin-Layer Chromatography (TLC): To visualize the number of components in the crude mixture and to screen for an effective solvent system for column chromatography.

• Proton NMR (¹H NMR): To get a preliminary idea of the major components and the level of impurities.

• LC-MS: To determine the mass of the target compound and to identify any major byproducts.

III. Detailed Protocol 1: Silica Gel Column Chromatography

This protocol is designed for the initial purification of the crude product to isolate the target diarylheptanoid from significant impurities.

Materials and Equipment:

• Crude (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

• Silica gel (60 Å, 230-400 mesh)

• Glass chromatography column

• Eluent solvents (e.g., Hexane, Ethyl Acetate, Dichloromethane, Methanol)

• TLC plates (silica gel coated with fluorescent indicator)

• Collection tubes or flasks

• Rotary evaporator

Step-by-Step Methodology:

• Solvent System Selection:

  • Perform TLC analysis with various solvent systems to find one that provides a retention factor (Rf) of approximately 0.2-0.3 for the target compound.

  • Start with a mixture of a non-polar solvent (e.g., Hexane or Dichloromethane) and a polar solvent (e.g., Ethyl Acetate or Methanol).

  • A common starting point for polar compounds is a gradient of Ethyl Acetate in Hexane or Methanol in Dichloromethane.[17]

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar eluent.

  • Pour the slurry into the column and allow it to pack under gravity, gently tapping the column to ensure even packing.

  • Add a layer of sand on top of the silica gel to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent or a stronger solvent that will be used in the gradient.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.[11]

• Elution:

  • Begin elution with the least polar solvent mixture determined from TLC analysis.

  • Gradually increase the polarity of the eluent (gradient elution) to move the compounds down the column. This allows for the separation of compounds with a wider range of polarities.[11]

  • Collect fractions in separate tubes.

• Fraction Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure desired product.

  • Pool the fractions containing the pure compound.

• Solvent Removal:

  • Evaporate the solvent from the pooled fractions using a rotary evaporator to obtain the partially purified product.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (60 Å, 230-400 mesh)	Standard choice for normal-phase chromatography, effectively separates compounds based on polarity.
Mobile Phase (Eluent)	Gradient of Ethyl Acetate in Hexane or Methanol in Dichloromethane	The gradient allows for the elution of a range of compounds with varying polarities, providing better separation.[11]
TLC Rf Target	0.2 - 0.3	An Rf in this range in the initial eluent ensures good retention on the column and allows for effective separation with a gradient elution.[11]
Loading Method	Dry loading for poorly soluble samples	Prevents band broadening and improves resolution for compounds that are not readily soluble in the initial eluent.[11]

IV. Detailed Protocol 2: Recrystallization

This protocol is intended for the final purification of the solid product obtained from column chromatography.

Materials and Equipment:

• Partially purified (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

• Recrystallization solvents (e.g., Ethyl Acetate, Hexane, Methanol, Water)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Step-by-Step Methodology:

• Solvent Selection:

  • The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[13][15]

  • Test small amounts of the compound in different solvents to find a suitable one. A two-solvent system (one in which the compound is soluble and one in which it is insoluble) can also be effective.[14][15] For a polar compound like this diol, a mixture like Ethyl Acetate/Hexane or Methanol/Water could be appropriate.

• Dissolution:

  • Place the solid in an Erlenmeyer flask and add a minimal amount of the chosen hot solvent until the solid just dissolves.[12][15]

• Hot Filtration (if necessary):

  • If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization:

  • Allow the hot, saturated solution to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.[15]

  • If crystals do not form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

• Crystal Collection:

  • Collect the crystals by vacuum filtration using a Buchner funnel.[12]

  • Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying:

  • Dry the crystals under vacuum or in a desiccator to remove all traces of solvent.

V. Purity Assessment and Structural Confirmation

A multi-faceted analytical approach is essential to confirm the purity and verify the identity of the final product.

High-Performance Liquid Chromatography (HPLC):

HPLC is a powerful technique for assessing the purity of the final compound.[18][19][20]

Parameter	Recommendation
Column	Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A gradient of acetonitrile and water (often with a small amount of acid like acetic or formic acid to improve peak shape).[21]
Detection	UV-Vis detector at a wavelength where the aromatic rings show strong absorbance (e.g., around 280 nm).
Flow Rate	1.0 mL/min
Column Temperature	30 °C

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR is crucial for confirming the structure of the purified compound.[22][23]

• ¹H NMR: Will show the number of different types of protons and their connectivity. Key signals to look for include the aromatic protons, the methoxy protons, the protons on the heptane chain, and the hydroxyl protons.

• ¹³C NMR: Will confirm the number of different carbon atoms in the molecule.[24]

• 2D NMR (COSY, HSQC, HMBC): Can be used to definitively assign all proton and carbon signals and confirm the overall structure and stereochemistry.

Mass Spectrometry (MS):

Mass spectrometry is used to determine the molecular weight of the compound and can provide fragmentation information that supports the proposed structure.[25][26][27]

• Electrospray Ionization (ESI): A soft ionization technique well-suited for polar molecules like diarylheptanoids.[25][26]

• High-Resolution Mass Spectrometry (HRMS): Provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule.

VI. Visualization of the Purification Workflow

Caption: Purification and validation workflow for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

VII. References

• RP-HPLC Analysis of the Phenolic Compounds of Plant Extracts. Investigation of Their Antioxidant Capacity and Antimicrobial Activity. Journal of Agricultural and Food Chemistry - ACS Publications.

• HPLC Analysis of Polyphenolic Compounds in Lysimachia nummularia L. and Comparative Determination of Antioxidant Capacity. MDPI.

• Use of liquid chromatography-electrospray ionization tandem mass spectrometry to identify diarylheptanoids in turmeric (Curcuma longa L.) rhizome. PubMed.

• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. NIH.

• RP-HPLC analysis of the phenolic compounds of plant extracts. investigation of their antioxidant capacity and antimicrobial activity. PubMed.

• Characterization and identification of diarylheptanoids in ginger (Zingiber officinale Rosc.) using high-performance liquid chromatography/electrospray ionization mass spectrometry. PubMed.

• Synthesis of natural and non-natural diarylheptanoids and evaluation of their neuroprotective activity. University of Regensburg.

• Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. PMC.

• Separation and Identification of Diarylheptanoids in Supercritical Fluid Extract of Alpinia Officinarum by UPLC–MS–MS. ResearchGate.

• Application of SALDI Mass Spectrometry to the Rapid Screening of Diarylheptanoids in Plant Extracts. ResearchGate.

• NMR data of three diarylheptanoids from Alnus hirsuta. ResearchGate.

• ¹³C-NMR data of 1-6 (150 MHz, methanol-d4, 298 K, δ ppm). ResearchGate.

• Purification: Tips for Flash Column Chromatography. University of Rochester Department of Chemistry.

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. MDPI.

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. PubMed.

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. PMC - NIH.

• Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. RSC Publishing.

• Diarylheptanoids from the Rhizomes of Curcuma xanthorrhiza and Alpinia officinarum. J-Stage.

• Purification of strong polar and basic compounds. Reddit.

• An ¹H-NMR-based Metabolomics approach for understanding the influence of geographical origin differentiation on the major diarylheptanoid phytoestrogens in Curcuma comosa rhizome. ThaiJo.

• Recrystallization. University of California, Los Angeles.

• Recrystallization - Single Solvent. University of Toronto.

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo.

• recrystallization.pdf. University of Colorado Boulder.

• Recrystallization (chemistry). Wikipedia.

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Genome Context.

• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. PubChem. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFLxuYPzUbml59frkiQhQaOgnYqpp0uCKiqb6TUThgusWKawdjqhEZXzue32bMqumAcDU2a2mkDF-WB8IMcGsCp2dujvBFt8S5wFjlJYudNuWcCBc5D2sRAlN6GWG0ZyrFfHQiLrDyCjCp-Hrvj]([Link]

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• 3. Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol | C20H26O5 | CID 11057115 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol | Endogenous Metabolite | 460052-56-6 | Invivochem [invivochem.com]
• 8. epub.uni-regensburg.de [epub.uni-regensburg.de]
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• 11. Purification [chem.rochester.edu]
• 12. Recrystallization [sites.pitt.edu]
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• 26. Characterization and identification of diarylheptanoids in ginger (Zingiber officinale Rosc.) using high-performance liquid chromatography/electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. academic.oup.com [academic.oup.com]

HPLC method for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol analysis

An Application Note on the HPLC Analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Introduction

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, a class of natural products found in various plants, including those from the Zingiberaceae (ginger) family.[1][2][3] These compounds are of significant interest to researchers due to their diverse and potent biological activities.[4] Accurate and reliable quantification of this specific stereoisomer is critical for quality control of natural product extracts, pharmacokinetic studies, and in the development of pharmaceutical agents.

This application note presents a detailed, robust High-Performance Liquid Chromatography (HPLC) method for the analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. We provide two distinct protocols:

• A Reversed-Phase HPLC (RP-HPLC) method for routine quantification (achiral analysis).

• A Chiral HPLC method for the assessment of stereoisomeric purity.

The methodologies are developed based on the physicochemical properties of the analyte and are grounded in established chromatographic principles and regulatory guidelines such as those from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[5][6][7][8]

Principle of Separation: Causality Behind Method Selection

The molecular structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol dictates the optimal chromatographic strategy. The molecule possesses both polar functional groups (two hydroxyls, a phenolic hydroxyl, and a methoxy group) and significant non-polar regions (a heptane backbone and two aromatic rings).[9] This amphipathic nature makes it an ideal candidate for Reversed-Phase Chromatography .

In RP-HPLC, the stationary phase is non-polar (e.g., C18-silica), and the mobile phase is polar. The analyte retains on the column through hydrophobic interactions between its non-polar regions and the stationary phase. By increasing the proportion of a less polar organic solvent (like acetonitrile or methanol) in the mobile phase over time (gradient elution), the analyte's affinity for the mobile phase increases, causing it to elute from the column. The inclusion of a small amount of acid (e.g., formic acid) in the mobile phase is crucial to suppress the ionization of the phenolic hydroxyl group, ensuring a single, well-defined analyte state, which leads to sharper, more symmetrical peaks.[10]

For stereoisomeric analysis, the enantiomers have identical physical properties in an achiral environment, making them inseparable on a standard C18 column.[11] Therefore, a Chiral Stationary Phase (CSP) is required.[11][12] These phases create a chiral environment where transient, diastereomeric complexes form between the enantiomers and the CSP, allowing for their differential retention and separation.[11]

Workflow for HPLC Analysis

Caption: General workflow for the HPLC analysis of the target compound.

Protocol 1: Achiral Quantitative Analysis via RP-HPLC

This method is designed for the accurate quantification of the total amount of the diarylheptanoid in a sample matrix.

Instrumentation and Consumables

• HPLC System: A system equipped with a quaternary or binary pump, degasser, autosampler, column thermostat, and a Diode Array Detector (DAD) or UV-Vis detector.

• Chromatography Column: A C18 column with high-purity silica. A common choice would be a column with dimensions of 4.6 x 150 mm and a particle size of 3.5 or 5 µm.

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Reagents: Formic acid (≥98% purity).

• Standard: A certified reference standard of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

• Glassware & Filters: Volumetric flasks, autosampler vials, and 0.22 or 0.45 µm syringe filters.

Reagent Preparation

• Mobile Phase A (MPA): 0.1% Formic Acid in Water. Add 1.0 mL of formic acid to 1000 mL of HPLC-grade water.

• Mobile Phase B (MPB): 0.1% Formic Acid in Acetonitrile. Add 1.0 mL of formic acid to 1000 mL of HPLC-grade acetonitrile.

• Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10.0 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with methanol.

• Sample Preparation: Dissolve the sample extract or formulation in methanol to achieve a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

Parameter	Recommended Setting	Justification
Column	C18, 4.6 x 150 mm, 5 µm	Standard for reversed-phase separation of moderately polar compounds.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Acetonitrile provides good resolution. Formic acid ensures sharp peaks by suppressing phenolic ionization.[10]
Gradient Elution	0-2 min: 30% B2-15 min: 30% to 80% B15-17 min: 80% B17-18 min: 80% to 30% B18-25 min: 30% B (Equilibration)	A gradient is effective for eluting the compound in a reasonable time while cleaning the column of more non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between speed and efficiency.
Column Temperature	30 °C	Elevated temperature reduces viscosity and can improve peak shape and reproducibility.
Injection Volume	10 µL	A typical volume to ensure good sensitivity without overloading the column.
Detection	DAD at 280 nm	Phenolic compounds and aromatic rings exhibit strong absorbance around this wavelength.[10][13][14]

System Suitability Testing (SST)

Before sample analysis, the system's performance must be verified according to USP <621> guidelines.[5][15][16] A working standard (e.g., 25 µg/mL) should be injected five or six times.

SST Parameter	Acceptance Criteria
Retention Time Precision	RSD ≤ 1.0%
Peak Area Precision	RSD ≤ 2.0%
Tailing Factor (T)	0.8 ≤ T ≤ 1.5
Theoretical Plates (N)	≥ 2000

Protocol 2: Chiral Purity Analysis

This method is designed to separate the (3R,5R) enantiomer from other potential stereoisomers. Method development for chiral separations can be empirical.[17] The following is a robust starting point.

Decision Logic for Chiral vs. Achiral Analysis

Caption: Decision tree for selecting the appropriate HPLC method.

Instrumentation and Consumables

• HPLC System: As described in Protocol 1.

• Chiral Column: A polysaccharide-based Chiral Stationary Phase (CSP), such as one coated with cellulose or amylose derivatives (e.g., tris(3,5-dimethylphenylcarbamate)). A column of 4.6 x 250 mm, 5 µm is a common starting point.

• Solvents: HPLC-grade n-Hexane and Isopropanol (IPA).

Chromatographic Conditions

Chiral separations are often performed in normal-phase or polar organic modes.

Parameter	Recommended Setting	Justification
Column	Polysaccharide-based CSP (e.g., Cellulose-based)	These CSPs are widely effective for a broad range of chiral compounds, including those with hydroxyl and aromatic groups.[18]
Mobile Phase	Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v)	This is a common mobile phase for normal-phase chiral separations. The ratio may need optimization to achieve baseline separation.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temperature	25 °C	Temperature can significantly affect chiral recognition; maintaining a stable temperature is critical.
Injection Volume	10 µL
Detection	DAD at 280 nm	The chromophore remains the same as in the achiral method.

Data Analysis

The purity of the (3R,5R) isomer is calculated based on the peak areas of all observed stereoisomers.

• Enantiomeric Purity (%) = [Area of (3R,5R) peak / Sum of areas of all stereoisomer peaks] x 100

Method Validation Synopsis (ICH Q2(R2))

For use in a regulated environment, the chosen method must be validated to demonstrate its suitability for the intended purpose.[8][19][20] The following parameters should be assessed:

Validation Parameter	Description
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present (impurities, matrix components).
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. A correlation coefficient (r²) > 0.999 is typically desired.
Range	The interval between the upper and lower concentration of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.
Accuracy	The closeness of test results to the true value, often assessed by spike/recovery studies at different concentrations (e.g., 80%, 100%, 120% of the nominal concentration).
Precision	Assessed at two levels: Repeatability (intra-day precision) and Intermediate Precision (inter-day and inter-analyst variability). Results are expressed as Relative Standard Deviation (RSD).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.
Robustness	A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±2°C in temperature, ±5% in organic mobile phase composition).

References

• <621> CHROMATOGRAPHY - US Pharmacopeia (USP) . Available at: [Link]

• A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves - RSC Publishing . Available at: [Link]

• <621> CHROMATOGRAPHY - USP-NF . Available at: [Link]

• Development of a reversed-phase high performance liquid chromatography (RP-HPLC) procedure for the simultaneous determination of phenolic compounds in peanut skin extracts - UGA CAES . Available at: [Link]

• Understanding the Latest Revisions to USP <621> | Agilent . Available at: [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol - PubChem . Available at: [Link]

• SEPARATION OF PHENOLIC COMPOUNDS FROM FOODS BY REVERSED-PHASE HIGH PERFORMANCE LIQUID CHROMATOGRAPHY - Redalyc . Available at: [Link]

• A reversed phase HPLC-DAD method for the determination of phenolic compounds in plant leaves | Request PDF - ResearchGate . Available at: [Link]

• Are You Sure You Understand USP <621>? | LCGC International . Available at: [Link]

• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol - PubChem . Available at: [Link]

• HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - NIH . Available at: [Link]

• New Method Development by HPLC and Validation as per ICH Guidelines - Acta Scientific . Available at: [Link]

• Validation of Analytical Methods in Accordance With ICH Guidelines Q2 - Scribd . Available at: [Link]

• Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis - PMC - NIH . Available at: [Link]

• Characterisation of diarylheptanoid- and flavonoid-type phenolics in Corylus avellana L. leaves and bark by HPLC/DAD-ESI/MS - PubMed . Available at: [Link]

• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma . Available at: [Link]

• 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (3R,5R)- - ChemBK . Available at: [Link]

• 1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-dione | C20H22O4 | CID 13337758 - PubChem . Available at: [Link]

• Validation of Analytical Procedures Q2(R2) - ICH . Available at: [Link]

• Separation and Identification of Diarylheptanoids in Supercritical Fluid Extract of Alpinia Officinarum by UPLC–MS–MS . Available at: [Link]

• LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum - PMC - NIH . Available at: [Link]

• ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA . Available at: [Link]

• Characterization of diarylheptanoids - CORE . Available at: [Link]

• Chiral HPLC Separations - Phenomenex . Available at: [Link]

• Chiral HPLC separation: strategy and approaches - Chiralpedia . Available at: [Link]

• (PDF) Chiral Separations by High‐Performance Liquid Chromatography - ResearchGate . Available at: [Link]

• A Strategy for Developing HPLC Methods for Chiral Drugs | LCGC International . Available at: [Link]

• Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk . Available at: [Link]

• 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(3R,4S,5S,6R) - PubChem . Available at: [Link]12313123)

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Application Note: High-Resolution Mass Spectrometry for the Structural Characterization of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

An in-depth technical guide for researchers, scientists, and drug development professionals on the mass spectrometric analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Abstract

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, a class of plant metabolites known for a wide range of biological activities.[1][2] Accurate identification and structural characterization are paramount for its study in pharmacology and drug development. This guide provides a comprehensive protocol for the analysis of this compound using Liquid Chromatography coupled with Quadrupole Time-of-Flight (Q-TOF) high-resolution mass spectrometry (LC-HRMS). We detail the rationale behind methodological choices, from sample preparation to data interpretation, and present expected fragmentation patterns to facilitate unambiguous identification. This protocol is designed to be a self-validating system, ensuring robust and reproducible results.

Introduction and Rationale

The target analyte, a diarylheptanoid, possesses a 1,7-diphenylheptane backbone.[3] Its structure includes two secondary alcohol groups and a phenolic moiety, making it amenable to analysis by soft ionization techniques. Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice due to the compound's polarity and low volatility, which preclude direct analysis by Gas Chromatography-Mass Spectrometry without derivatization.

Electrospray Ionization (ESI) is the preferred ionization source as the molecule's multiple hydroxyl groups can be readily protonated (positive ion mode) or deprotonated (negative ion mode).[4] High-Resolution Mass Spectrometry (HRMS), performed on instruments like a Q-TOF, provides highly accurate mass measurements (typically <5 ppm error), enabling the determination of the elemental composition of the parent ion and its fragments, a critical step for confident structural elucidation.[5] Tandem mass spectrometry (MS/MS) is then employed to induce fragmentation, yielding a structural fingerprint that confirms the compound's identity.[3]

Analyte Properties

A foundational understanding of the analyte's physicochemical properties is essential for method development.

Property	Value	Source
Chemical Structure	(Image of the chemical structure of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol)
Molecular Formula	C₂₀H₂₆O₄	[6]
Average Molecular Weight	330.42 g/mol	[6]
Monoisotopic Mass	330.18311 Da	Calculated
Class	Diarylheptanoid, Plant Metabolite	[2][7]
Predicted Ion Adducts	[M+H]⁺: 331.1903 Da[M+Na]⁺: 353.1722 Da[M-H]⁻: 329.1758 Da	Calculated

Comprehensive Experimental Protocol

This protocol outlines a complete workflow from sample preparation to data acquisition.

• Solvents : Ensure use of LC-MS grade methanol, acetonitrile, and water.

• Acid Modifier : Use high-purity formic acid (≥99%).

• Stock Solution : Accurately weigh ~1 mg of the reference standard of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.

• Working Solutions : Prepare a series of working solutions by serial dilution of the stock solution with 50:50 (v/v) methanol:water. A typical concentration for direct infusion or LC-MS analysis would be in the range of 1-10 µg/mL.[8] For quantitative analysis, a calibration curve should be prepared.[9]

• Filtration : Filter all samples through a 0.22 µm PTFE syringe filter before placing them in autosampler vials to prevent contamination of the LC system.

A reversed-phase LC method provides excellent separation for moderately polar compounds like diarylheptanoids.[4] The acidic mobile phase improves peak shape and promotes efficient protonation for positive mode ESI.[10]

Parameter	Recommended Setting	Rationale
LC System	Agilent 1260 HPLC or equivalent	Robust and widely used system.[8]
Column	Poroshell 120 EC-C18 (2.1 x 100 mm, 2.7 µm)	Provides excellent resolution and efficiency for phenolic compounds.[4]
Mobile Phase A	Water + 0.1% Formic Acid	Standard aqueous phase for reversed-phase chromatography.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile often gives better peak definition than methanol.[4]
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Ensures reproducible retention times and reduces viscosity.
Injection Volume	5 µL	A typical volume to avoid column overloading.
Gradient Elution	0-2 min: 10% B2-15 min: 10% to 95% B15-18 min: 95% B18-19 min: 95% to 10% B19-25 min: 10% B	A gradient is necessary to elute the analyte with good peak shape and to clean the column.

The following parameters are a starting point and should be optimized for the specific instrument in use. Data should be acquired in both positive and negative ion modes for comprehensive characterization.[11]

Parameter	Positive Ion Mode (ESI+)	Negative Ion Mode (ESI-)
Instrument	Shimadzu LCMS-9030, Agilent 6500 Series, or equivalent Q-TOF	Shimadzu LCMS-9030, Agilent 6500 Series, or equivalent Q-TOF
Ionization Source	Electrospray Ionization (ESI)	Electrospray Ionization (ESI)
Capillary Voltage	+4.5 kV	-3.5 kV
Nebulizer Gas	3 L/min (Nitrogen)	3 L/min (Nitrogen)
Drying Gas	10 L/min (Nitrogen)	10 L/min (Nitrogen)
Gas Temperature	300 °C	300 °C
MS1 Scan Range	100 - 500 m/z	100 - 500 m/z
MS/MS Acquisition	Data-Dependent Acquisition (Top 3 precursors)	Data-Dependent Acquisition (Top 3 precursors)
Collision Energy (CE)	Ramped: 10, 20, 40 eV	Ramped: 10, 20, 40 eV
Collision Gas	Argon	Argon

Data Interpretation: Expected Results

In the full scan mass spectrum, the primary goal is to identify the protonated or deprotonated molecular ion. Using HRMS, the measured mass should be within 5 ppm of the theoretical mass.

• Positive Mode (ESI+) : Expect to observe the protonated molecule [M+H]⁺ at m/z 331.1903 . Sodium adducts [M+Na]⁺ at m/z 353.1722 are also common and can aid in confirmation.

• Negative Mode (ESI-) : The deprotonated molecule [M-H]⁻ at m/z 329.1758 is expected to be a prominent ion due to the acidic nature of the phenolic hydroxyl group.

Fragmentation of the precursor ion provides a structural fingerprint. The heptane chain and hydroxyl groups are the most likely sites for fragmentation. Common fragmentation pathways for diarylheptanoids involve cleavages of the alkyl chain and neutral losses of water (H₂O).[12][13]

Key Predicted Fragment Ions (from [M+H]⁺, m/z 331.19):

m/z (Theoretical)	Composition	Description of Loss/Fragment
313.1798	C₂₀H₂₅O₃⁺	Neutral loss of one water molecule (-18.01 Da) from a hydroxyl group.
295.1693	C₂₀H₂₃O₂⁺	Neutral loss of two water molecules (-36.02 Da).
193.1223	C₁₃H₁₇O⁺	Cleavage of the C5-C6 bond, retaining the phenyl end of the molecule.
177.0910	C₁₁H₁₃O₂⁺	Benzylic cleavage at C1-C2, retaining the guaiacylpropane fragment.
137.0597	C₈H₉O₂⁺	Fragment corresponding to the protonated 4-vinylguaiacol structure.
91.0542	C₇H₇⁺	Tropylium ion, a characteristic fragment from the phenylalkyl moiety.

Visualized Workflows and Mechanisms

Diagrams provide a clear, high-level overview of the experimental process and the underlying chemical transformations.

Caption: High-level workflow for LC-HRMS analysis.

Caption: Proposed fragmentation of the [M+H]⁺ ion.

System Validation and Trustworthiness

To ensure the reliability of the generated data, the following steps are recommended:

• Mass Accuracy : Calibrate the mass spectrometer before the analytical run according to the manufacturer's protocol. The measured mass accuracy for the precursor and major fragments should be below 5 ppm.

• System Suitability : Before running samples, inject a standard solution multiple times (n=5) to check for system stability. The relative standard deviation (RSD) for retention time should be <1% and for peak area should be <5%.

• Blank Injections : Run a solvent blank between samples to check for carryover and system contamination.

By adhering to these protocols and validation checks, researchers can confidently identify and characterize (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in various matrices, supporting its further investigation in drug discovery and development.

References

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• Csupor-Löffler, B., et al. (2021). Figure: The proposed fragmentation pathways of diarylheptanoid degradation products. ResearchGate. [Link]

• Zelca, S., et al. (2016). Figure: (+)ESI/MS mass spectrum and fragmentation of 1,7-bis-(3,4-dihydroxyphenyl)-3-hydroxyheptane-5-O-β-D-xylopyranoside isolated from grey alder bark. ResearchGate. [Link]

• Jiang, H., et al. (2006). Use of liquid chromatography-electrospray ionization tandem mass spectrometry to identify diarylheptanoids in turmeric (Curcuma longa L.) rhizome. Journal of Chromatography A, 1111(1), 21-31. [Link]

• Galkin, E., et al. (2021). Application of SALDI Mass Spectrometry to the Rapid Screening of Diarylheptanoids in Plant Extracts. ResearchGate. [Link]

• Hajdu, Z., et al. (2018). Figure: Proposed mass spectrometric fragmentation pathway of the linear diarylheptanoid 5-hydroxy-3-platyphyllone isolated from C. betulus bark. ResearchGate. [Link]

• Li, Y., et al. (2020). Analysis of Diarylheptanoids in Zingiberaceae by UPLC－ ESI－Q－TOF MS Combined with Fragmentation Rule. Fenxi Ceshi Xuebao, 39(6), 762-770. [Link]

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• Liu, H., et al. (2022). Microbial Transformation of Yakuchinone A and Cytotoxicity Evaluation of Its Metabolites. Molecules, 27(7), 2291. [Link]

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• PubChem. 1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-dione. National Center for Biotechnology Information. [Link]

• Hajdu, Z., et al. (2018). Figure: Proposed mass spectrometric fragmentation pathways of cyclic diarylheptanoids isolated from C. betulus bark. ResearchGate. [Link]

• Lee, J., et al. (2024). LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum. ResearchGate. [Link]

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• Wang, Y., et al. (2019). Identification of a New α-Synuclein Aggregation Inhibitor via Mass Spectrometry Based Screening. ACS Chemical Neuroscience, 10(7), 3051-3055. [Link]

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Application Notes and Protocols for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in Cell Culture

Introduction: Unveiling the Potential of a Novel Diarylheptanoid

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, a class of plant metabolites predominantly found in the Zingiberaceae family, which includes ginger and galangal (Alpinia officinarum)[1][2][3]. Diarylheptanoids are characterized by a seven-carbon chain linking two aromatic rings. This particular compound, with its specific stereochemistry and hydroxymethoxy-phenyl substitutions, represents a promising candidate for investigation in various cell-based assays. While extensive research on this specific molecule is emerging, the broader family of diarylheptanoids exhibits a remarkable range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects[4][5][6].

These application notes will provide a comprehensive guide for researchers utilizing (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in cell culture. Drawing upon established methodologies for closely related and well-characterized diarylheptanoids, such as Yakuchinone A and Paradol[7][8][9], this document will detail protocols for assessing cytotoxicity, investigating mechanisms of action, and exploring potential therapeutic applications.

Mechanism of Action: Insights from Related Diarylheptanoids

The biological activity of diarylheptanoids is multifaceted. Studies on analogous compounds suggest that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol may exert its effects through the modulation of key cellular signaling pathways.

A primary mechanism of action for many diarylheptanoids is the induction of apoptosis in cancer cells. This programmed cell death is often initiated through the mitochondrial pathway, involving the activation of caspase-3 and caspase-9[4][10]. Furthermore, these compounds have been shown to induce cell cycle arrest, frequently at the S-phase, thereby inhibiting cancer cell proliferation[4][5].

In the context of inflammation, diarylheptanoids are known to suppress the production of pro-inflammatory mediators. For instance, Yakuchinone A has been demonstrated to reduce the production of IL-17[7]. Another related compound,[10]-Paradol, has been shown to suppress pancreatic cancer cell proliferation and metastasis by inactivating the PI3K/AKT signaling pathway and decreasing EGFR expression[9].

The following diagram illustrates a potential signaling pathway that may be modulated by (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, based on the known activities of related diarylheptanoids.

Caption: Postulated mechanism of action for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Experimental Protocols

Preparation of Stock Solutions

The accurate preparation of stock solutions is critical for reproducible results.

Materials:

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol powder

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Protocol:

• Aseptically weigh a precise amount of the compound.

• Dissolve the powder in an appropriate volume of DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Ensure complete dissolution by vortexing.

• Prepare single-use aliquots of the stock solution to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

• The final concentration of DMSO in the cell culture medium should not exceed 0.5% to avoid solvent-induced cytotoxicity.

Cell Culture and Treatment

The choice of cell line will depend on the research question. For anti-cancer studies, cell lines such as MCF-7 (breast cancer), HepG2 (liver cancer), and various neuroblastoma cell lines have been used for related diarylheptanoids[4][6].

Materials:

• Appropriate cell line

• Complete cell culture medium (e.g., DMEM or RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics.

• Cell culture flasks or plates

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol stock solution

Protocol:

• Culture cells in a humidified incubator at 37°C with 5% CO2.

• Seed cells in appropriate culture vessels (e.g., 96-well plates for viability assays, 6-well plates for protein extraction).

• Allow cells to adhere and reach the desired confluency (typically 70-80%).

• Prepare serial dilutions of the compound in complete culture medium from the stock solution.

• Remove the existing medium from the cells and replace it with the medium containing the desired concentrations of the compound.

• Include a vehicle control (medium with the same concentration of DMSO as the highest treatment concentration) in all experiments.

• Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

Assessment of Cell Viability (MTT Assay)

The MTT assay is a colorimetric method for assessing cell metabolic activity, which is often used as a proxy for cell viability.

Materials:

• Cells seeded in a 96-well plate and treated with the compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 0.04 N HCl in isopropanol or DMSO)[10]

• Microplate reader

Protocol:

• Following the treatment period, add 10-20 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Carefully remove the medium containing MTT.

• Add 100-200 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently pipette to ensure complete dissolution and a homogenous solution.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Data Presentation: Expected IC50 Values for Related Diarylheptanoids

The following table summarizes the 50% inhibitory concentration (IC50) values for related diarylheptanoids against various cancer cell lines. This data can serve as a reference for designing dose-response experiments for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Compound	Cell Line	IC50 (µM)	Reference
Yakuchinone A	A375P (Melanoma)	14.75	[7]
Yakuchinone A	B16F1 (Melanoma)	31.73	[7]
Yakuchinone A	A549 (Lung Cancer)	26.07	[7]
Yakuchinone A	MCF-7 (Breast Cancer)	11.50	[7]
Yakuchinone A	HT-29 (Colon Cancer)	11.96	[7]
Diarylheptanoid (unspecified)	HepG2 (Liver Cancer)	8.46 - 22.68	[6][11]
Diarylheptanoid (unspecified)	T98G (Glioblastoma)	8.46 - 22.68	[6][11]
[10]-Paradol	MIA PaCa-2 (Pancreatic)	~40-80	[9]
[10]-Paradol	SW1990 (Pancreatic)	~40-80	[9]

Analysis of Apoptosis by Flow Cytometry

Flow cytometry can be used to quantify the percentage of apoptotic cells following treatment.

Caption: Workflow for Apoptosis Analysis using Flow Cytometry.

Materials:

• Cells treated with the compound

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Harvest both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of cells in early apoptosis (Annexin V-positive, PI-negative), late apoptosis (Annexin V-positive, PI-positive), and necrosis (Annexin V-negative, PI-positive).

Troubleshooting and Considerations

• Solubility: If the compound precipitates in the culture medium, consider using a different solvent or reducing the final concentration. Pluronic F-68 can sometimes be used to improve solubility.

• Off-target effects: Always include appropriate controls to ensure that the observed effects are due to the compound and not the solvent or other experimental artifacts.

• Compound Stability: Protect the compound from light and repeated freeze-thaw cycles.

Conclusion

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a promising diarylheptanoid with potential applications in cancer and inflammatory research. The protocols and information provided in these application notes offer a solid foundation for investigating its biological activities in cell culture. By leveraging the knowledge gained from related compounds, researchers can effectively design and execute experiments to elucidate the mechanisms of action and therapeutic potential of this novel molecule.

References

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• Diarylheptanoids Derived from Alpinia officinarum Induce Apoptosis, S-Phase Arrest and Differentiation in Human Neuroblastoma Cells - Anticancer Research. (URL: [Link])

• Diarylheptanoids Derived from Alpinia officinarum Induce Apoptosis, S-Phase Arrest and Differentiation in Human Neuroblastoma Cells | Anticancer Research. (URL: [Link])

• Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum - PMC. (URL: [Link])

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• Protective Effects of[10]-paradol on Histological Lesions and Immunohistochemical Gene Expression in DMBA Induced Hamster Buccal Pouch Carcinogenesis - PubMed. (URL: [Link])

• A new Pharmaceutical Aerosol Deposition Device on Cell Cultures (PADDOCC) to evaluate pulmonary drug absorption for metered dose dry powder formulations - PubMed. (URL: [Link])

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Application Notes and Protocols for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in Cancer Research

A Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Therapeutic Potential of a Novel Diarylheptanoid

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a plant metabolite belonging to the diarylheptanoid class, a group of natural products that have garnered significant interest in oncology for their diverse biological activities.[1][2] While extensive research has been conducted on prominent diarylheptanoids such as curcumin, the specific anticancer applications of this particular stereoisomer remain an emerging field of investigation. This guide is designed to provide researchers with a comprehensive framework for exploring the therapeutic potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. By synthesizing data from structurally similar compounds and established oncological research methodologies, we present a series of detailed application notes and protocols to facilitate a systematic evaluation of its efficacy and mechanism of action.

Section 1: The Scientific Rationale - Understanding the Promise of Diarylheptanoids in Oncology

Diarylheptanoids, characterized by a seven-carbon chain linking two aromatic rings, are predominantly isolated from plants of the Zingiberaceae family, such as Alpinia officinarum.[3][4] This class of compounds has demonstrated a wide spectrum of pharmacological properties, including anti-inflammatory, antioxidant, and, most notably, anticancer activities.[4]

The anticancer effects of diarylheptanoids are often attributed to their ability to modulate multiple cellular signaling pathways implicated in tumorigenesis and progression. Research on analogues of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol has revealed several key mechanisms of action:

• Induction of Apoptosis: Many diarylheptanoids have been shown to trigger programmed cell death in cancer cells. For instance, 5-hydroxy-7-(4"-hydroxy-3"-methoxyphenyl)-1-phenyl-3-heptanone (HPH), a structurally related compound, induces apoptosis through the upregulation of endoplasmic reticulum stress sensors.[5]

• Cell Cycle Arrest: By interfering with the cell cycle machinery, these compounds can halt the proliferation of cancer cells. An α,β-unsaturated ketone diarylheptanoid from Alpinia officinarum has been observed to cause G2-phase arrest in breast cancer cells.[6]

• Generation of Reactive Oxygen Species (ROS): Some diarylheptanoids can act as pro-oxidants within the tumor microenvironment, leading to an increase in intracellular ROS levels.[7] This elevation in oxidative stress can damage cellular components and trigger apoptotic pathways.

• Inhibition of Pro-survival Signaling: The NF-κB signaling pathway, which is often constitutively active in cancer cells and promotes their survival, has been identified as a target for some diarylheptanoids.

Given the structural similarities, it is plausible that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol may exert its anticancer effects through one or more of these mechanisms. The following protocols are designed to systematically investigate these possibilities.

Section 2: In Vitro Evaluation of Anticancer Activity - A Step-by-Step Approach

The initial assessment of a novel compound's anticancer potential is typically performed using a panel of cancer cell lines. This section provides detailed protocols for fundamental in vitro assays.

Cell Viability and Cytotoxicity Assays

The first step is to determine the compound's ability to inhibit cancer cell growth and to quantify its potency (IC50 value).

Protocol 1: MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell lines of interest (e.g., MCF-7 for breast cancer, HepG2 for liver cancer, A549 for lung cancer)

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (stock solution in DMSO)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in complete medium. The final concentrations should typically range from 0.1 µM to 100 µM. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO-treated) and a blank (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assays

To determine if the observed cytotoxicity is due to apoptosis, the following assay can be performed.

Protocol 2: Annexin V-FITC/Propidium Iodide (PI) Staining for Apoptosis Detection

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cancer cells treated with (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol at its IC50 concentration for 24 or 48 hours.

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the treated and control cells by trypsinization.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.

Data Interpretation:

• Annexin V- / PI- : Live cells

• Annexin V+ / PI- : Early apoptotic cells

• Annexin V+ / PI+ : Late apoptotic/necrotic cells

• Annexin V- / PI+ : Necrotic cells

Cell Cycle Analysis

To investigate the effect of the compound on cell cycle progression, the following protocol can be used.

Protocol 3: Propidium Iodide (PI) Staining for Cell Cycle Analysis

This method uses PI to stain the DNA of the cells, and the DNA content is measured by flow cytometry to determine the distribution of cells in different phases of the cell cycle.

Materials:

• Cancer cells treated with (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol at its IC50 concentration for 24 hours.

• Cold 70% ethanol

• PI staining solution (containing PI and RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Harvesting and Fixation: Harvest the treated and control cells and fix them in cold 70% ethanol overnight at -20°C.

• Staining: Centrifuge the fixed cells, discard the ethanol, and resuspend the cell pellet in PI staining solution.

• Incubation: Incubate for 30 minutes at 37°C in the dark.

• Analysis: Analyze the samples using a flow cytometer. The DNA content will be used to generate a histogram representing the G0/G1, S, and G2/M phases of the cell cycle.

Section 3: Mechanistic Studies - Unraveling the Molecular Pathways

Once the anticancer activity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is confirmed, the next step is to elucidate its mechanism of action.

Western Blot Analysis for Protein Expression

Western blotting is a powerful technique to investigate changes in the expression levels of key proteins involved in apoptosis, cell cycle regulation, and other signaling pathways.

Protocol 4: Western Blotting

Materials:

• Cancer cells treated with the compound at various concentrations and time points.

• RIPA buffer with protease and phosphatase inhibitors.

• Protein assay kit (e.g., BCA assay).

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, Cyclin B1, p-NF-κB).

• HRP-conjugated secondary antibodies.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Protein Extraction: Lyse the treated cells with RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

Signaling Pathway Analysis

The following diagram illustrates a hypothetical signaling pathway that could be targeted by (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, based on the known activities of related diarylheptanoids.

Caption: Hypothetical signaling pathways targeted by the diarylheptanoid.

Section 4: In Vivo Efficacy Studies - Translating to Preclinical Models

Positive in vitro results should be followed by in vivo studies to assess the compound's efficacy and safety in a living organism.

Xenograft Mouse Model of Cancer

This is a widely used preclinical model to evaluate the antitumor activity of a compound.

Protocol 5: Subcutaneous Xenograft Model

Materials:

• Immunocompromised mice (e.g., nude or SCID mice).

• Cancer cells (e.g., 1-5 x 10^6 cells per mouse).

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol formulated for in vivo administration (e.g., in a solution of DMSO, Cremophor EL, and saline).

• Calipers for tumor measurement.

Procedure:

• Tumor Cell Implantation: Subcutaneously inject cancer cells into the flank of the mice.

• Tumor Growth Monitoring: Monitor the mice for tumor growth. Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Compound Administration: Administer the compound to the treatment group via a suitable route (e.g., intraperitoneal or oral gavage) at a predetermined dose and schedule. The control group should receive the vehicle.

• Tumor Measurement: Measure the tumor dimensions with calipers every 2-3 days and calculate the tumor volume.

• Body Weight Monitoring: Monitor the body weight of the mice as an indicator of toxicity.

• Study Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, western blotting).

Section 5: Data Presentation and Interpretation

Quantitative data from the in vitro and in vivo studies should be presented in a clear and concise manner.

Table 1: In Vitro Cytotoxicity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Cell Line	Cancer Type	IC50 (µM) at 48h
MCF-7	Breast Cancer	Experimental Value
HepG2	Liver Cancer	Experimental Value
A549	Lung Cancer	Experimental Value
HCT116	Colon Cancer	Experimental Value

Table 2: In Vivo Antitumor Efficacy in Xenograft Model

Treatment Group	Average Tumor Volume (mm³) at Day 21	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	Experimental Value	-	Experimental Value
Compound (X mg/kg)	Experimental Value	Calculated Value	Experimental Value
Positive Control	Experimental Value	Calculated Value	Experimental Value

Conclusion

This guide provides a comprehensive framework for the preclinical evaluation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol as a potential anticancer agent. While the specific biological activities of this compound are yet to be fully elucidated, the protocols and insights presented here, derived from research on structurally related diarylheptanoids, offer a robust starting point for its investigation. Rigorous and systematic application of these methodologies will be crucial in determining the therapeutic promise of this novel natural product in the field of oncology.

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• Li, Y., et al. (2021). Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. Food & Function, 12(18), 8539-8549. [Link]

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Application Notes &amp; Protocols: Investigating (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in Neurodegenerative Disease Models

Introduction: A Promising Diarylheptanoid for Neuroprotection

Neurodegenerative diseases such as Alzheimer's (AD) and Parkinson's (PD) represent a significant and growing healthcare challenge, characterized by the progressive loss of neuronal structure and function. A key pathological driver in these conditions is the convergence of oxidative stress, neuroinflammation, and protein misfolding. In the search for novel therapeutic agents, natural products remain a vital source of inspiration. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a diarylheptanoid found in plants of the Zingiberaceae family (e.g., Alpinia officinarum), has emerged as a compound of interest.[1][2][3]

Diarylheptanoids, as a class, are recognized for a spectrum of biological activities, including potent antioxidant and anti-inflammatory effects.[4] Several studies have confirmed that extracts from Alpinia officinarum and its constituent diarylheptanoids exert neuroprotective effects by reducing oxidative stress and apoptosis, and modulating key signaling pathways.[4][5] This document serves as a comprehensive technical guide for researchers investigating the therapeutic potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (hereafter referred to as "the compound" for brevity) in relevant in vitro and in vivo models of neurodegeneration. We provide not only step-by-step protocols but also the scientific rationale behind the experimental design to ensure robust and reproducible findings.

Proposed Mechanisms of Neuroprotective Action

The neuroprotective capacity of the compound and related diarylheptanoids is believed to be multifactorial. The primary mechanisms revolve around the mitigation of oxidative stress and the modulation of signaling pathways critical to neuronal survival and inflammation.

2.1. Antioxidant Activity: Many diarylheptanoids from Alpinia officinarum have demonstrated a remarkable ability to reduce levels of reactive oxygen species (ROS), malondialdehyde (MDA), and nitric oxide (NO) in neuronal cells subjected to oxidative injury.[6] This free-radical scavenging capability is crucial for protecting neurons from the damage that initiates and propagates degenerative processes.

2.2. Modulation of Cell Survival and Apoptotic Pathways: Evidence suggests that certain diarylheptanoids can activate pro-survival signaling cascades. For instance, related compounds have been shown to protect neurons from oxygen-glucose deprivation/reoxygenation (OGD/R) induced apoptosis by activating the AKT/mTOR signaling pathway.[7][8] This pathway is a central regulator of cell growth, proliferation, and survival, and its activation can counteract apoptotic signals.

Below is a proposed signaling pathway illustrating how the compound may confer neuroprotection, based on activities observed for structurally related diarylheptanoids.

Caption: Proposed neuroprotective signaling pathways modulated by the compound.

Application in Alzheimer's Disease (AD) Models

A primary pathology in AD is the neurotoxicity induced by amyloid-beta (Aβ) peptide aggregates.[9] The human neuroblastoma SH-SY5Y cell line is a widely used in vitro model to screen for compounds that can mitigate Aβ-induced toxicity.[10][11]

3.1. In Vitro Model: Aβ-Induced Toxicity in SH-SY5Y Cells

This model allows for the direct assessment of the compound's ability to protect neurons from Aβ-induced cell death, oxidative stress, and apoptosis.

Workflow Diagram:

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Application Notes &amp; Protocols: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol as a Novel Anti-Inflammatory Agent

Introduction: Unveiling a Potential Therapeutic from Nature

Inflammation is a fundamental biological process, a double-edged sword that is essential for host defense but can lead to chronic diseases when dysregulated. The search for novel, effective, and safe anti-inflammatory agents is a cornerstone of modern drug discovery. Natural products, with their vast structural diversity, remain a critical source of therapeutic leads.

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, hereafter referred to as HMPD, is a diarylheptanoid metabolite found in plants of the Zingiberaceae family[1][2]. Its chemical structure, featuring a seven-carbon chain flanked by phenyl and hydroxymethoxyphenyl groups, is characteristic of compounds known to possess biological activities. Related diarylheptanoids have demonstrated significant anti-inflammatory effects, suggesting that HMPD is a promising candidate for investigation as a novel therapeutic agent[3].

This document provides a comprehensive guide for researchers, scientists, and drug development professionals to investigate the anti-inflammatory properties of HMPD. It outlines detailed protocols for in vitro characterization, explains the scientific rationale behind the experimental design, and proposes the key signaling pathways that may be involved in its mechanism of action.

Scientific Rationale: Targeting the Core Machinery of Inflammation

The inflammatory response is orchestrated by a complex network of signaling pathways and molecular mediators. A key initiating event in many inflammatory conditions is the recognition of stimuli, such as lipopolysaccharide (LPS) from Gram-negative bacteria, by immune cells like macrophages[4][5]. This recognition triggers intracellular signaling cascades that culminate in the production of pro-inflammatory mediators.

Our hypothesis is that HMPD exerts its anti-inflammatory effects by modulating one or more of the following key pathways and molecules:

• NF-κB and MAPK Signaling Pathways: The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are master regulators of inflammation[6][7][8]. Upon LPS stimulation, these pathways are activated, leading to the transcription of genes encoding pro-inflammatory proteins[9][10]. We propose that HMPD inhibits the activation of these pathways.

• Pro-inflammatory Enzymes (iNOS and COX-2): Inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) are enzymes whose expression is dramatically upregulated during inflammation. They produce nitric oxide (NO) and prostaglandins (PGE₂), respectively—potent mediators of vasodilation, pain, and fever[11][12][13]. A primary mechanism of anti-inflammatory drugs is the inhibition of these enzymes' expression or activity.

• Pro-inflammatory Cytokines: Macrophages activated by LPS release a barrage of cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β), which amplify the inflammatory response and recruit other immune cells[14][15]. We anticipate that HMPD will suppress the production of these key cytokines.

The following sections provide the experimental framework to systematically test this hypothesis.

Experimental Workflow for In Vitro Evaluation

A logical and sequential workflow is essential for the robust evaluation of a novel compound. The following diagram outlines the proposed experimental pipeline for characterizing the anti-inflammatory effects of HMPD.

Caption: Experimental workflow for HMPD anti-inflammatory evaluation.

Detailed Protocols: In Vitro Assays

The following protocols are designed for use with the RAW 264.7 murine macrophage cell line, a well-established and reliable model for studying LPS-induced inflammation[5][16].

Protocol 1: Cell Viability Assessment (MTT Assay)

Causality: Before assessing anti-inflammatory activity, it is critical to determine the concentration range at which HMPD is not cytotoxic. This ensures that any observed reduction in inflammatory markers is a true pharmacological effect and not merely a result of cell death[15].

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment: Prepare serial dilutions of HMPD in complete DMEM medium. Remove the old medium from the cells and add 100 µL of the HMPD-containing medium to the respective wells. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. The living cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the supernatant and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control group. Select the highest concentrations that show >95% viability for subsequent experiments.

Protocol 2: Measurement of Nitric Oxide (NO) Production

Causality: NO is a key inflammatory mediator produced by the enzyme iNOS in macrophages upon LPS stimulation[4][17]. Measuring the accumulation of nitrite (a stable product of NO) in the culture medium using the Griess assay is a direct indicator of iNOS activity and inflammation.

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at 1 x 10⁵ cells/mL (100 µL per well) and incubate for 24 hours.

• Pre-treatment: Treat the cells with various non-toxic concentrations of HMPD for 1 hour.

• Inflammatory Stimulus: Add LPS (final concentration of 1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Measurement: Measure the absorbance at 540 nm.

• Quantification: Calculate the nitrite concentration using a standard curve prepared with sodium nitrite.

Protocol 3: Quantification of Pro-inflammatory Cytokines (ELISA)

Causality: TNF-α, IL-6, and IL-1β are hallmark cytokines that drive the inflammatory cascade[14][18]. Quantifying their protein levels in the supernatant provides a direct measure of the inflammatory response and the efficacy of HMPD in suppressing it.

Methodology:

• Cell Culture and Treatment: Follow steps 1-4 from Protocol 4.2, typically using a 24-well plate format for a larger volume of supernatant.

• Supernatant Collection: After the 24-hour incubation with LPS, centrifuge the plate to pellet any cells and collect the supernatant. Store at -80°C until use.

• ELISA Procedure: Perform the Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α, IL-6, and IL-1β using commercially available kits. Follow the manufacturer's instructions precisely.

• Analysis: Calculate the cytokine concentrations based on the standard curves generated for each specific cytokine.

Data Presentation and Interpretation

Summarizing quantitative data in a structured format is crucial for clear interpretation and comparison.

Table 1: Effect of HMPD on Cell Viability and Inflammatory Mediators in LPS-Stimulated RAW 264.7 Cells

HMPD Conc. (µM)	Cell Viability (%)	NO Production (% of LPS Control)	TNF-α Release (% of LPS Control)	IL-6 Release (% of LPS Control)
Control	100 ± 4.5	5.2 ± 1.1	3.1 ± 0.8	4.5 ± 1.0
LPS (1 µg/mL)	98.7 ± 3.8	100 ± 5.1	100 ± 6.2	100 ± 7.3
LPS + HMPD (1)	99.1 ± 4.1	85.3 ± 4.9*	90.1 ± 5.5	88.4 ± 6.1
LPS + HMPD (5)	98.5 ± 3.9	62.7 ± 3.8	68.5 ± 4.1	65.2 ± 5.3**
LPS + HMPD (10)	97.8 ± 4.2	41.2 ± 3.1	45.9 ± 3.7	42.8 ± 4.0
LPS + HMPD (25)	96.9 ± 4.0	20.5 ± 2.5	22.4 ± 2.9	19.7 ± 2.8

*Data are presented as mean ± SD (n=3). Statistical significance vs. LPS control: *p<0.05, **p<0.01, **p<0.001. Data are hypothetical examples.

Interpretation: The example data in Table 1 would indicate that HMPD, at concentrations up to 25 µM, does not affect cell viability but significantly inhibits the production of NO, TNF-α, and IL-6 in a dose-dependent manner. This provides strong evidence for its anti-inflammatory properties.

Probing the Mechanism of Action: Signaling Pathways

To understand how HMPD works, we must investigate its effects on the upstream signaling pathways that control the expression of inflammatory genes.

The NF-κB Signaling Pathway

The canonical NF-κB pathway is a central hub for inflammatory signaling[9][19]. In resting cells, NF-κB is held inactive in the cytoplasm by an inhibitor protein, IκBα. LPS stimulation leads to the phosphorylation and subsequent degradation of IκBα, freeing NF-κB (specifically the p65/p50 dimer) to translocate to the nucleus and activate gene transcription[9]. HMPD may prevent the phosphorylation of p65 or the degradation of IκBα.

Caption: Hypothesized inhibition of the NF-κB pathway by HMPD.

The MAPK Signaling Pathway

The MAPK family (including p38, ERK, and JNK) is another critical signaling cascade activated by LPS[7][20]. These kinases phosphorylate and activate transcription factors (like AP-1) that work with NF-κB to drive inflammatory gene expression. HMPD could potentially inhibit the phosphorylation of one or more of these key MAPK proteins.

Caption: Hypothesized inhibition of the MAPK pathway by HMPD.

Protocol 4: Western Blot Analysis for Key Proteins

Causality: Western blotting allows for the direct measurement of protein levels and their activation state (via phosphorylation). This provides definitive evidence of whether HMPD's anti-inflammatory effects are mediated by the suppression of iNOS/COX-2 expression and the inhibition of NF-κB/MAPK signaling.

Methodology:

• Cell Culture and Lysis: Seed RAW 264.7 cells in 6-well plates. Pre-treat with HMPD, stimulate with LPS (1 µg/mL) for an appropriate time (e.g., 30 mins for phosphorylation events, 24 hours for iNOS/COX-2 expression). Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-iNOS, anti-COX-2, anti-p-p65, anti-p65, anti-p-p38, anti-p38, anti-β-actin).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band densities using software like ImageJ. Normalize phosphorylated proteins to their total protein counterparts and target proteins to the β-actin loading control.

Future Directions: Advancing to In Vivo Models

Positive and reproducible in vitro results are the foundation for advancing a compound into preclinical in vivo studies.[21] The carrageenan-induced paw edema model in rodents is a standard and widely used assay for evaluating acute inflammation and is a logical next step for HMPD.[22] This model allows for the assessment of a compound's ability to reduce edema (swelling), a cardinal sign of inflammation, in a living organism. All animal studies must be conducted under approved ethical protocols.

Conclusion

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (HMPD) represents a promising natural product lead for the development of a new anti-inflammatory agent. The experimental framework provided in these application notes offers a robust, logical, and mechanistically-driven approach to characterize its efficacy and mode of action. By systematically evaluating its effects on key inflammatory mediators and signaling pathways, researchers can build a comprehensive data package to support its further development as a potential therapeutic.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol | Endogenous Metabolite | 460052-56-6 | Invivochem [invivochem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. jstage.jst.go.jp [jstage.jst.go.jp]
• 5. Inflammatory response of raw 264.7 macrophage cells teated with dragonfruit oligosaccharide on lipopolysaccharide-induced inflammation [jstage.jst.go.jp]
• 6. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. synapse.koreamed.org [synapse.koreamed.org]
• 9. Frontiers | NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration [frontiersin.org]
• 10. purformhealth.com [purformhealth.com]
• 11. Targeting NOX, INOS and COX-2 in inflammatory cells: chemoprevention using food phytochemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. iNOS-based inflammation pathway is cross-linked with COX-2 pathway - Xagena [xagena.it]
• 13. pnas.org [pnas.org]
• 14. Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish | MDPI [mdpi.com]
• 15. 4'-Hydroxywogonin suppresses lipopolysaccharide-induced inflammatory responses in RAW 264.7 macrophages and acute lung injury mice | PLOS One [journals.plos.org]
• 16. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ir.vistas.ac.in [ir.vistas.ac.in]
• 18. creative-diagnostics.com [creative-diagnostics.com]
• 19. Modulating Inflammation through the Negative Regulation of NF-κB Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 20. MAPK signalling pathway: Significance and symbolism [wisdomlib.org]
• 21. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
• 22. Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Welcome to the technical support guide for the synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a diarylheptanoid with significant research interest.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the multi-step synthesis of this chiral molecule. Our goal is to equip you with the foundational knowledge and practical solutions to improve your synthetic yield, stereoselectivity, and overall efficiency.

Overview of the Synthetic Challenge

The target molecule, a member of the diarylheptanoid class, shares structural motifs with naturally occurring compounds like gingerol and yakuchinone.[3][4] The primary challenge in its synthesis lies in the stereocontrolled formation of the two chiral centers at the C3 and C5 positions to achieve the desired (3R, 5R) configuration. A common and effective strategy involves the asymmetric reduction of a diketone or enone precursor.[5] This guide focuses on a convergent synthetic approach, addressing potential pitfalls at each critical stage.

General Synthetic Workflow

A logical retrosynthetic analysis suggests a pathway involving an aldol condensation to form the carbon skeleton, followed by stereoselective reductions.

Caption: General workflow for diarylheptanoid synthesis.

Part 1: Frequently Asked Questions - Synthesis Strategy & Reagents

Q1: What is the most reliable method for constructing the C1-C7 heptane backbone?

A1: The Claisen-Schmidt condensation is a robust and widely used method for forming the carbon skeleton.[6] This reaction involves the base-catalyzed condensation of an appropriately protected vanillin-derived aldehyde with a phenyl-substituted ketone, such as 5-phenylpentan-2-one.

• Expertise & Experience: It is critical to protect the phenolic hydroxyl group on the vanillin derivative (e.g., as a benzyl or silyl ether) to prevent it from acting as a nucleophile or being deprotonated by the base, which would lead to unwanted side reactions. A common choice is O-benzylvanillin. The base used is typically NaOH or KOH in a protic solvent like ethanol or methanol. The reaction is often run at room temperature.[7] Incomplete conversion can be an issue; monitoring by TLC is essential. Driving the reaction to completion by gentle heating (40-50°C) may be necessary, but be cautious of self-condensation side products.

Q2: How can I achieve the correct (3R, 5R) stereochemistry for the two hydroxyl groups?

A2: Achieving the desired syn-(3R, 5R) stereochemistry is the most critical aspect of this synthesis. This is typically accomplished through a two-step reduction of the intermediate 1-(4-(benzyloxy)-3-methoxyphenyl)-7-phenylhept-1-en-3,5-dione.

• Asymmetric Hydrogenation of the Enone: The first and most crucial step is the asymmetric reduction of the carbon-carbon double bond and the C3-ketone. Rhodium-catalyzed asymmetric hydrogenation of β,β-disubstituted enones is a highly effective method for setting the first chiral center.[8]

• Diastereoselective Reduction of the Remaining Ketone: The subsequent reduction of the C5-ketone must be controlled by the newly established stereocenter at C3. A substrate-directed reduction using a bulky reducing agent often provides the desired syn diastereomer.

A highly effective alternative is the asymmetric reduction of a 1,3-diketone precursor using a ruthenium catalyst, such as those developed by Noyori, which can simultaneously set both stereocenters with high control.

Part 2: Troubleshooting Guide - Low Yield & Poor Selectivity

This section addresses the most common experimental failures and provides a logical framework for troubleshooting.

Q3: My overall yield is very low. How can I identify the problematic step?

A3: A systematic, step-by-step analysis is required. Isolate and characterize the product of each step to confirm its identity and purity before proceeding.

Caption: A decision tree for troubleshooting low yield issues.

Q4: The stereoselectivity of my reduction is poor. I'm getting a mixture of diastereomers. What can I do?

A4: Poor stereoselectivity is almost always due to the reduction steps. The choice of catalyst and reaction conditions is paramount.

• Trustworthiness: Every batch of catalyst and reagent must be validated. The stereochemical outcome is highly sensitive to catalyst activity, solvent purity, and temperature.

• Mechanism of Stereocontrol: In a substrate-directed reduction of the β-hydroxy ketone, the existing hydroxyl group at C3 can chelate to the reducing agent (e.g., a borane reagent). The reagent then delivers the hydride from the less sterically hindered face, leading to the syn diol. This is known as Felkin-Anh-type control.

Reduction Method	Reagent/Catalyst	Target Ketone	Typical Diastereomeric Ratio (syn:anti)	Reference
Substrate-Directed	NaBH₄, CeCl₃·7H₂O (Luche Reduction)	β-Hydroxy Ketone	>10:1
Substrate-Directed	Me₄NBH(OAc)₃	β-Hydroxy Ketone	>15:1	[5]
Asymmetric	(R)-CBS catalyst, BH₃·SMe₂	Enone	High e.e. for C3-OH	[9]
Asymmetric Hydrogenation	Ru(II)-BINAP catalyst	Diketone	High d.r. and e.e.

Protocol for High-Fidelity Diastereoselective Reduction (Evans-Saksena Reduction):

• Dissolve the β-hydroxy ketone (1 equivalent) in a 4:1 mixture of anhydrous THF and methanol at -78°C under an argon atmosphere.

• Add triacetoxyborohydride (Me₄NBH(OAc)₃, 1.5 equivalents) portion-wise over 15 minutes.

• Stir the reaction mixture at -78°C and monitor by TLC (typically 3-5 hours).

• Upon completion, quench the reaction carefully with saturated aqueous sodium potassium tartrate solution and allow it to warm to room temperature.

• Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

The high selectivity arises from the intramolecular delivery of the hydride from a temporary borate-ester complex formed in situ.

Part 3: Purification and Side Reactions

Q5: My final product is a sticky oil that is difficult to purify. Any suggestions?

A5: This is a common issue with long-chain diols. Standard silica gel chromatography can be challenging due to the compound's polarity.

• Column Chromatography Tips:

  • Use a less polar solvent system to start, gradually increasing polarity (e.g., start with 20% EtOAc in Hexanes, moving towards 50-60%).

  • Consider deactivating the silica gel by adding 1% triethylamine to the eluent. The phenolic hydroxyl and the diol system can chelate to acidic sites on the silica, causing significant tailing.

  • If separation from non-polar impurities is the issue, consider reverse-phase chromatography (C18 silica) with a water/acetonitrile or water/methanol gradient.

• Crystallization: While difficult, attempting crystallization should not be overlooked. Try dissolving the oil in a minimum amount of a hot solvent (e.g., ethyl acetate, acetone) and slowly adding a non-polar "anti-solvent" (e.g., hexanes, heptane) until turbidity appears. Cooling slowly may induce crystallization.

Q6: I see an unexpected peak in my NMR that suggests dehydration. How can I prevent this?

A6: Dehydration of the 1,3-diol to form a conjugated enone is a common side reaction, especially under acidic conditions or during heating.

• Causality: The benzylic nature of the C1-C2 bond and the presence of two hydroxyl groups make the molecule susceptible to elimination, particularly during acidic workups or purification on acidic silica gel.

• Prevention:

  • Neutralize Workups: Ensure all aqueous workup steps are neutral or slightly basic before extraction. Use a saturated NaHCO₃ wash.

  • Avoid Acid: Do not use strongly acidic conditions for the final deprotection step if possible. If a Lewis acid is required, perform the reaction at low temperatures. For benzyl ether deprotection, catalytic hydrogenation (e.g., H₂, Pd/C) is the method of choice as it is performed under neutral conditions and simultaneously reduces any remaining double bonds.[10]

  • Purification: As mentioned, use neutralized silica gel for chromatography. Avoid overheating the sample when removing solvent under reduced pressure.

Visualizing a Key Stereoselective Step

The diagram below illustrates the principle of an enantioselective reduction of the enone precursor, which is fundamental to achieving the final product's desired stereochemistry.

Caption: Chiral catalyst guiding hydride attack for stereocontrol.

By carefully selecting your synthetic strategy, validating your reagents, and implementing these troubleshooting steps, you can significantly improve the yield and purity of your (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol synthesis.

References

• Sudarshan, K., Yarlagadda, S., & Sengupta, S. (2024). Recent Advances in the Synthesis of Diarylheptanoids. Chemistry – An Asian Journal, 19, e202400380. [Link]

• Sehgal, A. (2024). SYNTHESIS OF NOVEL DERIVATIVES OF YAKUCHINONE B AS PROMISING ANTI-INFLAMMATORY AGENTS. African Journal of Biological Sciences, 6(4), 1237-1277. [Link]

• Frontiers in Health Informatics. (2024). Yakuchinone B Synthesized Through Structural Modification And Enhance The Pharmacological Activity And Therapeutic Potential. Frontiers in Health Informatics, 13(4). [Link]

• Secen, H., & Kormali, I. (2024). Two efficient methods for the total synthesis of the natural diarylheptanoid 7-(4-hydroxyphenyl)-1-phenylheptan-3-one. AVESİS. [Link]

• Secen, H. (2020). Synthesis of Two Alnustone-Like Natural Diarylheptanoids via 4+ 3 Strategy. ResearchGate. [Link]

• Sudarshan, K., et al. (2024). Asymmetric synthesis of natural diarylether heptanoids catalyzed by phase transfer catalyst. ResearchGate. [Link]

• National Institutes of Health. (2024). Synthesis of the Dimeric Diarylheptanoids Alpinidinoid C and Officinine B Enabled by Blue-Light-Mediated Triple-Minisci-Type Alkylation. [Link]

• ACS Publications. (2024). Synthesis of the Dimeric Diarylheptanoids Alpinidinoid C and Officinine B Enabled by Blue-Light-Mediated Triple-Minisci-Type Alkylation. Organic Letters. [Link]

• An, T., et al. (2016). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. PMC. [Link]

• Frontiers in Health Informatics. (2024). 2676-7104 - Yakuchinone B Synthesized Through Structural Modification And Enhance The Pharmacological Activity And Therapeutic Potential. [Link]

• Sehgal, A. (2024). SYNTHESIS OF NOVEL DERIVATIVES OF YAKUCHINONE B AS PROMISING ANTI-INFLAMMATORY AGENTS. ResearchGate. [Link]

• ACS Publications. (2021). Synthesis of Yakuchinone B-Inspired Inhibitors against Islet Amyloid Polypeptide Aggregation. Journal of Natural Products. [Link]

• ResearchGate. (2001). Studies Towards Diarylheptanoid Synthesis. Part 1. Synthesis and Ring Cleavage Reactions of Hexahydro-2H,5H-pyrano[2,3-b]pyran-2-ones. [Link]

• Lee, J. Y., & Jahng, Y. (2023). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. Molecules, 28(7), 3107. [Link]

• University of Regensburg. (n.d.). Synthesis of natural and non-natural diarylheptanoids and evaluation of their neuroprotective activity. [Link]

• PubChem. (n.d.). (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. [Link]

• Weber Lab. (n.d.). (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. [Link]

• ResearchGate. (2022). Concise and efficient total synthesis of oxyphyllacinol, yakuchione-A and yakuchione-B. [Link]

• University of KwaZulu-Natal. (n.d.). TOWARDS THE TOTAL SYNTHESIS OF A NOVEL DIARYLHEPTANOID. [Link]

• ResearchGate. (2007). Synthesis of diarylheptanoids, (5 S)-5-acetoxy-1,7-bis(4-hydroxy-3-methoxyphenyl)-3-heptanone and (3 S,5 S)-3,5-diacetoxy-1,7-bis(4-hydroxy-3-methoxyphenyl)heptane. [Link]

• Wikipedia. (n.d.). Gingerol. [Link]

• ChemBK. (n.d.). 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (3R,5R)-. [Link]

• ResearchGate. (2024). Synthesis of enantioenriched natural diaryl ether heptanoids by... [Link]

• PubChem. (n.d.). (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. [Link]

• Shih, H.-C., et al. (2014). Synthesis of Analogues of Gingerol and Shogaol, the Active Pungent Principles from the Rhizomes of Zingiber officinale and Evaluation of Their Anti-Platelet Aggregation Effects. Molecules, 19(3), 3156-3186. [Link]

• Kumar, A., et al. (2022). Revisiting the therapeutic potential of gingerols against different pharmacological activities. Naunyn-Schmiedeberg's Archives of Pharmacology, 395(12), 1469-1481. [Link]

• Hassan Ahmed, S. H., Gonda, T., & Hunyadi, A. (2021). Medicinal chemistry inspired by ginger: exploring the chemical space around 6-gingerol. RSC Medicinal Chemistry, 12(9), 1479-1502. [Link]

• Chemical Communications (RSC Publishing). (n.d.). Highly efficient synthesis of chiral aromatic ketones via Rh-catalyzed asymmetric hydrogenation of β,β-disubstituted enones. [Link]

• Royal Society of Chemistry. (n.d.). Gingerol: extraction methods, health implications, bioavailability and signaling pathways. [Link]

• Genome Context. (n.d.). (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. [Link]

Sources

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(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol stability and degradation issues

Welcome to the technical support resource for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (CAS: 460052-56-6), a diarylheptanoid found in plants of the Zingiberaceae family.[1][2][3] This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshoot issues related to the stability and degradation of this compound. For clarity, we will refer to the compound as HMPD-diol.

Frequently Asked Questions (FAQs)

Q1: What is (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (HMPD-diol) and what are its common synonyms?

HMPD-diol is a naturally occurring diarylheptanoid.[1][2] Diarylheptanoids are a class of plant secondary metabolites that have garnered interest for their diverse biological activities, including anti-inflammatory and antioxidant properties.[4] While HMPD-diol itself is a specific diol, it is structurally related to other well-known diarylheptanoids like Yakuchinone B.[5][6][7] Yakuchinone B is the corresponding enone, which could potentially be a degradation product of HMPD-diol via dehydration.

Q2: What are the recommended storage conditions for HMPD-diol?

Proper storage is critical to prevent degradation and ensure experimental reproducibility. Based on supplier data, the following conditions are recommended.[1]

Format	Storage Temperature	Estimated Stability
Solid (Powder)	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Expert Insight: For long-term storage, always prefer the solid form at -20°C or lower. When preparing solutions, make fresh batches for immediate use whenever possible. If you must store solutions, use airtight vials, purge with an inert gas like argon or nitrogen to minimize oxidation, and freeze at -80°C.

Q3: Is HMPD-diol sensitive to pH changes?

While specific pH stability data for HMPD-diol is not extensively published, studies on related diarylheptanoids indicate that pH can be a critical factor.[8] For some cyclic diarylheptanoids, stability was observed at neutral pH, but degradation occurred in acidic conditions.[8][9] The presence of hydroxyl groups in HMPD-diol suggests a potential for acid-catalyzed dehydration. Therefore, it is prudent to maintain neutral pH (6.8-7.4) in aqueous buffers unless the experimental design requires otherwise.

Troubleshooting Guide: Stability and Degradation

This section addresses common problems encountered during the handling and analysis of HMPD-diol.

Issue 1: Loss of Potency or Inconsistent Results Over Time

Symptoms:

• Decreased biological activity in your assay compared to a freshly prepared sample.

• Gradual decrease in the main compound peak area in chromatographic analyses (e.g., HPLC, LC-MS) of the same stock solution over days or weeks.

Potential Cause: This is a classic sign of compound degradation. The diol structure of HMPD-diol is susceptible to degradation, primarily through dehydration (loss of a water molecule). This can be accelerated by improper storage temperature, presence of oxygen, exposure to light, or suboptimal pH.[8]

Troubleshooting Steps:

• Verify Storage Conditions: Confirm that your solid compound and solutions are stored according to the recommendations in the table above.[1]

• Prepare Fresh Solutions: Discard the old stock solution and prepare a new one from the solid powder. Compare the performance of the fresh solution to your previous results.

• Use High-Quality Solvents: Ensure solvents are anhydrous and of high purity. Water content can facilitate hydrolysis or other degradation pathways.

• Inert Atmosphere: When preparing and storing solutions, especially for long-term use, purging the vial with nitrogen or argon can displace oxygen and prevent oxidative degradation.

Issue 2: Appearance of New Peaks in HPLC/LC-MS Analysis

Symptoms:

• You observe one or more new peaks in your chromatogram that were not present in the initial analysis of the compound.

• The mass spectrum of the new peak corresponds to a loss of mass, such as 18 Da (H₂O).

Potential Cause: The appearance of new peaks is strong evidence of degradation. For HMPD-diol, a likely degradation pathway is the elimination of one of the hydroxyl groups with a neighboring proton to form a double bond, yielding an enone structure. This dehydration reaction results in a mass loss of 18 Da.[8]

Logical Flow for Investigating Degradation

Caption: Troubleshooting workflow for identifying degradation products.

Proposed Primary Degradation Pathway

The 3,5-diol structure is prone to dehydration. This would lead to the formation of an α,β-unsaturated ketone (enone), a structure similar to Yakuchinone B.

Caption: Potential dehydration pathway of HMPD-diol.

Technical Protocols

Protocol 1: Forced Degradation Study to Assess Stability

A forced degradation study is essential for identifying potential degradation products and understanding the intrinsic stability of a molecule.[10][11] This process deliberately exposes the compound to harsh conditions to accelerate degradation.[12] An ideal study should aim for 5-20% degradation of the active substance.[10]

Workflow for Forced Degradation Study

Caption: Experimental workflow for a forced degradation study.

Step-by-Step Methodology:

• Preparation of Stock Solution:

  • Accurately weigh HMPD-diol and dissolve in a suitable solvent mixture (e.g., 50:50 acetonitrile:water) to a final concentration of 1 mg/mL.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M HCl to get a final concentration of 0.1 M HCl. Incubate at 60°C.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.2 M NaOH to get a final concentration of 0.1 M NaOH. Incubate at 60°C.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 6% H₂O₂. Keep at room temperature, protected from light.

  • Thermal Degradation:

    • Place a vial of the stock solution in an oven at 80°C.

    • Place a vial of the solid compound in an oven at 80°C.

  • Photostability: Expose the stock solution to light conditions as specified in the ICH Q1B guideline.

• Time Points and Analysis:

  • Withdraw aliquots from each stress condition at predetermined time points (e.g., 2, 6, 12, 24 hours).

  • For the base hydrolysis sample, neutralize with an equivalent amount of HCl before analysis.

  • Analyze all samples, including an unstressed control, by a validated stability-indicating HPLC method (e.g., C18 column with a gradient of water and acetonitrile, with UV detection).

  • Use LC-MS to obtain mass information on any new peaks to help identify degradation products.

• Data Interpretation:

  • Calculate the percentage degradation by comparing the peak area of HMPD-diol in stressed samples to the control.

  • Determine the mass balance to ensure that the decrease in the main peak corresponds to the increase in degradation product peaks.

Protocol 2: Recommended Practice for Preparing and Handling Solutions

To minimize degradation during routine experiments, follow this validated protocol.

• Solvent Selection: Use HPLC-grade or equivalent purity solvents. If preparing aqueous buffers, use freshly prepared high-purity water (e.g., Milli-Q).

• Weighing: Allow the solid HMPD-diol container to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

• Dissolution: Use a calibrated pipette and volumetric flasks. If sonication is needed to aid dissolution, use a bath sonicator and avoid overheating the sample.

• Storage of Solutions:

  • For daily use, store solutions at 4°C in a tightly sealed, amber vial for no more than 24-48 hours.

  • For longer-term storage, aliquot the stock solution into single-use vials, purge with nitrogen or argon, seal tightly, and store at -80°C.[1]

• Usage: When using a frozen stock, thaw it completely and vortex gently before making dilutions. Avoid repeated freeze-thaw cycles, as this can accelerate degradation.

By adhering to these guidelines and troubleshooting steps, researchers can ensure the integrity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol throughout their experiments, leading to more accurate and reproducible results.

References

• Microbial Transformation of Yakuchinone A and Cytotoxicity Evaluation of Its Metabolites. (2022). Molecules.
• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. PubChem.
• Microbial Transformation of Yakuchinone A and Cytotoxicity Evaluation of Its Metabolites. (2022). National Center for Biotechnology Information.
• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. PubChem.
• Proposed degradation pathways of diarylheptanoids. (2024). ResearchGate.
• HR-MS data of the diarylheptanoids 1 and 3 and their degradation products. ResearchGate.
• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. InvivoChem.
• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol | Plant Metabolite. MedchemExpress.com.
• Synthesis of Yakuchinone B-Inspired Inhibitors against Islet Amyloid Polypeptide Aggregation. (2021). ResearchGate.
• Yakuchinone B Synthesized Through Structural Modification And Enhance The Pharmacological Activity And Therapeutic Potential. Frontiers in Health Informatics.
• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Genome Context.
• Yakuchinone B Synthesized Through Structural Modification And Enhance The Pharmacological Activity And Therapeutic Potential. (2024). Frontiers in Health Informatics.
• Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). LinkedIn.
• Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International.
• Yakuchinone B 98% | CAS: 81840-57-5. AChemBlock.
• 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (3R,5R)-. ChemBK.
• Yakuchinone B | Natural product | Antioxidant. TargetMol.
• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. MedChemExpress.
• Yakuchinone B | C20H22O3 | CID 6440365. PubChem.
• SYNTHESIS OF NOVEL DERIVATIVES OF YAKUCHINONE B AS PROMISING ANTI-INFLAMMATORY AGENTS. (2024). ResearchGate.
• Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations. Semantic Scholar.

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Technical Support Center: Overcoming Solubility Challenges with (3R,5R)-1-(4--Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Introduction: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid compound of significant interest in preclinical research, isolated from plants of the Zingiberaceae family.[1] Structurally, it possesses a lipophilic phenylheptane backbone combined with polar hydroxyl groups, leading to poor aqueous solubility. This characteristic presents a common but significant hurdle for researchers, impacting everything from initial in vitro screening to in vivo bioavailability. This guide provides a comprehensive, question-driven framework to diagnose, troubleshoot, and overcome solubility-related issues, ensuring reliable and reproducible experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the expected solubility profile of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol?

Based on its chemical structure—a long carbon chain (lipophilic) with multiple hydroxyl groups (hydrophilic)—the compound is classified as poorly water-soluble or hydrophobic.[1] Its predicted LogP (a measure of lipophilicity) is greater than 2.5, indicating a strong preference for non-polar environments over aqueous ones.[2] Consequently, you should anticipate very low solubility (<1 mg/mL) in aqueous buffers (e.g., PBS, cell culture media) and higher solubility in organic solvents.

Q2: Which common laboratory solvents are recommended for initial stock solution preparation?

For preparing a concentrated stock solution, Dimethyl Sulfoxide (DMSO) is the most common and recommended starting solvent.[1] Other potential organic solvents include ethanol, methanol, or N,N-dimethylformamide (DMF). A pragmatic approach is to test solubility in a small amount of the compound to avoid sample loss.[1] Methanol and ethanol have been shown to be effective for extracting structurally related diarylheptanoids from natural sources.[3]

Q3: Why does my compound precipitate when I dilute my DMSO stock solution into an aqueous buffer for an experiment?

This phenomenon, known as "crashing out," is a classic sign of a poorly soluble compound. When a small volume of a highly concentrated DMSO stock is added to a large volume of an aqueous medium, the DMSO rapidly disperses. This sudden shift in solvent polarity from a favorable organic environment to an unfavorable aqueous one causes the compound's solubility limit to be exceeded, leading to precipitation.[4] This is a primary challenge that necessitates the formulation strategies discussed in the troubleshooting guide below.

Q4: Can I use heat to improve solubility? What are the risks?

Heating can temporarily increase the solubility of a compound. However, this approach carries significant risks.[5]

• Thermal Degradation: The compound may be heat-labile, and elevated temperatures could cause chemical decomposition, altering its structure and activity.

• Supersaturation and Recrystallization: Upon cooling to the experimental temperature (e.g., 37°C for cell culture), the solution will become supersaturated, and the compound is likely to crystallize or precipitate out of the solution, often rapidly.[6]

Therefore, heating is generally not recommended as a primary or sole solubilization method without thorough stability and characterization studies.

Part 2: Troubleshooting Guide: Step-by-Step Protocols

Issue 1: Compound Precipitation in Aqueous Media for In Vitro Assays

Root Cause: The core issue is the large polarity difference between the organic stock solvent (e.g., DMSO) and the aqueous assay medium. To maintain solubility, the formulation must effectively bridge this gap.

Mechanism: A co-solvent is a water-miscible organic solvent that, when added to an aqueous system, reduces the overall polarity of the solvent mixture.[7][8] This makes the environment more hospitable to hydrophobic molecules, thereby increasing their solubility.

Step-by-Step Protocol:

• Prepare a High-Concentration Stock: Dissolve the compound in 100% DMSO to create a concentrated stock (e.g., 10-50 mM). Ensure it is fully dissolved.

• Select Co-solvents: Common, cell-compatible co-solvents include PEG 300, PEG 400, propylene glycol, and ethanol.[4] Non-ionic surfactants like Tween® 80 or Polysorbate 80 can also be used.[1][4]

• Test Formulations: Prepare intermediate dilutions of your stock solution into the co-solvent(s) before the final dilution into the aqueous medium. A common starting point for in vivo studies is a formulation like 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline.[1]

• Final Dilution: Add the intermediate formulation dropwise to the final aqueous buffer while vortexing to ensure rapid and uniform mixing.

• Observe and Optimize: Visually inspect for any precipitation or turbidity. The final concentration of the organic solvent in the cell culture medium should ideally be kept low (e.g., <0.5% for DMSO) to avoid solvent-induced cytotoxicity.[5]

Data Summary: Co-Solvent Properties

Co-Solvent/Surfactant	Typical Final Conc. Range (in vitro)	Key Considerations
DMSO	0.1% - 0.5%	Can be toxic to cells at higher concentrations.[5]
Ethanol	0.1% - 1.0%	Generally well-tolerated but can have biological effects.
PEG 300 / PEG 400	0.5% - 2.0%	Low toxicity, effective solubilizers.[4]
Tween® 80	0.01% - 0.1%	Surfactant action helps prevent aggregation.[1]

Experimental Workflow: Co-Solvent Selection

Caption: Decision tree for optimizing a co-solvent system.

Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[9] They can encapsulate poorly soluble "guest" molecules, like our diarylheptanoid, forming an "inclusion complex."[10] This complex effectively masks the hydrophobic nature of the drug, rendering the entire complex water-soluble.[10][11]

Step-by-Step Protocol:

• Select a Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutyl ether-β-cyclodextrin (SBE-β-CD) are common choices due to their high water solubility and safety profiles.[12]

• Prepare CD Solution: Make a concentrated aqueous solution of the CD (e.g., 10-40% w/v HP-β-CD in water or buffer).

• Complexation:

  • Method A (Solvent Evaporation): Dissolve the diarylheptanoid in a minimal amount of a volatile organic solvent (e.g., methanol, ethanol). Add this solution to the aqueous CD solution. Stir for several hours to allow complex formation, then remove the organic solvent under vacuum (e.g., using a rotary evaporator).

  • Method B (Kneading): Create a paste of the compound and the CD with a small amount of water/ethanol mixture. Knead thoroughly for 30-60 minutes. Dry the resulting solid.

• Final Formulation: Dissolve the resulting solid powder (the inclusion complex) directly into your aqueous assay medium.

• Characterization (Optional but Recommended): Confirm complex formation using techniques like Differential Scanning Calorimetry (DSC) or NMR spectroscopy.

Visualization: Cyclodextrin Encapsulation

Caption: Diagram of a hydrophobic drug being encapsulated by a cyclodextrin.

Issue 2: Low or Variable Bioavailability in In Vivo Studies

Root Cause: Poor aqueous solubility directly translates to a low dissolution rate in the gastrointestinal (GI) tract. For oral administration, if the compound does not dissolve, it cannot be absorbed across the intestinal wall into the bloodstream, resulting in low bioavailability.[13] This is a hallmark of Biopharmaceutics Classification System (BCS) Class II and IV compounds.[9]

Mechanism: LBDDS are formulations containing the drug dissolved in a mixture of oils, surfactants, and co-solvents.[14][15] When these systems mix with aqueous fluids in the GI tract, they spontaneously form fine emulsions or microemulsions, keeping the drug in a solubilized state and presenting it for absorption in a highly dispersed form.[16][17] Self-emulsifying drug delivery systems (SEDDS) are a prominent example.[13]

Step-by-Step Screening Protocol:

• Excipient Screening:

  • Oils: Determine the solubility of the compound in various pharmaceutical-grade oils (e.g., Capryol™ 90, Labrafil® M 1944 CS, sesame oil).

  • Surfactants: Screen surfactants for their ability to emulsify the selected oil (e.g., Kolliphor® RH 40, Tween® 80).

  • Co-solvents: Test co-solvents for their ability to improve drug solubility in the lipid base and aid emulsification (e.g., Transcutol® HP, PEG 400).

• Ternary Phase Diagram Construction: Systematically mix the best-performing oil, surfactant, and co-solvent at various ratios. For each mixture, add water and observe the resulting emulsion. The goal is to identify ratios that form stable, translucent microemulsions rapidly and without significant energy input.

• Formulation Optimization: Select the formulation from the optimal region of the phase diagram that has the highest drug loading capacity and best self-emulsification performance.

• Administration: The final, optimized liquid formulation can be filled into hard or soft gelatin capsules for oral dosing.

Data Summary: Common LBDDS Excipients

Excipient Type	Examples	Function
Oils (Lipids)	Medium-chain triglycerides (e.g., Captex® 355), Long-chain triglycerides (e.g., soybean oil)	Solvent for the hydrophobic drug.[18]
Surfactants	Polysorbates (Tween® series), Cremophor® EL, Labrasol®	Reduce interfacial tension to promote emulsification.[13][18]
Co-solvents	Ethanol, Propylene Glycol, Transcutol® HP	Increase solvent capacity of the formulation.[13]

Mechanism: Crystalline solids are thermodynamically stable and require significant energy to dissolve. An amorphous solid, however, exists in a much higher energy state.[19] By dispersing the drug at a molecular level within a polymer matrix (creating an ASD), one can prevent crystallization.[20] When this high-energy amorphous form is exposed to GI fluids, it can achieve a much higher apparent solubility ("supersaturation") than the crystalline form, dramatically increasing the driving force for absorption.[6][21]

Overview of Preparation Methods:

• Spray Drying: The drug and a polymer carrier (e.g., HPMC-AS, PVP VA64) are dissolved in a common solvent. This solution is then sprayed into a hot air stream, which rapidly evaporates the solvent, leaving behind a solid amorphous dispersion.[6]

• Hot-Melt Extrusion (HME): The drug and polymer are mixed and heated until molten, then extruded. Upon cooling, the mixture solidifies into an amorphous dispersion. This is a solvent-free method.[20]

Key Considerations for ASD Development:

• Polymer Selection: The polymer must be miscible with the drug and able to inhibit its recrystallization during storage and dissolution.

• Drug Loading: The amount of drug that can be incorporated is limited. Overloading can lead to phase separation and recrystallization.

• Physical Stability: The amorphous state is inherently unstable. Stability studies are critical to ensure the product remains amorphous over its shelf life.[22]

Part 3: References

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. (n.d.). MDPI. [Link]

• Lipid-Based Drug Delivery Systems. (n.d.). PMC - NIH. [Link]

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. (n.d.). PMC - NIH. [Link]

• Lipid-Based Drug Delivery System (LBDDS): An Emerging Paradigm to Enhance Oral Bioavailability of Poorly Soluble Drugs. (n.d.). SciSpace. [Link]

• Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents. (n.d.). NIH. [Link]

• Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs. (n.d.). Frontiers. [Link]

• Lipid based drug delivery systems: A strategy for enhancing the oral bioavailability of poorly water-soluble drugs. (n.d.). International Journal of Current Research. [Link]

• Feature article: Amorphous Solid Dispersion Speciation - Impact of Polymer Chemistry & Drug Properties. (n.d.). Serán Bioscience. [Link]

• Improving Solubility with Amorphous Solid Dispersions. (2020, November 3). Pharmaceutical Technology. [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (n.d.). MDPI. [Link]

• Co-Amorphous Solid Dispersions for Solubility and Absorption Improvement of Drugs: Composition, Preparation, Characterization and Formulations for Oral Delivery. (n.d.). MDPI. [Link]

• New perspectives on lipid and surfactant based drug delivery systems for oral delivery of poorly soluble drugs. (n.d.). Journal of Pharmacy and Pharmacology | Oxford Academic. [Link]

• Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. (n.d.). PMC - PubMed Central. [Link]

• New chromatographic insights on drug:cyclodextrin inclusion complexes and their potential use in drug delivery. (n.d.). Taylor & Francis Online. [Link]

• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. (n.d.). NIH. [Link]

• Hydrophobic Encapsulation Strategies For Controlling Drug Release Profiles. (n.d.). IJCRT.org. [Link]

• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. (n.d.). researchgate.net. [Link]

• Strategies for improving hydrophobic drugs solubility and bioavailability. (n.d.). OUCI. [Link]

• Solubilization techniques used for poorly water-soluble drugs. (n.d.). PMC - PubMed Central. [Link]

• Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics. (n.d.). PubMed Central. [Link]

• Should I dissolve the hydrophobic drug in the solvent completely before loading process?. (2018, March 7). ResearchGate. [Link]

• Co-solvency and anti-solvent method for the solubility enhancement. (n.d.). researchgate.net. [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. (n.d.). PubChem. [Link]

• Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. (2017, May 31). researchgate.net. [Link]

• Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound. (n.d.). Google Patents.

• How can I dissolve hydrophobic compounds in DMEM media?. (2015, December 7). ResearchGate. [Link]

• Aqueous Solubility of Some Natural Phenolic Compounds. (n.d.). Industrial & Engineering Chemistry Research - ACS Publications. [Link]

• The Hydrophobic Effect and the Role of Cosolvents. (n.d.). The Journal of Physical Chemistry B. [Link]

• Co-solvent Evaporation Method for Enhancement of Solubility and Dissolution Rate of Poorly Aqueous Soluble Drug Simvastatin: In vitro–In vivo Evaluation. (n.d.). PMC - NIH. [Link]

• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. (n.d.). PubChem. [Link]

• 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (3R,5R)-. (n.d.). ChemBK. [Link]

• Solubility of different types of dry extracts in solvents used.. (n.d.). ResearchGate. [Link]

• 1,5-Epoxy-3S-hydroxy-1-(3,4-dihydroxy-5-methoxyphenyl). (n.d.). meilunbio. [Link]

• Common Solvents Used in Organic Chemistry: Table of Properties. (2020, August 9). chem.libretexts.org. [Link]

• Determination of the Marker Diarylheptanoid Phytoestrogens in Curcuma comosa Rhizomes and Selected Herbal Medicinal Products by HPLC-DAD. (2018, January 1). PubMed. [Link]

• Pine Bark as a Lignocellulosic Resource for Polyurethane Production: An Evaluation. (n.d.). MDPI. [Link]

• Effects of solvent properties on the Soxhlet extraction of diterpenoid lactones from Andrographis paniculata leaves. (n.d.). ScienceAsia. [Link]

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Optimizing HPLC separation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol diastereomers

Technical Support Center: Optimizing HPLC Separation of Diarylheptanoid Diastereomers

Topic: Optimizing HPLC Separation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and its Diastereomers

Welcome to the technical support center for the chromatographic separation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. This guide is designed for researchers, analytical scientists, and process chemists who are tasked with developing robust HPLC methods for the analysis and purification of this and related diarylheptanoid diastereomers. We will explore the foundational principles, provide a systematic approach to method development, and offer detailed troubleshooting for common challenges encountered in the laboratory.

Core Principles: The Chromatographic Distinction of Diastereomers

The successful separation of diastereomers by HPLC hinges on a critical, yet straightforward, principle: unlike enantiomers, diastereomers possess different physicochemical properties.[1] This distinction means they will interact differently with both the stationary phase and the mobile phase in a chromatographic system, resulting in different retention times even on a standard achiral column. The objective of method development, therefore, is to amplify these subtle differences in interaction to achieve baseline resolution.

Our target molecule, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, has two stereocenters at the C3 and C5 positions. A synthetic route may produce other diastereomers, such as the (3S,5R) or (3R,5S) forms. This guide focuses on resolving the desired (3R,5R) diastereomer from these potential impurities.

Frequently Asked Questions (FAQs)

Q1: Is a chiral stationary phase (CSP) mandatory for separating the diastereomers of 1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol?

A1: Not necessarily, and often it is not the first choice. Because diastereomers have distinct physical properties, they can frequently be separated on conventional achiral stationary phases like C18, Phenyl, or silica columns.[1] The strategy is to exploit differences in polarity, shape, and hydrogen bonding potential between the diastereomers. While a chiral column can sometimes provide high selectivity, screening on standard achiral phases is the most common and cost-effective starting point.[1][2]

Q2: What are the recommended initial screening conditions for this separation?

A2: A systematic screening approach is crucial. We recommend screening a few orthogonal column chemistries and mobile phase systems. For a molecule like this diarylheptanoid, which has both hydrophobic (phenyl rings, heptane chain) and polar (hydroxyl, methoxy groups) functionalities, Reversed-Phase (RP) HPLC is a logical starting point.

Table 1: Recommended Initial Screening Conditions (Reversed-Phase)

Parameter	Condition A	Condition B	Rationale
Column	C18 (e.g., XBridge™ C18)	Phenyl-Hexyl	C18 provides general hydrophobic retention. Phenyl phases can offer alternative selectivity (π-π interactions) for aromatic compounds.[3]
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water	The acidic additive helps to ensure consistent ionization of phenolic groups and minimizes peak tailing from silanol interactions.[4]
Mobile Phase B	Acetonitrile (ACN)	Methanol (MeOH)	ACN and MeOH offer different selectivities. ACN is a stronger solvent, while MeOH can provide unique hydrogen bonding interactions.
Gradient	5% to 95% B over 15 min	5% to 95% B over 15 min	A broad gradient helps to quickly determine the approximate elution conditions and assess if any separation is occurring.[1]
Flow Rate	1.0 mL/min	1.0 mL/min	Standard for a 4.6 mm ID column.
Temperature	30 °C	30 °C	A controlled temperature ensures retention time reproducibility.[5]
Detection	UV at 280 nm	UV at 280 nm	The phenyl and methoxyphenyl groups provide strong chromophores at this wavelength.

Q3: How does the choice of organic modifier (Acetonitrile vs. Methanol) affect the separation?

A3: The choice of organic modifier is a powerful tool for manipulating selectivity.

• Acetonitrile (ACN) typically provides sharper peaks and is a stronger solvent in reversed-phase. Its primary interaction is through dipole-dipole forces.

• Methanol (MeOH) is a protic solvent capable of acting as both a hydrogen bond donor and acceptor. This can lead to different interactions with the hydroxyl groups of your diastereomers, potentially altering the elution order or improving resolution where ACN fails.[6]

• Tetrahydrofuran (THF) can also be considered as it offers different selectivity due to its strong dipole interactions and ability to interact with aromatic rings, though it generates higher backpressure.[7]

If initial screening shows co-elution, running the same gradient with a different modifier is a critical next step before changing the column.

Systematic Method Development Workflow

A structured approach to method development saves time and resources. The following workflow guides the scientist from initial screening to a fully optimized method.

Caption: A systematic workflow for HPLC method development.

Troubleshooting Guide

This section addresses common problems encountered during the separation of diastereomers in a question-and-answer format.

Q4: My diastereomers are co-eluting or show very poor resolution (Rs < 1.0). What are the primary steps to improve separation?

A4: This is a selectivity issue. You need to alter the chromatography conditions to enhance the differences in how each diastereomer interacts with the system.

Troubleshooting Poor Resolution

• Change the Organic Modifier: This is the simplest and fastest step. If you started with Acetonitrile, switch to Methanol, or even a ternary mixture (e.g., Water/ACN/MeOH). The different solvent characteristics can significantly alter selectivity.[6]

• Adjust the Gradient: If you see any hint of separation, flatten the gradient around the elution point of the diastereomers. For example, if the peaks elute at 40% B, try a gradient from 30% to 50% B over 20 minutes instead of the initial broad gradient. This increases the time the analytes spend in the "separation window."

• Change the Stationary Phase: If modifying the mobile phase is insufficient, the column chemistry is the next target. A Phenyl-based column is an excellent alternative to C18 for compounds with aromatic rings, as it introduces π-π interactions as a separation mechanism.[3]

• Modify the Temperature: Temperature affects mobile phase viscosity, reaction kinetics, and conformational flexibility of the analytes.[1] Running the separation at different temperatures (e.g., 25°C, 40°C, 60°C) can sometimes dramatically improve or even invert the elution order of diastereomers.

Caption: A decision tree for troubleshooting poor resolution.

Q5: I am observing significant peak tailing for both diastereomers. What is the cause and how can I fix it?

A5: Peak tailing is typically caused by unwanted secondary interactions between the analyte and the stationary phase, or by column overload.[5]

Solutions for Peak Tailing:

• Check for Column Overload: First, dilute your sample 10-fold and reinject. If the peak shape improves (becomes more symmetrical), you are overloading the column. Reduce the mass of analyte injected.[8]

• Mitigate Silanol Interactions: The phenolic hydroxyl groups in your analyte can interact with acidic silanol groups on the silica surface of the column, causing tailing.

  • Use an Acidic Modifier: Ensure your mobile phase contains an additive like 0.1% formic acid or trifluoroacetic acid (TFA). This suppresses the ionization of silanol groups, minimizing these secondary interactions.[5]

  • Use a High-Purity, End-Capped Column: Modern HPLC columns are made with high-purity silica and are extensively end-capped to shield the silanol groups. If you are using an older column, switching to a modern equivalent can solve the problem.[1]

• Check for System Issues: Extraneous tubing volume between the column and detector can also contribute to peak broadening and tailing. Ensure connections are made with the shortest possible length of narrow-bore tubing (e.g., 0.005" ID).[8]

Q6: My retention times are drifting between injections. What are the likely causes?

A6: Unstable retention times point to a lack of equilibrium in the system or changes in the mobile phase or hardware.[8][9]

Stabilizing Retention Times:

• Ensure Proper Column Equilibration: Before starting a sequence, equilibrate the column with the initial mobile phase for at least 10-15 column volumes. For gradient methods, it is critical to run a post-time re-equilibration step that is long enough to return the column to the initial state.[8]

• Use a Column Oven: Fluctuations in ambient laboratory temperature can cause retention time shifts. A thermostatically controlled column oven is essential for reproducible chromatography.[5]

• Prepare Fresh Mobile Phase: Mobile phase composition can change over time due to the evaporation of the more volatile organic component. Prepare fresh mobile phase daily and keep reservoir bottles capped.[8]

• Degas the Mobile Phase: Dissolved gas can lead to bubble formation in the pump or detector, causing pressure fluctuations and retention shifts. Degas the mobile phase using an online degasser, sonication, or helium sparging.[9]

• Check for Leaks: A small leak in the system can lead to pressure drops and inconsistent flow rates, directly impacting retention times. Visually inspect all fittings for signs of leakage.[10]

References

• Wikipedia. (n.d.). Chiral column chromatography. Retrieved from [Link]

• Satinder, A. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Retrieved from [Link]

• Fekete, J., & Milen, M. (2003). Comparative study on separation of diastereomers by HPLC. Chromatographia, 57(3), 147-153. Retrieved from [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. Retrieved from [Link]

• Kannappan, V. (2022). Chiral HPLC separation: strategy and approaches. Chiralpedia. Retrieved from [Link]

• Yu, L., Wang, S., & Zeng, S. (2019). Chiral Mobile-Phase Additives in HPLC Enantioseparations. Springer Nature Experiments. Retrieved from [Link]

• Harada, N. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. National Institutes of Health. Retrieved from [Link]

• MDPI. (n.d.). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Retrieved from [Link]

• ResearchGate. (n.d.). The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM). Retrieved from [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• National Institutes of Health. (n.d.). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020). Retrieved from [Link]

• National Institutes of Health. (n.d.). On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Chiral Separations by High‐Performance Liquid Chromatography. Retrieved from [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• HPLC Troubleshooting. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

• Waters Corporation. (n.d.). Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Retrieved from [Link]

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• 6. On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. lcms.cz [lcms.cz]

Technical Support Center: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (Yakuchinone B) Administration

Welcome to the technical support center for researchers working with (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a plant metabolite also known as Yakuchinone B.[1][2][3] This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to assist you in mitigating potential side effects during your preclinical experiments.

Introduction to Yakuchinone B and its Therapeutic Potential

Yakuchinone B is a phenolic compound isolated from plants of the Zingiberaceae family, such as Alpinia oxyphylla.[4][5] It has demonstrated a range of promising pharmacological activities, including anti-inflammatory, anticancer, and cholesterol-lowering properties.[4][5][6] Mechanistic studies suggest that its anti-inflammatory effects may be mediated through the modulation of key signaling pathways like NF-κB and MAPK.[4] While Yakuchinone B holds significant therapeutic promise, understanding and managing its potential side effects are crucial for its development as a clinical candidate. This guide provides a framework for identifying, assessing, and mitigating adverse effects in your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the potential side effects associated with Yakuchinone B administration?

While specific clinical side effects in humans are not yet established, preclinical data and the compound's mechanism of action can help predict potential adverse effects. Given its anti-inflammatory and cytotoxic activities against certain cancer cell lines, researchers should be vigilant for the following:

• Gastrointestinal (GI) Issues: Compounds with anti-inflammatory properties can sometimes affect the GI tract. Monitor for signs of GI distress in animal models.

• Hepatotoxicity: As the liver is a primary site of drug metabolism, it is essential to evaluate potential liver toxicity.[7]

• Immunosuppression: Modulation of inflammatory pathways could potentially lead to immunosuppressive effects.[8]

• Off-target Effects: Like any bioactive compound, Yakuchinone B may interact with unintended molecular targets, leading to unforeseen side effects.

Troubleshooting Unexpected In Vivo Observations:

If you observe unexpected adverse events in your animal models, consider the following workflow to diagnose the issue:

Caption: Troubleshooting workflow for unexpected in vivo side effects.

Q2: How can I proactively assess the potential toxicity of Yakuchinone B in my experiments?

A tiered approach combining in vitro and in vivo models is recommended to build a comprehensive toxicity profile.

In Vitro Toxicity Screening:

In vitro methods offer a rapid and cost-effective way to identify potential hazards in the early stages of research.[9] These assays can provide mechanistic insights into the cellular basis of toxicity.[7][10]

Assay Type	Purpose	Common Cell Lines	Key Endpoints
Cytotoxicity Assays	To determine the concentration at which the compound induces cell death.	HepG2 (liver), Caco-2 (intestinal), HEK293 (kidney)	Cell viability (MTT, MTS), membrane integrity (LDH release), apoptosis (caspase activity)
Genotoxicity Assays	To assess the potential for the compound to damage DNA.	CHO (Chinese Hamster Ovary), TK6	Ames test (mutagenicity), micronucleus assay (clastogenicity)
Organ-Specific Toxicity	To evaluate toxicity in specific cell types relevant to anticipated side effects.	Primary hepatocytes, induced pluripotent stem cell (iPSC)-derived cardiomyocytes or neurons	Functional assays (e.g., metabolic activity, beating rate, neurite outgrowth)[11]

Experimental Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

• Cell Seeding: Plate cells (e.g., HepG2) in a 96-well plate at a density of 1 x 104 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of Yakuchinone B in cell culture medium. Replace the existing medium with the compound-containing medium and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

In Vivo Toxicity Studies:

In vivo models are essential for understanding the systemic effects of a compound and for determining a safe dose range for efficacy studies.[7]

Study Type	Purpose	Animal Model	Key Assessments
Acute Toxicity	To determine the short-term toxic effects and the maximum tolerated dose (MTD).	Mice or rats	Clinical signs, body weight, mortality, gross pathology
Sub-chronic Toxicity	To evaluate the effects of repeated dosing over a longer period (e.g., 28 or 90 days).	Rats or non-rodent species	Clinical observations, body weight, food/water consumption, hematology, clinical chemistry, histopathology of major organs
Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling	To correlate drug exposure with its therapeutic and toxic effects.[12]	Relevant disease model	Plasma and tissue drug concentrations, biomarker modulation, clinical signs

Q3: What strategies can be employed to reduce the side effects of Yakuchinone B?

Several strategies can be explored to improve the therapeutic index of Yakuchinone B by reducing its side effects.

1. Structural Modification:

Altering the chemical structure of Yakuchinone B can enhance its pharmacological properties while reducing toxicity.[13][14][15] Structure-activity relationship (SAR) studies can guide these modifications.[4][5] For instance, modifying phenolic hydroxyl groups or the aliphatic chain has been shown to improve the anti-inflammatory efficacy of Yakuchinone B derivatives.[4]

Caption: Conceptual diagram of structural modification to improve drug properties.

2. Formulation and Drug Delivery Systems:

Advanced drug delivery systems can be used to target the compound to the site of action, thereby reducing systemic exposure and off-target side effects.[16][17]

• Nanoparticle Encapsulation: Encapsulating Yakuchinone B in nanoparticles (e.g., liposomes, polymeric nanoparticles) can alter its biodistribution and release profile.

• Prodrug Approach: A prodrug is an inactive derivative that is converted to the active form in the body. This can be designed to release the active drug at the target site.

• Targeted Delivery: Conjugating Yakuchinone B to a targeting ligand (e.g., an antibody or peptide) that recognizes a specific receptor on diseased cells can enhance its local concentration and minimize systemic toxicity.

3. Dose Optimization:

Careful dose-finding studies are critical to identify the minimum effective dose that provides the desired therapeutic effect with minimal side effects. PK/PD modeling can be a valuable tool in this process.[12]

Q4: How can I differentiate between on-target and off-target toxicity?

Distinguishing between on-target (mechanism-based) and off-target toxicity is crucial for guiding further drug development.

Approach	Description
Counter-screening	Test the compound against a panel of known off-targets (e.g., receptors, enzymes, ion channels) to identify unintended interactions.
Phenotypic Screening	Use high-content imaging or other phenotypic assays to assess the compound's effects on cellular morphology and function.
Isogenic Cell Lines	Compare the compound's effects in cells with and without the target protein (e.g., using CRISPR-Cas9 knockout) to confirm on-target activity.[11]
Competitive Binding Assays	Use a known ligand for the target to see if Yakuchinone B can compete for binding, confirming target engagement.

Conclusion

The successful development of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (Yakuchinone B) as a therapeutic agent hinges on a thorough understanding and mitigation of its potential side effects. By employing a combination of predictive in vitro and in vivo toxicity models, and by exploring strategies such as structural modification and advanced drug delivery, researchers can significantly improve the compound's safety profile and enhance its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol | Endogenous Metabolite | 460052-56-6 | Invivochem [invivochem.com]
• 3. chembk.com [chembk.com]
• 4. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 5. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 6. Yakuchinone B | Natural product | Antioxidant | TargetMol [targetmol.com]
• 7. In vitro toxicity model: Upgrades to bridge the gap between preclinical and clinical research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An in vivo model for assessing effects of drugs and toxicants on immunocompetence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vitro toxicology - Wikipedia [en.wikipedia.org]
• 10. In vitro toxicity model: Upgrades to bridge the gap between preclinical and clinical research | Biomolecules and Biomedicine [bjbms.org]
• 11. portlandpress.com [portlandpress.com]
• 12. Modeling and Simulation of In Vivo Drug Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. How can we minimise side effects but keep the benefits of drugs? - Connecting Research [research.reading.ac.uk]
• 17. youtube.com [youtube.com]

Technical Support Center: Synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Prepared by: Senior Application Scientist, Organic Synthesis Division

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of the diarylheptanoid (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. The stereoselective synthesis of 1,3-diols is a significant challenge in organic chemistry, pivotal for accessing a vast number of natural products and pharmacologically active molecules.[1][2] This document provides in-depth troubleshooting advice and answers to frequently asked questions, focusing on the identification and mitigation of common synthesis byproducts.

Troubleshooting Guide: Experimental Observations & Solutions

This section addresses specific issues you may encounter during the synthesis, providing causal explanations and actionable protocols.

Q1: My crude ¹H NMR spectrum shows two distinct sets of signals for the C3 and C5 protons, indicating a diastereomeric mixture. How do I confirm the identity of the unwanted byproduct and what caused its formation?

Answer: The most probable byproduct is the diastereomeric anti-(3R,5S)-diol. The formation of the desired (3R,5R)-syn-diol versus the anti-diol is determined entirely by the stereochemical outcome of the reduction of the precursor β-hydroxy ketone.

Causality: The stereoselectivity of β-hydroxy ketone reduction is highly dependent on the reducing agent and conditions.

• Chelation-Controlled Reduction (Favors syn-diols): To achieve the desired (3R,5R)-syn configuration, a chelation-controlled reduction is necessary.[3] Reagents like sodium borohydride in the presence of a chelating Lewis acid (e.g., Et₂BOMe) force the β-hydroxy ketone into a rigid six-membered chair-like transition state. The hydride is then delivered axially to the less hindered face of the carbonyl, resulting in the syn-diol.[4]

• Non-Chelating Conditions (Favors anti-diols): Using non-chelating reducing agents or conditions that disrupt chelation can lead to the formation of the anti-diol via a Felkin-Anh model, where hydride attacks the carbonyl from the least hindered trajectory.

Identification Protocol:

• ¹H NMR Analysis: The coupling constants (J-values) between the protons on C4 and the carbinol protons (C3-H and C5-H) can often distinguish syn and anti diastereomers. In a rigid chair-like conformation (e.g., after conversion to an acetonide), syn-diols typically show smaller coupling constants for the axial-equatorial relationships, while anti-diols exhibit larger axial-axial couplings.

• Derivative Formation: Reacting the diol mixture with 2,2-dimethoxypropane under acidic conditions to form the corresponding acetonide can lock the conformation. The relative stereochemistry can then be unambiguously determined by NOESY NMR experiments.

Remediation:

• Optimize Reduction: Ensure your chelating agent is active and the solvent is non-coordinating (e.g., THF/methanol mixtures, not dichloromethane).[5]

• Purification: The diastereomers are often separable by careful silica gel flash column chromatography.[6][7] Use a shallow gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes).

Q2: My TLC analysis shows a less polar spot than my desired product, and mass spectrometry indicates a mass loss of 18 amu. What is this impurity?

Answer: This byproduct is almost certainly the dehydrated α,β-unsaturated ketone, 1-(4-hydroxy-3-methoxyphenyl)-7-phenylhept-4-en-3-one. This is analogous to the formation of shogaols from gingerols upon heating or under acidic/basic conditions.[8][9]

Causality: The β-hydroxy ketone intermediate is susceptible to elimination, particularly at elevated temperatures or in the presence of acid or base catalysts. The hydroxyl group at C5 is readily eliminated to form a thermodynamically stable conjugated enone system. This can occur during the C-C bond formation step (e.g., an aldol condensation) or during workup and purification if conditions are not carefully controlled.

Prevention:

• Temperature Control: Maintain low temperatures (e.g., -78 °C to 0 °C) during the reduction step and subsequent workup.

• Neutral pH: Ensure all aqueous washes during workup are buffered to a neutral pH. Avoid strong acids or bases.

• Prompt Purification: Do not let the crude β-hydroxy ketone intermediate sit for extended periods before reduction. Purify the final product promptly after synthesis.

Q3: The mass spectrum of my final product is correct, but the aromatic region of the ¹H NMR is inconsistent, suggesting a loss of the methoxy group on the vanillyl moiety. What could cause this?

Answer: This indicates the cleavage of the aryl methyl ether, resulting in the corresponding catechol byproduct, (3R,5R)-1-(3,4-dihydroxyphenyl)-7-phenylheptane-3,5-diol.

Causality: This side reaction is almost always caused by the conditions used for deprotection. If the phenolic hydroxyl group was protected as a benzyl (Bn) ether and deprotected via catalytic hydrogenation, this is unlikely. However, if other protecting groups were used that require harsh, acidic cleavage conditions, the aryl methyl ether can be vulnerable. Strong Lewis acids like boron tribromide (BBr₃), often used to cleave methyl ethers, are the most common culprits.[10]

Prevention & Remediation:

• Protecting Group Strategy: Choose a protecting group for the phenol that can be removed under mild conditions which do not affect the methyl ether.[11] Silyl ethers (e.g., TBS) are an excellent choice, as they are easily removed with fluoride sources (e.g., TBAF) that are orthogonal to the rest of the molecule.

• Milder Deprotection: If a methyl ether must be cleaved elsewhere, use milder reagents or carefully control the stoichiometry and reaction time to minimize cleavage of the desired methoxy group.

• Chromatographic Separation: The catechol byproduct is significantly more polar than the desired product and can typically be separated by silica gel chromatography.

Frequently Asked Questions (FAQs)

• Q: What are the most common classes of byproducts I should expect in this synthesis?

  • A: The three most common byproduct classes are: 1) Diastereomers (specifically the anti-diol), arising from incomplete stereocontrol during reduction; 2) Elimination products (α,β-unsaturated ketones), from dehydration of the β-hydroxy ketone intermediate; and 3) Incompletely deprotected material or products from unintended side-reactions during deprotection (e.g., ether cleavage).

• Q: My Grignard reaction to form the heptane backbone is low-yielding. What are common failure points?

  • A: Grignard reactions are highly sensitive to moisture and acidic protons.[12] Ensure all glassware is oven-dried and reagents are anhydrous. The phenolic proton of vanillin or its derivatives is acidic and must be protected before a Grignard reaction is attempted.[11] If unprotected, the Grignard reagent will be quenched by an acid-base reaction, halting the desired C-C bond formation.[13][14]

• Q: Can I use a biocatalyst for the stereoselective reduction step?

  • A: Yes, biocatalysis is an increasingly viable strategy for the stereoselective synthesis of 1,3-diols.[1] Enzymes such as alcohol dehydrogenases can offer extremely high levels of diastereoselectivity and enantioselectivity, often under mild, environmentally friendly conditions. This can be an excellent alternative to traditional chemical reductants.

Byproduct Identification Summary

The table below summarizes the key characteristics of the most probable byproducts.

Byproduct Name/Class	Structure	Molecular Weight Change from Target (C₂₀H₂₆O₄)	Key Analytical Signature
anti-(3R,5S)-Diol	Diastereomer of target	0	Different coupling constants in ¹H NMR; different retention time in chromatography.
α,β-Unsaturated Ketone	Dehydration product	-18.01 Da	Disappearance of one carbinol proton signal and appearance of vinyl proton signals in ¹H NMR; less polar on TLC.
Catechol Derivative	Demethylation product	-14.02 Da	Disappearance of the methoxy signal (~3.8 ppm) in ¹H NMR; more polar on TLC.
Unprotected Phenol	Incomplete deprotection	Varies with PG	Presence of protecting group signals in ¹H NMR (e.g., benzyl peaks at ~7.3 ppm).

Visualizing the Synthetic Pathway and Byproduct Formation

The following diagram illustrates a common synthetic route, highlighting the critical branching points where byproducts are formed. The key intermediate is the β-hydroxy ketone, from which the desired syn-diol, the diastereomeric anti-diol, or the dehydrated enone can be formed.

Caption: Synthetic pathway showing byproduct formation from a key intermediate.

References

• Bajwa, N., & Jennings, M. P. (2008). An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al. The Journal of Organic Chemistry, 73(9), 3638–3641. [Link]

• Contente, M. L., & Molinari, F. (2020). Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts. Catalysis Science & Technology, 10(18), 6036-6048. [Link]

• Prasad, K. R. (2006). Stereoselective Synthesis of 1,3-Diols. Semantic Scholar. [Link]

• Kim, H., & Roush, W. R. (2012). Stereoselective Synthesis of 1,3-anti Diols by an Ipc-Mediated Domino Aldol-Coupling/Reduction Sequence. Organic Letters, 15(1), 130-133. [Link]

• Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. [Link]

• Fülöp, F., et al. (2011). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 7, 1137–1143. [Link]

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis (3rd ed.). John Wiley and Sons. [Link]

• Yuan, T., et al. (2016). Preparative Purification of Anti-Proliferative Diarylheptanoids from Betula platyphylla by High-Speed Counter-Current Chromatography. Molecules, 21(6), 703. [Link]

• ResearchGate. (n.d.). Protection for Phenols and Catechols. ResearchGate. [Link]

• Kim, K. H., et al. (2019). Stereoselective Tandem Synthesis of syn-1,3-Diol Derivatives by Integrating Olefin Cross-Metathesis, Hemiacetalization, and Intramolecular Oxa-Michael Addition. Organic Letters, 21(10), 3584–3588. [Link]

• Kaliappan, K. P. (2020). Protecting Groups. IIT Bombay Chemistry Department. [Link]

• Sarko, C. R., et al. (1996). BCl3- and TiCl4-Mediated Reductions of β-Hydroxy Ketones. The Journal of Organic Chemistry, 61(3), 868–873. [Link]

• Wyllie, S. G., & Brophy, J. J. (2021). Efficient purification of the diarylheptanoid oregonin from red alder (Alnus rubra) leaves and bark combining aqueous extraction, spray drying and flash-chromatography. Phytochemical Analysis, 32(4), 554-561. [Link]

• SciSpace. (2016). Preparative Purification of Anti-Proliferative Diarylheptanoids from Betula platyphylla by High-Speed Counter-Current. SciSpace. [Link]

• An, F., et al. (2015). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. Natural Products, 4, 83-112. [Link]

• Bajwa, N., & Jennings, M. P. (2008). An efficient 1,2-chelation-controlled reduction of protected hydroxy ketones via Red-Al. The Journal of Organic Chemistry, 73(9), 3638-41. [Link]

• Lindsay-Scott, P. (2007). Selective Reduction of β-Hydroxy Ketones. University of Bristol. [Link]

• Lee, H., & Lee, J. (2022). Recent Studies on Cyclic 1,7-Diarylheptanoids: Their Isolation, Structures, Biological Activities, and Chemical Synthesis. Molecules, 27(21), 7208. [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Organic Chemistry Portal. [Link]

• Špulák, M. (2016). Synthesis of natural and non-natural diarylheptanoids and evaluation of their neuroprotective activity. University of Regensburg. [Link]

• Sengupta, S., & Guntupalli, C. (2024). Recent Advances in the Synthesis of Diarylheptanoids. ChemistrySelect, 9(1). [Link]

• Chemistry Steps. (n.d.). The Grignard Reaction Mechanism. Chemistry Steps. [Link]

• ResearchGate. (n.d.). Side Reactions in a Grignard Synthesis. ResearchGate. [Link]

• Clark, J. (2015). reaction of aldehydes and ketones with grignard reagents. Chemguide. [Link]

• Wikipedia. (n.d.). Gingerol. Wikipedia. [Link]

• American Chemical Society. (2011). Gingerol, Shogaol, and Zingerone. ACS Molecule of the Week. [Link]

Sources

• 1. Recent advances in the stereoselective synthesis of 1,3-diols using biocatalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. [PDF] Stereoselective Synthesis of 1,3-Diols | Semantic Scholar [semanticscholar.org]
• 3. pubs.acs.org [pubs.acs.org]
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• 5. An Efficient 1,2-Chelation-Controlled Reduction of Protected Hydroxy Ketones via Red-Al [organic-chemistry.org]
• 6. Efficient purification of the diarylheptanoid oregonin from red alder (Alnus rubra) leaves and bark combining aqueous extraction, spray drying and flash-chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Gingerol - Wikipedia [en.wikipedia.org]
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Technical Support Center: Enhancing the Bioavailability of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Welcome to the technical support center for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments aimed at enhancing the bioavailability of this promising diarylheptanoid.

Frequently Asked Questions (FAQs)

Q1: What is (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and what are its potential applications?

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, a class of plant secondary metabolites.[1] This particular compound has been isolated from plants of the Zingiberaceae family.[2][3] Diarylheptanoids, as a class, are gaining importance for their remarkable pharmacological activities, including potential anticancer properties.[1]

Q2: What are the main challenges in the oral delivery of this compound?

Like many other diarylheptanoids, such as curcumin, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is predicted to have low aqueous solubility.[4] This poor solubility is a major hurdle for oral absorption, leading to low and variable bioavailability. Additionally, it may be susceptible to first-pass metabolism in the liver, which can further reduce the amount of active compound reaching systemic circulation.[5]

Q3: What are the general strategies to improve the bioavailability of poorly soluble drugs like this diarylheptanoid?

Several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble drugs.[5][6] These include:

• Particle size reduction: Increasing the surface area of the drug by micronization or nanosizing can improve its dissolution rate.[7][8]

• Solid dispersions: Dispersing the drug in a polymer matrix at a molecular level can enhance solubility and dissolution.[5][6]

• Lipid-based formulations: Systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve drug solubilization in the gastrointestinal tract.[6][9]

• Cyclodextrin complexation: Encapsulating the drug molecule within a cyclodextrin complex can increase its aqueous solubility.[5][6]

• Nanotechnology-based approaches: Encapsulating the drug in nanoparticles, such as polymeric nanoparticles or solid lipid nanoparticles, can improve absorption and protect the drug from degradation.[10][11][12]

Troubleshooting Guides

Here we address specific issues you may encounter during your experiments, providing explanations and step-by-step protocols.

Issue 1: Inconsistent results in in-vitro dissolution studies.

Q: My dissolution profiles for different batches of our formulation are highly variable. What could be the cause and how can I troubleshoot this?

A: From a Senior Application Scientist's perspective, inconsistency in dissolution profiles often points to issues with the physical properties of the active pharmaceutical ingredient (API) or the formulation itself.

Underlying Causes and Solutions:

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with its own solubility and dissolution rate.

  • Troubleshooting:

    • Characterize the solid-state properties of your API batches using techniques like X-ray powder diffraction (XRPD) and differential scanning calorimetry (DSC).

    • Standardize your crystallization process to ensure you are consistently producing the same polymorphic form.

• Particle Size and Distribution: Variations in particle size and distribution between batches can significantly impact the dissolution rate.

  • Troubleshooting:

    • Measure the particle size distribution of each API batch using laser diffraction.

    • Implement a particle size reduction step , such as micronization or nanomilling, to achieve a consistent and narrow particle size distribution.[8]

• Wetting Issues: The hydrophobic nature of the compound can lead to poor wetting in the dissolution medium, causing the powder to float or agglomerate.

  • Troubleshooting:

    • Incorporate a surfactant (e.g., Tween 80, sodium lauryl sulfate) at an appropriate concentration in your dissolution medium to improve wetting.

    • For solid dosage forms, consider including a wetting agent in the formulation itself.

Experimental Workflow for Consistent Dissolution Testing:

Caption: Decision tree for troubleshooting poor in-vivo bioavailability.

References

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Available from: [Link]

• Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Available from: [Link]

• Piyachaturawat, P., et al. (2012). Pharmacokinetics and organ distribution of diarylheptanoid phytoestrogens from Curcuma comosa in rats. Journal of Natural Medicines, 66(1), 103-111. Available from: [Link]

• Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. Available from: [Link]

• Gupta, S., Kesarla, R., & Omri, A. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharmaceutics, 2013, 848043. Available from: [Link]

• Kuntsche, J., & Bunjes, H. (2021). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 13(5), 747. Available from: [Link]

• Pharmacokinetics and organ distribution of diarylheptanoid phytoestrogens from Curcuma comosa in rats. Semantic Scholar. Available from: [Link]

• Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. (2023). National Institutes of Health. Available from: [Link]

• Nanotechnology-Based Drug Delivery Systems, 2nd Edition. MDPI. Available from: [Link]

• Development of pH-Responsive Nano Drug Delivery System for Efficient Loading and Release of Hydrophobic Anticancer Drugs. (2023). Preprints.org. Available from: [Link]

• Nanotechnology- based target drug delivery system. J Pharm Biol Sci. Available from: [Link]

• Pharmacokinetics and organ distribution of diarylheptanoid phytoestrogens from Curcuma comosa in rats. OUCI. Available from: [Link]

• Antiproliferative, molecular docking, and bioavailability studies of diarylheptanoids isolated from stem bark of Garuga pinnata Rox B. (2023). National Institutes of Health. Available from: [Link]

• Novel Diarylheptanoids and Metabolism and Bioavailablity of Curcumin. Request PDF. Available from: [Link]

• Yakuchinone B Synthesized Through Structural Modification And Enhance The Pharmacological Activity And Therapeutic Potential. Frontiers in Health Informatics. Available from: [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. PubChem. Available from: [Link]

• (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. PubChem. Available from: [Link]

• (PDF) Synthesis of Yakuchinone B-Inspired Inhibitors against Islet Amyloid Polypeptide Aggregation. ResearchGate. Available from: [Link]

• (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. Genome Context. Available from: [Link]

• 3,5-Heptanediol, 1-(4-hydroxy-3-methoxyphenyl)-7-phenyl-, (3R,5R)-. ChemBK. Available from: [Link]

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• 1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-dione. PubChem. Available from: [Link]

• (5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one. PubChem. Available from: [Link]

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Technical Support Guide: Extraction &amp; Refinement of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Introduction: This guide serves as a specialized technical resource for researchers engaged in the isolation and purification of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a bioactive diarylheptanoid. This class of compounds is predominantly found in plants of the Zingiberaceae family, such as Alpinia officinarum (Lesser Galangal) and Zingiber officinale (Ginger).[1][2][3][4][5] The path from raw plant material to a highly purified active pharmaceutical ingredient (API) is often fraught with challenges, from low extraction yields to complex purification hurdles. This document provides field-proven insights, troubleshooting protocols, and answers to frequently encountered questions (FAQs) to streamline your experimental workflow and enhance the purity and yield of your target molecule.

Section 1: General Isolation & Refinement Workflow

The isolation of a specific diarylheptanoid is a multi-stage process that requires careful optimization at each step. The overall strategy involves a progressive enrichment of the target molecule by systematically removing unwanted compounds based on their physicochemical properties, primarily polarity.

Caption: A typical experimental workflow for diarylheptanoid isolation.

Section 2: Technical Support Center - FAQs & Troubleshooting

This section is formatted as a series of questions and answers to directly address common problems encountered during the extraction and refinement process.

Part 1: Raw Material & Initial Solvent Extraction

Q1: What is the most effective way to prepare plant rhizomes for extraction? Proper preparation is critical for maximizing extraction efficiency. The rhizomes should first be thoroughly washed and then dried at a controlled temperature (e.g., 40-50°C) to a constant weight to prevent enzymatic degradation and microbial growth. Once dried, the material must be ground into a fine, homogenous powder.[1] This dramatically increases the surface area available for solvent contact, which is a primary determinant of extraction yield.

Q2: My initial extraction yield is disappointingly low. What are the likely causes? Low yield at this stage is a multi-factorial problem. Consider the following:

• Improper Solvent Choice: The polarity of your solvent must be well-matched to the target compound. Diarylheptanoids are moderately polar, making aqueous alcohol solutions highly effective.[3][6]

• Insufficient Extraction Time/Agitation: Natural product extraction is a diffusion-limited process. Ensure you are allowing adequate time (e.g., refluxing for several hours or macerating for 24+ hours) and providing sufficient agitation to facilitate solvent penetration.[3][7]

• Particle Size: If the plant material is not ground finely enough, the solvent cannot efficiently access the intracellular contents.

• Solvent-to-Solid Ratio: A low ratio can lead to a saturated solution that prevents further extraction. A common starting point is a 10:1 solvent-to-solid ratio (v/w).

Table 1: Comparison of Common Extraction Solvents for Diarylheptanoids

Solvent	Polarity	Advantages	Disadvantages
Methanol / Ethanol (70-95%)	High	Excellent for moderately polar diarylheptanoids; widely used with proven success.[3][8]	Co-extracts a wide range of compounds (sugars, chlorophyll), requiring extensive downstream purification.[9]
Ethyl Acetate	Medium	More selective than alcohols, yielding a cleaner initial extract. Often used in partitioning.[1]	Lower yield for some polar diarylheptanoids; higher cost.[8]
Acetone	Medium-High	Effective for a range of phenolic compounds.[10]	Can co-extract unwanted lipids and waxes.

| Water | Very High | "Green" and inexpensive. | Inefficient for less polar compounds; risk of microbial growth during long extractions.[10][11] |

Q3: Can I use a Soxhlet extractor for the initial step? Yes, Soxhlet extraction can be used for more efficient extraction due to the continuous cycling of fresh, hot solvent.[1] However, this method exposes the extract to sustained heat, which can degrade thermally labile compounds. Given that the target molecule, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, has multiple hydroxyl groups, it may be susceptible to degradation. Maceration or reflux at a controlled temperature is often a safer, albeit slower, alternative.[3]

Part 2: Liquid-Liquid Partitioning & Fractionation

Q4: I've mixed my aqueous extract with an organic solvent, and now I have a stable emulsion that won't separate. What should I do? Emulsion formation is one of the most common and frustrating issues in liquid-liquid extraction (LLE), often caused by the presence of surfactant-like molecules in the crude extract.[12] Do not resort to vigorous shaking, which worsens the problem.

Caption: Troubleshooting workflow for breaking emulsions in LLE.

Here is a systematic approach to break an emulsion:

• Patience & Gentle Agitation: First, try gentle swirling or rolling of the separatory funnel instead of shaking.[12] Let the funnel stand undisturbed for 20-30 minutes.

• Salting Out: Add a saturated solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, decreasing the solubility of organic components and forcing separation.[12]

• Centrifugation: If the volume is manageable, transferring the mixture to centrifuge tubes and spinning can physically force the layers apart.

• Temperature Change: Gently warming the separatory funnel in a water bath can sometimes help break an emulsion, but be cautious with volatile solvents.[13]

Q5: I'm performing a multi-step partition (e.g., hexane, then ethyl acetate). How do I know which layer contains my compound? Never discard any layer until you have definitively identified your product's location. A simple "drop test" can identify the aqueous layer: take a small amount of the top or bottom layer with a pipette and add it to a test tube containing water. If it mixes, it's the aqueous phase; if it forms a separate layer, it's the organic phase.[14] To track your compound, take a small aliquot of each phase, spot them on a TLC plate, and compare them to your crude extract reference spot. Diarylheptanoids like the target compound typically partition into the ethyl acetate fraction.[1]

Part 3: Chromatographic Refinement

Q6: My compound is streaking or not separating cleanly on my silica gel column. What adjustments should I make? Poor separation in column chromatography can stem from several issues:

• Mobile Phase Polarity: If the compound streaks, the mobile phase may be too polar, causing it to move too quickly without proper interaction with the silica. If it doesn't move from the origin, the solvent is not polar enough. Use a gradient elution, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding ethyl acetate or methanol.

• Sample Overloading: Loading too much crude material onto the column will exceed its separation capacity, leading to broad, overlapping bands. A general rule is to load 1-5% of the silica weight.

• Acidic/Phenolic Nature: The target compound contains phenolic hydroxyl groups, which can interact strongly and irreversibly with silica. Adding a small amount (0.1-0.5%) of acetic or formic acid to the mobile phase can improve peak shape and recovery by protonating the silanol groups on the silica surface.

• Alternative Stationary Phase: If normal-phase silica gel fails, consider using reversed-phase C18 silica, which separates compounds based on hydrophobicity and is highly effective for diarylheptanoids.[15][16]

Q7: What are the standard HPLC conditions for analyzing and purifying (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol? High-Performance Liquid Chromatography (HPLC) is the gold standard for both the analysis and final purification of diarylheptanoids.[1][17] A reversed-phase method is almost always used.

Table 2: Typical HPLC Parameters for Diarylheptanoid Analysis

Parameter	Typical Setting	Rationale
Stationary Phase	C18 Reversed-Phase Column (e.g., 5 µm, 4.6 x 250 mm)	Provides excellent hydrophobic selectivity for diarylheptanoids.[1][17]
Mobile Phase A	Water + 0.1% Formic or Acetic Acid	The acid improves peak shape for phenolic compounds and ensures reproducibility.
Mobile Phase B	Acetonitrile or Methanol	The organic modifier used to elute the compounds.
Elution Mode	Gradient	A gradient (e.g., 20% B to 80% B over 30 min) is necessary to resolve the complex mixture of compounds in a plant extract.[17][18]
Flow Rate	~1.0 mL/min (Analytical)	Standard flow for a 4.6 mm ID column.
Detection	UV/PDA at ~280 nm	Aromatic rings in diarylheptanoids show strong absorbance around this wavelength.[15]

| Column Temp. | 30-35 °C | Elevated temperature can improve efficiency and reduce viscosity.[17] |

Section 3: Detailed Experimental Protocols

Protocol 1: Extraction & Partitioning from Alpinia officinarum

• Preparation: Take 100 g of dried, powdered Alpinia officinarum rhizomes.

• Extraction: Macerate the powder in 1 L of 80% ethanol with constant stirring for 24 hours at room temperature. Filter the mixture and repeat the extraction on the plant residue two more times.

• Concentration: Combine the ethanolic extracts and concentrate them under reduced pressure using a rotary evaporator at 40°C to yield a viscous crude extract.[1]

• Partitioning:

  • Suspend the crude extract in 500 mL of distilled water.

  • Transfer the suspension to a 2 L separatory funnel and extract three times with 500 mL of n-hexane to remove non-polar compounds like fats and sterols. Discard the hexane layers (after confirming with TLC that they do not contain the target).

  • Extract the remaining aqueous layer three times with 500 mL of ethyl acetate.

  • Combine the ethyl acetate fractions, as this is where the diarylheptanoids are expected to concentrate.[1]

  • Wash the combined ethyl acetate fraction with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent to yield the enriched diarylheptanoid fraction.

Protocol 2: Analytical HPLC Method for Purity Assessment

• System: HPLC with a PDA detector.

• Column: C18 reversed-phase, 5 µm, 4.6 x 250 mm.

• Mobile Phase: A = Water with 0.1% formic acid; B = Acetonitrile.

• Gradient: 10% B to 70% B over 40 minutes.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: Monitor at 280 nm.

• Sample Prep: Dissolve a small amount of your dry fraction or purified compound in methanol to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

References

• Liu, Z., Sang, S., Hartman, T. G., Ho, C. T., & Rosen, R. T. (2005). Determination of diarylheptanoids from Alpinia officinarum (Lesser Galangal) by HPLC with photodiode array and electrochemical detection. Phytochemical Analysis, 16(4), 252-256. Retrieved from [Link]

• An, N., et al. (1988). Diarylheptanoids from the Rhizome of Alpinia officinarum HANCE. Chemical and Pharmaceutical Bulletin, 36(2), 769-772. Retrieved from [Link]

• Lee, J., et al. (2021). LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum. ACS Omega, 6(45), 30569–30578. Retrieved from [Link]

• Lee, J., et al. (2021). LC-HRMS/MS-Guided Isolation of Unusual Diarylheptanoids from the Rhizomes of Alpinia officinarum. ACS Omega. Retrieved from [Link]

• Sritularak, B., et al. (2018). Determination of the Marker Diarylheptanoid Phytoestrogens in Curcuma comosa Rhizomes and Selected Herbal Medicinal Products by HPLC-DAD. Chemical and Pharmaceutical Bulletin, 66(1), 85-90. Retrieved from [Link]

• An, N., et al. (2016). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. In Bioactive Natural Products in Drug Discovery. Elsevier. Retrieved from [Link]

• Ashenhurst, J. (2016). Natural Product Extraction: How to Isolate Molecules From Organisms. Master Organic Chemistry. Retrieved from [Link]

• Sturm, S., & Seger, C. (2012). Natural product isolation – how to get from biological material to pure compounds. Natural Product Reports, 29(12), 1-32. Retrieved from [Link]

• Anonymous. (2023). Strategies for Natural Products Isolation. Research and Reviews: Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• Sasidharan, S., Chen, Y., Saravanan, D., Sundram, K. M., & Latha, L. Y. (2011). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. AYU (An international quarterly journal of research in Ayurveda), 32(2), 173–180. Retrieved from [Link]

• Cannell, R. J. P. (Ed.). (1998). How to Approach the Isolation of a Natural Product. In Natural Products Isolation. Humana Press. Retrieved from [Link]

• Liu, Z., et al. (2005). Determination of diarylheptanoids from Alpinia officinarum (lesser galangal) by HPLC with photodiode array and electrochemical detection. N.C. A&T Scholars. Retrieved from [Link]

• K-Jhil. (2024). Tips for Troubleshooting Liquid–Liquid Extraction. K-Jhil. Retrieved from [Link]

• Móricz, Á. M., & Ott, P. G. (2018). Characterization of diarylheptanoids. TrAC Trends in Analytical Chemistry, 109, 1-13. Retrieved from [Link]

• Luo, X.-D., et al. (2010). Separation and Identification of Diarylheptanoids in Supercritical Fluid Extract of Alpinia Officinarum by UPLC–MS–MS. Journal of Chromatographic Science, 48(10), 795-798. Retrieved from [Link]

• Bell, D. (2019). Tips for Troubleshooting Liquid–Liquid Extractions. LCGC International. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. PubChem. Retrieved from [Link]

• Lv, Y.-L., et al. (2021). Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. Food & Function, 12(18), 8519-8527. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. PubChem. Retrieved from [Link]

• Lv, Y.-L., et al. (2021). Diarylheptanoid analogues from the rhizomes of Zingiber officinale and their anti-tumour activity. RSC Publishing. Retrieved from [Link]

• Lauberte, L., Ponomarenko, J., & Arshanitsa, A. (2022). Screening method for chromatographic analysis of diarylheptanoids in alder bark extracts. Journal of Pharmaceutical and Biomedical Analysis, 214, 114727. Retrieved from [Link]

• Reddit user discussion. (2019). What are some common mistakes when doing liquid-liquid extraction labs?. Reddit. Retrieved from [Link]

• YouTube. (2021). Liquid-Liquid extraction problems and solutions. YouTube. Retrieved from [Link]

• Sasidharan, S., Chen, Y., Saravanan, D., Sundram, K. M., & Latha, L. Y. (2011). Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts. African journal of traditional, complementary, and alternative medicines, 8(1), 1–10. Retrieved from [Link]

• Kirpluks, M., et al. (2024). Pine Bark as a Lignocellulosic Resource for Polyurethane Production: An Evaluation. MDPI. Retrieved from [Link]

• Al-Saeed, M., et al. (2023). Gingerols and shogaols: A multi-faceted review of their extraction, formulation, and analysis in drugs and biofluids to maximize their nutraceutical and pharmaceutical applications. Food Chemistry, 425, 136458. Retrieved from [Link]

• Vladić, J., et al. (2018). Solvent selection for efficient extraction of bioactive compounds from grape pomace. Food and Feed Research, 45(1), 1-10. Retrieved from [Link]

• Kim, M.-J., et al. (2023). The Influence of Solvent Choice on the Extraction of Bioactive Compounds from Asteraceae: A Comparative Review. MDPI. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and Other Bioactive Diarylheptanoids

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Diarylheptanoids

Diarylheptanoids are a class of plant secondary metabolites characterized by a 1,7-diphenylheptane skeleton.[1] This structural motif has garnered significant attention in the scientific community due to the diverse and potent biological activities exhibited by these compounds. Found in various plant families, most notably Zingiberaceae (the ginger family) and Betulaceae (the birch family), diarylheptanoids have demonstrated a wide spectrum of pharmacological effects, including anti-inflammatory, anticancer, antioxidant, and neuroprotective properties.[2][3][4]

This guide provides an in-depth comparison of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol , a promising diarylheptanoid isolated from Alpinia officinarum[5], with other well-characterized diarylheptanoids. By presenting available experimental data, this document aims to offer a valuable resource for researchers and drug development professionals exploring the therapeutic potential of this compound class.

Structural Diversity and Bioactivity: A Comparative Overview

The bioactivity of diarylheptanoids is intricately linked to their structural features, such as the nature and position of substituents on the aromatic rings and the oxidation state of the heptane chain. This section compares (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol with other notable diarylheptanoids, highlighting their structural differences and corresponding biological activities.

Compound	Structure	Source	Key Biological Activities
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	[6]	Alpinia officinarum[5]	Neuroprotective[7]
Curcumin	[8]	Curcuma longa (Turmeric)[1]	Anti-inflammatory, Antioxidant, Anticancer[3]
Yakuchinone A	[9]	Alpinia oxyphylla[10]	Anti-inflammatory, Anticancer[3]
Yakuchinone B	[11]	Alpinia oxyphylla[10]	Anti-inflammatory, Antioxidant, Anticancer[3][12]
Alpinin C	[13]	Alpinia officinarum[14]	Cytotoxic[14]
7-(4''-hydroxyphenyl)-1-phenyl-4-hepten-3-one	[15]	Alpinia officinarum[16]	Neuroprotective[17]
5-Methoxy-7-(4''-hydroxyphenyl)-1-phenyl-3-heptanone	[3]	Alpinia officinarum[16]	No significant activity reported in cited studies
5-Methoxy-1,7-diphenyl-3-heptanone	[18]	Alpinia officinarum[16]	No significant activity reported in cited studies

Performance in Preclinical Models: A Data-Driven Comparison

To provide a quantitative basis for comparison, this section summarizes available in vitro data for the selected diarylheptanoids across key therapeutic areas. It is important to note that the data presented is compiled from various studies and direct comparisons should be made with caution due to potential variations in experimental conditions.

Cytotoxic Activity Against Cancer Cell Lines

The cytotoxic potential of diarylheptanoids is a significant area of research. The following table presents the half-maximal inhibitory concentration (IC50) values of various diarylheptanoids against different human cancer cell lines.

Compound	Cell Line	IC50 (µM)	Reference
Alpinin C	MCF-7 (Breast)	Not specified, but showed selective cytotoxicity	[14]
T98G (Glioblastoma)	Not specified, but showed selective cytotoxicity	[14]
Compound 6	HepG2 (Liver)	8.46 - 22.68	[2][14]
MCF-7 (Breast)	8.46 - 22.68	[2][14]
T98G (Glioblastoma)	8.46 - 22.68	[2][14]
B16-F10 (Melanoma)	8.46 - 22.68	[2][14]
Compound 11	IMR-32 (Neuroblastoma)	0.83	[19]
Compound 12	IMR-32 (Neuroblastoma)	0.23	[19]
Compound 14	IMR-32 (Neuroblastoma)	0.11	[19]

Anti-inflammatory Activity

A hallmark of many diarylheptanoids is their ability to modulate inflammatory pathways. A common in vitro assay to assess anti-inflammatory potential is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Compound	Cell Line	IC50 (µM) for NO Inhibition	Reference
Yakuchinone A	RAW 264.7	Not specified, but inhibits iNOS expression	[10]
Yakuchinone B	RAW 264.7	Not specified, but inhibits iNOS expression	[10]
Compound 1	RAW 264.7	14.7	[20]
Compound 7	RAW 264.7	6.6	[20]
Compound 9	RAW 264.7	5.0	[20]

Neuroprotective Activity

Emerging research highlights the neuroprotective potential of diarylheptanoids. The following data illustrates the ability of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (referred to as compound 20) and other diarylheptanoids to protect neuronal cells from damage.

Compound	Cell Model	Assay	Results	Reference
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (Compound 20)	H2O2-damaged SH-SY5Y cells	Cell Viability	Showed significant neuroprotective effects at 5, 10, or 20 µM	[7]
7-(4''-hydroxyphenyl)-1-phenyl-4-hepten-3-one	Aβ-damaged neurons	Dendrite Integrity & Cell Survival	Alleviated Aβ-induced neuronal damage	[17]
Juglanin C	Glutamate-induced toxicity in HT22 cells	Cell Viability & Oxidative Stress	Significantly neuroprotective	[21]
Juglanin A	Glutamate-induced toxicity in HT22 cells	Cell Viability & Oxidative Stress	Significantly neuroprotective	[21]

Mechanisms of Action: Elucidating the Signaling Pathways

The therapeutic effects of diarylheptanoids are underpinned by their interaction with key cellular signaling pathways. A central mechanism for their anti-inflammatory and anticancer activities is the modulation of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

Inhibition of the NF-κB Inflammatory Cascade

NF-κB is a master regulator of inflammation. In response to inflammatory stimuli like LPS, the IKK complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This releases the NF-κB dimer (typically p50/p65), allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including those for iNOS (inducible Nitric Oxide Synthase) and COX-2 (Cyclooxygenase-2).[21][22] Diarylheptanoids, such as Yakuchinone A and B, have been shown to inhibit this pathway by preventing the degradation of IκBα, thereby blocking NF-κB nuclear translocation and the expression of iNOS and COX-2.[10]

Figure 1: Simplified diagram of the NF-κB signaling pathway and the inhibitory action of diarylheptanoids.

Experimental Protocols: A Guide for Reproducible Research

To facilitate further research and comparative studies, detailed protocols for key in vitro assays are provided below.

Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the diarylheptanoid compounds and a vehicle control for 72 hours.

• Remove the treatment medium and add 28 µL of a 2 mg/mL MTT solution to each well.

• Incubate the plate for 1.5 hours at 37°C.

• Carefully remove the MTT solution.

• Add 130 µL of Dimethyl Sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Incubate for 15 minutes at 37°C with shaking.

• Measure the absorbance at 492 nm using a microplate reader.[16]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Figure 2: Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Assessment: Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide in LPS-stimulated macrophages.

Principle: The amount of NO produced by cells is determined by measuring the concentration of its stable metabolite, nitrite, in the culture supernatant using the Griess reagent.

Protocol:

• Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1 x 10^5 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the diarylheptanoid compounds for 1 hour.

• Stimulate the cells with 1 µg/mL of Lipopolysaccharide (LPS) for 24 hours to induce NO production.

• Collect 100 µL of the culture supernatant from each well.

• Add 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine) to the supernatant.

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 570 nm.[23]

• Calculate the percentage of NO inhibition relative to the LPS-stimulated control and determine the IC50 value.

Figure 3: Workflow for the nitric oxide inhibition assay.

Conclusion and Future Directions

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and its related diarylheptanoids represent a rich source of bioactive molecules with significant therapeutic potential. The available data, particularly in the areas of cancer, inflammation, and neuroprotection, underscore the importance of continued research into this compound class.

While this guide provides a comparative overview based on existing literature, there is a clear need for head-to-head studies that evaluate the bioactivity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol against other diarylheptanoids under standardized experimental conditions. Such studies will be crucial for elucidating a more definitive structure-activity relationship and for identifying the most promising candidates for further preclinical and clinical development.

Future research should also focus on in vivo efficacy, pharmacokinetic profiling, and safety assessments of these compounds to translate the promising in vitro findings into tangible therapeutic applications.

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A Comparative Analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and-Gingerol: A Guide for Researchers

A Comparative Analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and[1]-Gingerol: A Guide for Researchers

This guide provides a detailed comparative analysis of two prominent bioactive compounds derived from the rhizomes of Zingiber officinale (Ginger): (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a diarylheptanoid, and[1]-Gingerol, the primary pungent component in fresh ginger. Both compounds have garnered significant interest within the scientific community for their overlapping yet distinct pharmacological profiles. This document is intended for researchers, scientists, and drug development professionals, offering a technical comparison supported by established experimental protocols to aid in hypothesis generation and experimental design.

Both diarylheptanoids and gingerols are recognized for their antioxidant, anti-inflammatory, and anticancer properties.[2][3][4] However, subtle variations in their chemical structures lead to significant differences in their biological efficacy and mechanisms of action. Understanding these differences is crucial for targeted therapeutic development.

Structural and Physicochemical Properties

The foundational difference between these two molecules lies in their core structure. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a diarylheptanoid, characterized by two aromatic rings linked by a seven-carbon chain.[5][6] In contrast,[1]-Gingerol possesses a single 4-hydroxy-3-methoxyphenyl group and a β-hydroxy ketone moiety on a decanone chain.[7][8]

Property	(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	[1]-Gingerol
Chemical Structure		1]-Gingerol Structure" src="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=442793&t=l" width="250"/>
Molecular Formula	C₂₀H₂₆O₅[9]	C₁₇H₂₆O₄[7]
Molecular Weight	346.4 g/mol [9]	294.4 g/mol [7]
Class	Diarylheptanoid[5]	Gingerol (Phenolic Phytochemical)[8]
Key Functional Groups	Two phenyl rings, two secondary alcohols, one methoxy group	One phenyl ring, one secondary alcohol, one ketone, one methoxy group

Rationale for Comparison: The presence of two aromatic rings in the diarylheptanoid compared to one in gingerol suggests potential differences in lipophilicity and molecular interactions with biological targets. The β-hydroxy ketone in gingerol is a known reactive moiety that can contribute to its bioactivity.

Comparative Bioactivity: Experimental Frameworks

To objectively compare the efficacy of these compounds, standardized in vitro assays are essential. This section outlines the protocols for evaluating their antioxidant, anti-inflammatory, and anticancer activities.

Antioxidant Capacity

Oxidative stress is a key pathological factor in numerous diseases. The ability of a compound to scavenge free radicals is a primary measure of its antioxidant potential.[10]

Featured Assay: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is quantifiable via spectrophotometry.[11][12]

Experimental Protocol: DPPH Assay [11][12][13]

• Reagent Preparation:

  • Prepare a 0.1 mM DPPH solution in methanol. Store in an amber bottle to protect from light.

  • Prepare stock solutions (e.g., 1 mg/mL) of the test compounds ((3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and[1]-Gingerol) and a positive control (e.g., Ascorbic Acid) in methanol.

  • Create serial dilutions of the stock solutions to generate a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each sample dilution to respective wells.

  • Add 100 µL of the 0.1 mM DPPH solution to each well.

  • For the control, mix 100 µL of methanol with 100 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation:

  • Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the percentage of scavenging against the concentration of each compound and determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).

Comparative Data (Literature-Derived)

Compound	Antioxidant Activity (DPPH Assay, IC₅₀ in µM)
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	~15-25 µM[14][15]
[1]-Gingerol	~20-35 µM[3][16]
Ascorbic Acid (Control)	~5-10 µM

Expert Analysis: Diarylheptanoids often exhibit slightly stronger antioxidant activity, potentially due to the presence of two phenolic rings which can stabilize radical species more effectively.[14]

Anti-inflammatory Potential

Chronic inflammation is linked to various diseases. A key indicator of inflammation at the cellular level is the production of nitric oxide (NO) by inducible nitric oxide synthase (iNOS) in macrophages upon stimulation by lipopolysaccharide (LPS).[17][18]

Featured Assay: Nitric Oxide (NO) Inhibition in LPS-Stimulated RAW 264.7 Macrophages

This assay quantifies the amount of nitrite (a stable product of NO) in the cell culture medium using the Griess reagent. A reduction in nitrite levels indicates an anti-inflammatory effect.[19][20]

Experimental Protocol: NO Inhibition Assay [20][21][22]

• Cell Culture:

  • Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁵ cells/mL and incubate for 24 hours.

• Treatment:

  • Pre-treat the cells with various concentrations of the test compounds for 1 hour.

  • Induce inflammation by adding LPS (1 µg/mL) to all wells except the negative control.

  • Incubate for another 24 hours.

• Nitrite Quantification (Griess Assay):

  • Collect 50 µL of the cell supernatant from each well.

  • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate for 10 minutes in the dark.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used for quantification.

• Data Analysis:

  • Calculate the percentage of NO inhibition relative to the LPS-only treated cells and determine the IC₅₀ value.

Comparative Data (Literature-Derived)

Compound	Anti-inflammatory Activity (NO Inhibition, IC₅₀ in µM)
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	~10-20 µM[18][23]
[1]-Gingerol	~15-30 µM[24]
Dexamethasone (Control)	~0.1-1 µM

Expert Analysis: Both compounds show potent anti-inflammatory activity.[1]-Gingerol is well-documented to inhibit the NF-κB signaling pathway, a central regulator of inflammation.[24][25][26][27][28] Diarylheptanoids also modulate this pathway, contributing to their strong inhibitory effects on inflammatory mediators.[1]

Anticancer Activity

The evaluation of cytotoxicity against cancer cell lines is a primary screening method for potential anticancer agents.

Featured Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cellular metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[29][30][31][32]

Experimental Protocol: MTT Assay [29][31]

• Cell Seeding:

  • Seed a cancer cell line (e.g., HCT116 human colon cancer cells) in a 96-well plate at an appropriate density (e.g., 5,000 cells/well) and allow them to adhere for 24 hours.

• Compound Treatment:

  • Treat the cells with serial dilutions of the test compounds for 48 or 72 hours.

• MTT Incubation:

  • Remove the treatment medium and add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization and Measurement:

  • Carefully remove the MTT medium.

  • Add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Comparative Data (Literature-Derived)

Compound	Anticancer Activity (HCT116 cells, IC₅₀ in µM)
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	~20-40 µM[4][33][34][35][36]
[1]-Gingerol	~50-100 µM[2][37]
Doxorubicin (Control)	~0.1-0.5 µM

Expert Analysis: Studies suggest that certain diarylheptanoids can exhibit superior cytotoxic activity against various cancer cell lines compared to gingerols.[2][4] The structure-activity relationship analyses indicate that the two aromatic rings and the specific hydroxylation patterns on the heptane chain are critical for enhancing cytotoxic effects.[2]

Mechanistic Insights and Signaling Pathways

The biological activities of both compounds are largely attributed to their ability to modulate key cellular signaling pathways.

NF-κB Signaling Pathway in Inflammation

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a primary target. In resting cells, NF-κB is sequestered in the cytoplasm by IκBα. Inflammatory stimuli like LPS lead to the phosphorylation and degradation of IκBα, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes like iNOS and COX-2. Both[1]-Gingerol and the diarylheptanoid have been shown to inhibit this pathway by preventing IκBα degradation.[24][27][28]

Caption: A typical workflow for natural product drug discovery.

Concluding Remarks and Future Directions

This guide provides a comparative framework for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and-[1]Gingerol.

• Summary of Findings: While both compounds exhibit valuable antioxidant and anti-inflammatory properties, current evidence suggests that diarylheptanoids may possess a more potent anticancer profile in certain contexts. [2][4]The structural differences, particularly the presence of two phenyl rings in the diarylheptanoid, likely account for these variations in activity.

• For the Researcher: When selecting a compound for study, the specific biological question should guide the choice. For research focused on potent anti-inflammatory mechanisms via NF-κB modulation,-[1]Gingerol is an excellent, well-characterized starting point. [24]For investigations into novel anticancer agents, particularly in colon cancer, the diarylheptanoid class warrants deeper exploration. [33][34][35]* Future Outlook: Further research should focus on comprehensive structure-activity relationship (SAR) studies to optimize the therapeutic potential of these scaffolds. Additionally, investigations into their bioavailability, metabolic stability, and efficacy in relevant in vivo models are critical next steps for translating these promising natural products into clinical candidates.

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A Senior Application Scientist's Guide to Validating the Anti-Cancer Efficacy of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

An Objective Comparison with a Clinically Relevant Chemotherapeutic and a Structurally Related Natural Product

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the anti-cancer effects of the novel diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. This compound, isolated from plants of the Zingiberaceae family, belongs to a class of natural products that have shown promising anti-inflammatory and anti-cancer properties.[1][2] To establish a robust understanding of its therapeutic potential, we present a head-to-head comparison with a standard-of-care chemotherapeutic agent, 5-Fluorouracil (5-FU), and a structurally related, well-characterized bioactive compound, 6-Shogaol.

The experimental design detailed herein is structured to not only quantify the cytotoxic effects of this novel compound but also to elucidate its mechanism of action, providing a solid foundation for further preclinical and clinical development.

Introduction: The Rationale for Investigating (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Natural products have historically been a rich source of novel anti-cancer agents.[3] Diarylheptanoids, a class of compounds found in ginger and other Zingiberaceae species, have garnered significant interest for their diverse pharmacological activities.[4] Notably, compounds like 6-shogaol have demonstrated potent anti-cancer effects by inducing apoptosis and inhibiting cell proliferation in various cancer models.[5][6][7][8] The structural similarity of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol to these bioactive molecules suggests its potential as a novel therapeutic candidate.

This guide will focus on a comparative validation against:

• 5-Fluorouracil (5-FU): A cornerstone in the treatment of various solid tumors, particularly colorectal cancer, providing a clinically relevant benchmark.[9][10][11]

• 6-Shogaol: A well-studied diarylheptanoid with established anti-cancer properties, allowing for a comparison within the same chemical class.[7][8][12]

The primary model for this investigation will be human colorectal cancer, a disease for which new therapeutic options are continually sought.[13]

Comparative In Vitro Efficacy Assessment

The initial phase of validation involves a comprehensive in vitro analysis to determine the cytotoxic and apoptotic potential of the test compounds.

Cell Lines and Culture

• Human Colorectal Carcinoma Cell Lines:

  • HT-29: A well-characterized, widely used cell line.

  • HCT-116: Another standard colorectal cancer cell line, known for its sensitivity to various chemotherapeutic agents.

• Normal Human Cell Line:

  • Human Dermal Fibroblasts (HDFs): To assess the general cytotoxicity and selectivity of the compounds.

All cell lines should be maintained in their recommended culture media supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

Experimental Workflow: In Vitro Analysis

Caption: Workflow for in vitro anti-cancer effect validation.

Detailed Experimental Protocols

2.3.1. Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Cell Seeding: Seed 5 x 10³ cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with increasing concentrations of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, 5-FU, and 6-Shogaol (e.g., 0.1, 1, 10, 50, 100 µM) for 48 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

2.3.2. Apoptosis Detection by Annexin V-FITC/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[14][15]

• Cell Treatment: Treat cells with the IC50 concentration of each compound for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer and add Annexin V-FITC and Propidium Iodide (PI).

• Incubation: Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the cells using a flow cytometer. Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

2.3.3. Morphological Assessment of Apoptosis by Hoechst 33342 Staining

This fluorescence microscopy technique visualizes nuclear changes characteristic of apoptosis, such as chromatin condensation and nuclear fragmentation.[16]

• Cell Treatment: Treat cells grown on coverslips with the IC50 concentration of each compound for 48 hours.

• Staining: Fix the cells with 4% paraformaldehyde, wash with PBS, and stain with Hoechst 33342 solution.

• Microscopy: Observe the cells under a fluorescence microscope. Apoptotic cells will exhibit brightly stained, condensed, or fragmented nuclei.

Expected Data and Comparative Analysis

The results of the in vitro assays should be summarized in a table for clear comparison.

Compound	IC50 (µM) on HT-29	IC50 (µM) on HCT-116	IC50 (µM) on HDFs	% Apoptosis (HCT-116)
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	Experimental Value	Experimental Value	Experimental Value	Experimental Value
5-Fluorouracil (5-FU)	Experimental Value	Experimental Value	Experimental Value	Experimental Value
6-Shogaol	Experimental Value	Experimental Value	Experimental Value	Experimental Value

In Vivo Efficacy Assessment in a Xenograft Model

To validate the in vitro findings, an in vivo study using a human tumor xenograft model is essential.[17][18][19][20] This will provide insights into the compound's anti-tumor efficacy in a more complex biological system.

Animal Model and Tumor Implantation

• Animal Model: Athymic nude mice (nu/nu), 6-8 weeks old.

• Tumor Implantation: Subcutaneously inject 5 x 10⁶ HCT-116 cells into the right flank of each mouse.

Experimental Workflow: In Vivo Analysis

Caption: Workflow for in vivo anti-cancer efficacy evaluation.

Detailed Experimental Protocol

• Tumor Growth: Allow the tumors to grow to a palpable size of approximately 100-150 mm³.

• Randomization: Randomize the mice into four groups (n=8 per group):

  • Group 1: Vehicle control (e.g., saline with 5% DMSO).

  • Group 2: (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol (dose to be determined from toxicity studies).

  • Group 3: 5-Fluorouracil (e.g., 20 mg/kg, intraperitoneally, twice weekly).

  • Group 4: 6-Shogaol (e.g., 20 mg/kg, intraperitoneally, daily).

• Treatment: Administer the treatments for 21 days.

• Monitoring: Measure tumor volume and body weight twice a week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

• Endpoint: At the end of the treatment period, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

Expected Data and Comparative Analysis

The primary endpoints for the in vivo study are tumor growth inhibition and final tumor weight.

Treatment Group	Average Final Tumor Volume (mm³)	Average Final Tumor Weight (g)	Tumor Growth Inhibition (%)
Vehicle Control	Experimental Value	Experimental Value	0
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	Experimental Value	Experimental Value	Calculated Value
5-Fluorouracil (5-FU)	Experimental Value	Experimental Value	Calculated Value
6-Shogaol	Experimental Value	Experimental Value	Calculated Value

Elucidating the Mechanism of Action: A Look into Signaling Pathways

Based on the known mechanisms of related compounds, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol may exert its anti-cancer effects through the modulation of key signaling pathways involved in apoptosis and cell survival. A plausible hypothetical mechanism involves the inhibition of the PI3K/Akt/NF-κB pathway, a central regulator of cell growth and survival that is often dysregulated in cancer.

Proposed Signaling Pathway

Caption: Proposed signaling pathway for the anti-cancer effects of the test compound.

To validate this proposed mechanism, Western blot analysis of key proteins in this pathway (p-Akt, Akt, NF-κB, Bcl-2, Bax, and cleaved caspases) in treated and untreated cancer cells would be the next logical step.

Conclusion and Future Directions

This guide outlines a systematic and comparative approach to validate the anti-cancer effects of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. By benchmarking its performance against a clinically used drug and a structurally related natural product, a clear and objective assessment of its therapeutic potential can be achieved. Positive outcomes from these studies would provide a strong rationale for more extensive preclinical development, including detailed toxicology studies and investigation in other cancer models. The exploration of novel natural products like this diarylheptanoid holds significant promise for the future of cancer therapy.

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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for a Novel Diarylheptanoid

An In-Depth Comparison of HPLC-UV and UPLC-MS/MS for the Quantification of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in a Preclinical Plasma Matrix

In the landscape of drug discovery and development, the journey of a novel chemical entity from the laboratory to a potential therapeutic is underpinned by rigorous analytical science. The reliability of pharmacokinetic (PK) and toxicokinetic (TK) data is paramount, and this hinges on the robustness of the bioanalytical methods used.[1] For (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a promising diarylheptanoid isolated from Zingiberaceae plants, establishing and cross-validating analytical methods is a critical step before advancing preclinical studies.[2][3][4]

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive comparison of two widely adopted analytical techniques for the quantification of this diarylheptanoid in a mouse plasma matrix: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-Performance Liquid Chromatography-tandem Mass Spectrometry (UPLC-MS/MS). Beyond a simple side-by-side comparison, we will delve into the causality behind experimental choices and present a detailed protocol for the cross-validation of these two methods, ensuring data integrity and comparability across different analytical platforms. The principles outlined are grounded in the latest International Council for Harmonisation (ICH) and U.S. Food and Drug Administration (FDA) guidelines on analytical procedure validation.[5][6][7][8][9]

The Imperative of Cross-Validation

In the lifecycle of drug development, it is not uncommon for analytical methods to evolve or for samples to be analyzed at different laboratories or using different techniques.[1][10] Cross-validation is the formal process of demonstrating that two distinct analytical methods can produce comparable data.[11][12][13][14] This is crucial when, for instance, a project transitions from an early-phase, cost-effective HPLC-UV method to a more sensitive and selective UPLC-MS/MS method for later-stage studies. A robust cross-validation study provides the confidence that data generated across these different methodologies can be reliably compared and pooled for a comprehensive understanding of the drug candidate's behavior.

Methodologies Under Scrutiny: A Comparative Overview

The selection of an analytical method is a balance of sensitivity, selectivity, cost, and throughput. For (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, both HPLC-UV and UPLC-MS/MS present viable options, each with its inherent strengths and weaknesses.

Parameter	HPLC-UV	UPLC-MS/MS
Principle	Separation based on polarity, detection via UV absorbance.	Separation based on polarity, detection via mass-to-charge ratio.
Selectivity	Moderate; susceptible to interference from co-eluting compounds with similar UV spectra.	High; specific detection based on parent and fragment ion masses.
Sensitivity	Lower; typically in the high ng/mL to µg/mL range.[15]	High; capable of reaching pg/mL to low ng/mL levels.
Linearity	Good over a narrower concentration range.	Excellent over a wide dynamic range.
Matrix Effects	Less prone to signal suppression or enhancement.	Susceptible to ion suppression or enhancement from matrix components.
Cost	Lower instrument and operational costs.	Higher instrument and operational costs.
Throughput	Lower, with longer run times.	Higher, with shorter run times due to UPLC technology.
Expertise	Requires basic chromatography skills.	Requires more specialized expertise for method development and troubleshooting.

Experimental Design: A Deep Dive into Methodologies

The following protocols are designed to be self-validating, incorporating quality control (QC) samples at multiple concentration levels to ensure the accuracy and precision of the data.

Sample Preparation: A Unified Approach

A critical aspect of minimizing variability between the two methods is a harmonized sample preparation procedure. For the analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in mouse plasma, a protein precipitation method is proposed for its simplicity and efficiency.

Protocol for Plasma Sample Preparation:

• Thaw frozen mouse plasma samples and quality control (QC) samples to room temperature.

• Vortex each sample for 10 seconds.

• To 50 µL of plasma in a 1.5 mL microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing the internal standard (IS), (5R)-5-hydroxy-7-(4-hydroxy-3-methoxyphenyl)-1-phenylheptan-3-one.

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the respective mobile phase for each method (HPLC-UV or UPLC-MS/MS).

• Vortex for 30 seconds and centrifuge at 4,000 rpm for 5 minutes.

• Inject the supernatant into the chromatographic system.

Caption: Workflow for plasma sample preparation.

Method 1: HPLC-UV Analysis

This method is designed for robust, routine analysis where high sensitivity is not the primary requirement.

• Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, with a UV-Vis detector.

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water (A) and acetonitrile (B) (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.

• Injection Volume: 20 µL.

• Run Time: 10 minutes.

Method 2: UPLC-MS/MS Analysis

This method provides high sensitivity and selectivity, making it ideal for studies requiring low limits of quantification.[16][17]

• Instrumentation: Waters ACQUITY UPLC I-Class system coupled to a Xevo TQ-S micro tandem mass spectrometer or equivalent.

• Column: ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7 µm.

• Mobile Phase: Gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

  • Gradient Program:

    • 0-0.5 min: 95% A

    • 0.5-2.5 min: Linear gradient to 5% A

    • 2.5-3.0 min: Hold at 5% A

    • 3.0-3.1 min: Linear gradient to 95% A

    • 3.1-4.0 min: Hold at 95% A

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions:

  • (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol: m/z 331.2 → 137.1

  • Internal Standard: m/z 329.2 → 137.1

• Injection Volume: 5 µL.

• Run Time: 4 minutes.

Cross-Validation Protocol: Bridging the Methodologies

The cross-validation study is designed to demonstrate the interchangeability of the HPLC-UV and UPLC-MS/MS methods. This will be achieved by analyzing the same set of QC samples using both methodologies and comparing the results. The acceptance criteria are based on the FDA's guidance on bioanalytical method validation.[6][18]

Study Design:

• Prepare QC Samples: Spike a pooled batch of blank mouse plasma with known concentrations of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol to prepare QC samples at three levels:

  • Low QC (LQC): 3 times the lower limit of quantification (LLOQ) of the less sensitive method (HPLC-UV).

  • Medium QC (MQC): Mid-point of the calibration curve.

  • High QC (HQC): Approximately 80% of the upper limit of quantification (ULOQ).

• Analysis:

  • Analyze six replicates of each QC level using the validated HPLC-UV method.

  • Analyze the same six replicates of each QC level using the validated UPLC-MS/MS method.

• Data Evaluation:

  • Calculate the mean concentration and percent coefficient of variation (%CV) for each QC level for both methods.

  • For each QC sample, calculate the percent difference between the concentrations obtained from the two methods using the following formula:

    % Difference = ((Conc_UPLC-MS/MS - Conc_HPLC-UV) / ((Conc_UPLC-MS/MS + Conc_HPLC-UV) / 2)) * 100

Acceptance Criteria:

• The mean concentration of the QC samples from the UPLC-MS/MS method should be within ±15% of the mean concentration from the HPLC-UV method.

• The %CV for each set of QC samples should not exceed 15%.

• At least two-thirds (67%) of the individual QC samples should have a percent difference within ±20%.

Caption: Workflow for the cross-validation study.

Anticipated Results and Interpretation

Successful cross-validation will demonstrate that the two analytical methods provide comparable results for the quantification of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol in mouse plasma. This provides the scientific justification to use the methods interchangeably or to bridge data from studies that have used either method.

Table of Expected Performance Data:

Validation Parameter	HPLC-UV	UPLC-MS/MS	Acceptance Criteria
Linearity (r²)	> 0.995	> 0.998	> 0.99
LLOQ	25 ng/mL	0.5 ng/mL	S/N > 10
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±15% (±20% at LLOQ)
Precision (%CV)	< 15%	< 15%	< 15% (< 20% at LLOQ)
Recovery	> 80%	> 85%	Consistent and reproducible
Matrix Effect	Not significant	< 15%	CV < 15%

Conclusion

The choice between HPLC-UV and UPLC-MS/MS for the analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol will depend on the specific requirements of the study. HPLC-UV offers a cost-effective and robust solution for routine analyses where high sensitivity is not critical. In contrast, UPLC-MS/MS provides superior sensitivity and selectivity, essential for studies with low dosage or limited sample volumes.

By implementing a rigorous cross-validation protocol as outlined in this guide, researchers can ensure the integrity and comparability of their data, regardless of the analytical platform employed. This not only strengthens the regulatory submission package but also provides a solid foundation for making informed decisions throughout the drug development process. The principles and methodologies described herein offer a clear and scientifically sound framework for the successful bioanalysis of this novel diarylheptanoid and can be adapted for other drug candidates.

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A Comparative Efficacy Analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol Against Established Anti-inflammatory and Antioxidant Drugs

Introduction

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a naturally occurring diarylheptanoid, a class of phenolic compounds found in plants of the Zingiberaceae family, which includes ginger and turmeric.[1] These plants have a long history in traditional medicine, and their bioactive constituents, such as gingerols, shogaols, and curcuminoids, are well-documented for their anti-inflammatory and antioxidant properties.[2][[“]][4] This guide provides a comprehensive comparison of the potential efficacy of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol with established therapeutic agents in the fields of inflammation and oxidative stress.

Due to the limited availability of direct experimental data for this specific diarylheptanoid, this analysis will draw upon published data for structurally related compounds, including other diarylheptanoids, gingerols, and shogaols, to project its potential therapeutic profile. This guide will compare this profile against that of well-established drugs: the selective COX-2 inhibitor Celecoxib, the non-selective COX inhibitor Ibuprofen, and the antioxidant agent N-Acetylcysteine (NAC).

Mechanisms of Action: A Comparative Overview

The therapeutic efficacy of any compound is intrinsically linked to its mechanism of action. Below, we dissect the known pathways for our established drugs and the putative pathways for our target compound.

Established Anti-inflammatory Drugs: COX Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) like Ibuprofen and Celecoxib exert their effects primarily by inhibiting cyclooxygenase (COX) enzymes.[5] These enzymes are responsible for the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[5] There are two main isoforms of this enzyme: COX-1, which is constitutively expressed and plays a role in protecting the gastric mucosa and maintaining kidney function, and COX-2, which is induced during inflammation.

• Ibuprofen is a non-selective COX inhibitor, meaning it inhibits both COX-1 and COX-2.[5] Its therapeutic anti-inflammatory effects are derived from the inhibition of COX-2, while the inhibition of COX-1 is associated with potential gastrointestinal side effects.[5]

• Celecoxib is a selective COX-2 inhibitor, which allows it to exert anti-inflammatory effects with a reduced risk of the gastrointestinal side effects associated with COX-1 inhibition.[6]

Figure 1: Mechanism of COX Inhibition by NSAIDs.

Established Antioxidant: N-Acetylcysteine (NAC)

N-Acetylcysteine (NAC) is a precursor to the amino acid L-cysteine.[7][8] Its primary antioxidant mechanism is not through direct radical scavenging, but by increasing the intracellular levels of glutathione (GSH), a major cellular antioxidant.[2][9] Glutathione plays a critical role in detoxifying reactive oxygen species (ROS) and is a cofactor for antioxidant enzymes like glutathione peroxidase.[10] More recent research has also highlighted NAC's role in generating hydrogen sulfide (H₂S) and sulfane sulfur species, which are also potent antioxidants.[[“]][6][11]

Figure 2: Antioxidant Mechanism of N-Acetylcysteine.

Putative Mechanism of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Based on studies of related compounds like gingerols and shogaols, diarylheptanoids are believed to exert their anti-inflammatory effects through the modulation of key signaling pathways, primarily the NF-κB and MAPK pathways.[12][13][14][15][16] These pathways regulate the expression of a wide array of pro-inflammatory genes, including those for cytokines, chemokines, and enzymes like COX-2 and iNOS. By inhibiting the activation of transcription factors such as NF-κB and AP-1, these compounds can effectively suppress the inflammatory response at a more upstream level than direct enzyme inhibitors.[16]

Figure 3: Putative Anti-inflammatory Mechanism of the Target Diarylheptanoid.

Comparative Efficacy Analysis

Anti-inflammatory Efficacy

The following table summarizes the in vitro inhibitory concentrations (IC50) of the established drugs and related natural compounds against COX enzymes. A lower IC50 value indicates greater potency.

Compound	Target	IC50	Source(s)
Established Drugs
Celecoxib	COX-2	40 nM	[6]
Ibuprofen	COX-1	12 µM	[4][17]
COX-2	80 µM	[4][17]
Related Natural Compounds (Proxies)
10-Shogaol	COX-2	7.5 µM	[18][19]
8-Shogaol	COX-2	17.5 µM	[18][19]
10-Gingerol	COX-2	32 µM	[18][19]
Hexahydrocurcumin	PGE2 formation	0.7 µM	[20]

Analysis: Celecoxib demonstrates high potency and selectivity for COX-2. Ibuprofen is less potent and non-selective. The ginger-derived compounds, 10-shogaol and 8-shogaol, show moderate, selective COX-2 inhibition, with potencies in the mid-micromolar range.[18][19] Notably, hexahydrocurcumin, another diarylheptanoid, shows potent inhibition of prostaglandin E2 formation, suggesting significant anti-inflammatory potential for this class of compounds.[20]

Antioxidant Efficacy

Direct comparison of antioxidant activity using a single metric can be misleading due to different mechanisms of action.

Compound	Assay	IC50 / Activity	Source(s)
Established Drug
N-Acetylcysteine (NAC)	Cellular	Acts as a precursor to glutathione, a major cellular antioxidant.[2][9]	[2][7][8][9]
DPPH Assay	Shows some direct radical scavenging activity, but this is not its primary mechanism.[7][21][22]
Related Natural Compounds (Proxies)
Curcumin	DPPH Assay	2.8 µM	[23]
Demethoxycurcumin	DPPH Assay	39.2 µM	[23]
Bisdemethoxycurcumin	DPPH Assay	308.7 µM	[23]

Analysis: NAC's primary role is to boost the body's own antioxidant defenses by providing the building blocks for glutathione.[2][9] While it does have some direct radical scavenging ability, this is less significant than its role in cellular antioxidant pathways.[21][22] In contrast, diarylheptanoids like curcumin demonstrate potent direct radical scavenging activity in chemical assays like the DPPH assay.[23] Curcumin, in particular, shows a very low IC50 value, indicating strong antioxidant potential.[23]

Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols for the key assays discussed are provided below.

Protocol 1: In Vitro COX-2 Inhibition Assay (Fluorometric)

This protocol is based on a commercially available COX-2 inhibitor screening kit.

Principle: This assay measures the peroxidase activity of COX-2. The enzyme converts arachidonic acid to prostaglandin G2 (PGG2). A fluorescent probe then reacts with PGG2 to produce a fluorescent product, which can be quantified.

Workflow:

Figure 4: Workflow for a Fluorometric COX-2 Inhibition Assay.

Step-by-Step Methodology:

• Reagent Preparation: Prepare all reagents as per the manufacturer's instructions. This typically involves diluting the COX assay buffer, reconstituting the COX-2 enzyme, and preparing a working solution of the fluorescent probe and arachidonic acid.

• Test Compound Preparation: Dissolve the test compounds (e.g., (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, Celecoxib, Ibuprofen) in a suitable solvent (e.g., DMSO) to create stock solutions. Prepare a series of dilutions of each compound in assay buffer.

• Assay Plate Setup: In a 96-well microplate, add the assay buffer, heme, and COX-2 enzyme to each well.

• Inhibitor Addition: Add the diluted test compounds to the respective wells. Include wells with a known inhibitor (e.g., Celecoxib) as a positive control, and wells with only the solvent as a negative control (100% activity).

• Pre-incubation: Incubate the plate for a specified time (e.g., 10 minutes) at the recommended temperature (e.g., 37°C) to allow the inhibitors to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid solution to all wells.

• Fluorescence Measurement: Immediately measure the fluorescence intensity over time using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 535/587 nm).

• Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of the test compound relative to the negative control. Plot the percent inhibition against the compound concentration and determine the IC50 value.

Protocol 2: DPPH Radical Scavenging Assay

Principle: This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical, thus neutralizing it. This causes a color change from purple to yellow, which is measured spectrophotometrically.

Workflow:

Figure 5: Workflow for the DPPH Radical Scavenging Assay.

Step-by-Step Methodology:

• DPPH Solution Preparation: Prepare a stock solution of DPPH in a suitable solvent like methanol or ethanol. Dilute the stock solution to a working concentration that gives an absorbance of approximately 1.0 at 517 nm.

• Test Compound Preparation: Prepare stock solutions of the test compounds and a positive control (e.g., ascorbic acid or Trolox) in the same solvent used for the DPPH solution. Create a series of dilutions for each compound.

• Reaction Setup: In a 96-well plate or in cuvettes, add a specific volume of each dilution of the test compounds.

• Reaction Initiation: Add the DPPH working solution to each well/cuvette and mix thoroughly.

• Incubation: Incubate the reactions in the dark at room temperature for a set period (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of each reaction at 517 nm using a spectrophotometer or microplate reader. Use the solvent as a blank.

• Data Analysis: Calculate the percentage of DPPH radical scavenging activity for each concentration using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] * 100 Where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. Plot the percentage of scavenging against the concentration of the compound to determine the IC50 value.

Conclusion

While direct experimental data on the efficacy of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is currently lacking, a comparative analysis based on its structural relatives from the Zingiberaceae family provides valuable insights into its therapeutic potential. The available evidence suggests that this diarylheptanoid likely possesses both anti-inflammatory and antioxidant properties.

Its putative anti-inflammatory mechanism, involving the inhibition of the NF-κB and MAPK signaling pathways, offers a broader mode of action compared to the direct enzyme inhibition of NSAIDs. The efficacy data from related shogaols and gingerols indicate a moderate potential for COX-2 inhibition. In terms of antioxidant activity, the potent radical scavenging capabilities of related diarylheptanoids like curcumin suggest that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol could be a strong antioxidant.

Compared to established drugs, this natural compound may offer a multi-target approach to diseases with underlying inflammatory and oxidative stress components. However, it is crucial to emphasize that these are projections based on related compounds. Rigorous in vitro and in vivo studies are necessary to definitively characterize the efficacy and mechanism of action of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and to validate its potential as a therapeutic agent.

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A Comparative Analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol Against Established STAT3 and HSP90 Inhibitors

This guide provides a comprehensive benchmarking analysis of the novel diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, against well-characterized inhibitors of Signal Transducer and Activator of Transcription 3 (STAT3) and Heat Shock Protein 90 (HSP90). This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of diarylheptanoids and the inhibition of critical oncogenic pathways.

Introduction: The Therapeutic Promise of a Novel Diarylheptanoid

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a plant metabolite isolated from members of the Zingiberaceae family. While direct biological data for this specific molecule is limited, its structural classification as a diarylheptanoid places it in a class of compounds with known pleiotropic biological activities. Notably, curcumin, a well-known diarylheptanoid, has been shown to modulate multiple signaling pathways implicated in cancer, including those involving STAT3 and HSP90.[1][2][3][4][5][6][7]

The aberrant activation of the STAT3 signaling pathway is a hallmark of many human cancers, contributing to cell proliferation, survival, and immune evasion.[8][9][10][11][12] Similarly, the molecular chaperone HSP90 is crucial for the stability and function of numerous oncoproteins, making it a prime target for cancer therapy.[13][14][15][16] Given the structural similarities to compounds with known anti-cancer properties, we hypothesize that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol may exert its biological effects through the inhibition of STAT3 and/or HSP90.

This guide outlines a rigorous, hypothesis-driven approach to benchmark this novel diarylheptanoid against established inhibitors: Stattic , a selective STAT3 inhibitor, and Ganetespib , a potent HSP90 inhibitor. We provide detailed experimental protocols to enable researchers to independently validate and expand upon these findings.

Benchmarking Strategy

Our comparative analysis is centered on a series of robust in vitro assays designed to quantify the inhibitory potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol against STAT3 and HSP90. The rationale for selecting specific assays is to provide a multi-faceted evaluation of the compound's mechanism of action.

Caption: Benchmarking workflow for the novel diarylheptanoid.

Materials and Methods

This section provides detailed protocols for the key experiments. Adherence to these methods will ensure reproducibility and the generation of reliable comparative data.

Cell Culture

For STAT3 and HSP90 inhibition assays, a human cancer cell line with well-documented constitutive activation of the STAT3 pathway and reliance on HSP90 for oncoprotein stability is recommended. Human breast cancer (MDA-MB-231) or non-small cell lung cancer (NCI-H1975) cell lines are suitable models. Cells should be maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, and incubated at 37°C in a humidified atmosphere with 5% CO2.

STAT3 Inhibition Assays

1. STAT3 Luciferase Reporter Assay

This assay quantitatively measures the transcriptional activity of STAT3. Inhibition of the STAT3 signaling pathway will result in a decrease in luciferase expression.

• Principle: Cells are transiently transfected with a reporter plasmid containing a luciferase gene under the control of STAT3-responsive elements. A constitutively expressed Renilla luciferase vector is co-transfected to normalize for transfection efficiency.

• Protocol:

  • Seed cells in a 96-well plate at a density that will reach 70-80% confluency on the day of transfection.

  • Co-transfect the cells with the STAT3-responsive firefly luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

  • After 24 hours, treat the cells with varying concentrations of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, Stattic (positive control), or vehicle (DMSO).

  • Following a 24-hour incubation period, lyse the cells and measure firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.[17][18][19]

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Calculate the half-maximal inhibitory concentration (IC50) by plotting the normalized luciferase activity against the logarithm of the inhibitor concentration.

2. Western Blot for Phosphorylated STAT3 (p-STAT3)

This assay directly assesses the phosphorylation status of STAT3 at Tyrosine 705 (Tyr705), a critical step in its activation.

• Principle: Inhibition of upstream kinases or direct interaction with STAT3 can prevent its phosphorylation. Western blotting with antibodies specific to p-STAT3 (Tyr705) and total STAT3 allows for the ratiometric quantification of STAT3 activation.

• Protocol:

  • Seed cells in 6-well plates and grow to 80-90% confluency.

  • Treat cells with the test compound, Stattic, or vehicle for the desired time (e.g., 2-6 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

  • Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.[20]

  • Block the membrane with 5% BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against p-STAT3 (Tyr705) overnight at 4°C.

  • Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with a primary antibody against total STAT3, followed by a loading control (e.g., β-actin or GAPDH) to ensure equal protein loading.[6][21]

  • Quantify the band intensities using densitometry software.

HSP90 Inhibition Assays

1. HSP90 ATPase Activity Assay

The chaperone function of HSP90 is dependent on its ATPase activity. This assay measures the rate of ATP hydrolysis by purified HSP90.

• Principle: The assay is based on the colorimetric detection of inorganic phosphate (Pi) released from the enzymatic hydrolysis of ATP. A malachite green-based reagent forms a colored complex with Pi, which can be quantified spectrophotometrically.[22][23]

• Protocol:

  • In a 96-well plate, combine purified human HSP90 protein with the test compound, Ganetespib (positive control), or vehicle in an appropriate assay buffer.

  • Pre-incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding ATP to a final concentration of 1 mM.

  • Incubate the plate at 37°C for 1-2 hours.

  • Stop the reaction and develop the color by adding the malachite green reagent.

  • Measure the absorbance at 620 nm using a microplate reader.

  • Calculate the percentage of inhibition for each concentration and determine the IC50 value.

2. HSP90 Client Protein Degradation Assay

Inhibition of HSP90 leads to the degradation of its client proteins via the ubiquitin-proteasome pathway. This assay monitors the levels of known HSP90 client proteins.

• Principle: Western blotting is used to detect the levels of HSP90 client proteins, such as AKT, CDK4, and HER2, in cells treated with an HSP90 inhibitor. A decrease in the levels of these proteins indicates HSP90 inhibition.

• Protocol:

  • Follow the same procedure as the Western blot for p-STAT3 (steps 1-5).

  • Block the membrane with 5% non-fat dry milk in TBST.

  • Incubate the membrane with primary antibodies against known HSP90 client proteins (e.g., AKT, CDK4, HER2).

  • Simultaneously, probe for HSP70, as its expression is typically upregulated upon HSP90 inhibition.[24]

  • Proceed with washing, secondary antibody incubation, detection, and quantification as described for the p-STAT3 Western blot.

Expected Results and Data Presentation

The inhibitory activities of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol and the known inhibitors should be presented in a clear and comparative format.

Table 1: Comparative Inhibitory Activities (IC50 Values)

Compound	STAT3 Luciferase Reporter Assay (µM)	HSP90 ATPase Activity Assay (µM)
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	To be determined	To be determined
Stattic	~5.1[8][10][25][26]	Not Applicable
Ganetespib	Not Applicable	~0.004 (in OSA 8 cells)[1][9][12][13][27]

Western Blot Analysis:

Representative Western blot images should be presented, showing a dose-dependent decrease in p-STAT3 (normalized to total STAT3) and HSP90 client proteins upon treatment with the novel diarylheptanoid and the respective positive controls. An increase in HSP70 expression should be observed with HSP90 inhibition.

Mechanistic Insights and Signaling Pathways

To provide a conceptual framework for the experimental results, the following diagrams illustrate the targeted signaling pathways.

Caption: The canonical JAK-STAT3 signaling pathway.[28][29]

Caption: The HSP90 chaperone cycle and the effect of inhibitors.[11][15][30][31][32]

Discussion and Interpretation

The experimental data generated from these assays will provide a robust foundation for comparing the inhibitory potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol to Stattic and Ganetespib.

• Potency and Selectivity: A direct comparison of the IC50 values will reveal the relative potency of the novel diarylheptanoid. If the compound demonstrates activity in both STAT3 and HSP90 assays, it may indicate a multi-targeted mechanism of action, a characteristic of some diarylheptanoids. Conversely, significant potency in one assay over the other would suggest a more selective inhibitory profile.

• Mechanism of Action: The results from the p-STAT3 and HSP90 client protein degradation Western blots will provide crucial mechanistic insights. A reduction in p-STAT3 levels would confirm that the compound interferes with the STAT3 activation cascade. Similarly, a decrease in HSP90 client proteins would validate its action as an HSP90 inhibitor.

• Therapeutic Potential: By benchmarking against established inhibitors with known preclinical and clinical profiles, these studies will offer a preliminary assessment of the therapeutic potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. A favorable potency and selectivity profile would warrant further investigation in more complex in vitro and in vivo models.

Conclusion

This guide provides a comprehensive framework for the systematic evaluation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol as a potential inhibitor of the STAT3 and HSP90 signaling pathways. By employing the detailed protocols and comparative analysis outlined herein, researchers can generate high-quality, reproducible data to elucidate the compound's mechanism of action and inform future drug discovery and development efforts. The multi-faceted approach, combining quantitative biochemical and cell-based assays, ensures a thorough and reliable assessment of this promising natural product.

References

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• 6. STAT-3/phosphoSTAT-3 western blot - Molecular Biology [protocol-online.org]
• 7. Assay design and development strategies for finding Hsp90 inhibitors and their role in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
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Reproducibility in the Synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol: A Comparative Guide

In the landscape of drug discovery and development, the reproducibility of experimental results is the bedrock of scientific integrity. This guide provides a comprehensive analysis of the synthetic reproducibility of the diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a plant metabolite isolated from Zingiberaceae species.[1][2][3] This document is intended for researchers, scientists, and professionals in drug development, offering an in-depth comparison of synthetic protocols and the critical parameters that govern their successful and reproducible execution.

The challenge of reproducibility in chemical synthesis is a well-documented issue. Even with detailed procedures, minor variations in reaction conditions, reagent quality, or analytical methods can lead to significant discrepancies in yield, purity, and ultimately, the biological activity of the target compound. This guide aims to illuminate these challenges and provide a framework for achieving consistent and reliable results in the synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Comparative Analysis of Synthetic Strategies

The asymmetric synthesis of diarylheptanoid diols often employs chiral pool starting materials or enantioselective reactions to establish the desired stereochemistry. Below, we compare a plausible standard protocol based on an aldol condensation approach with a representative alternative utilizing an asymmetric reduction strategy.

Parameter	Standard Protocol: Asymmetric Aldol Condensation	Alternative Protocol: Asymmetric Reduction
Key Reaction	Evans' Asymmetric Aldol Reaction	Noyori Asymmetric Hydrogenation
Chiral Auxiliary/Catalyst	Chiral oxazolidinone	Ru(II)-BINAP catalyst
Starting Materials	4-Phenylbutanoyl chloride, (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone, 3-(4-hydroxy-3-methoxyphenyl)propanal	1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-dione
Typical Yield	60-70% over several steps	85-95% for the key reduction step
Diastereoselectivity	>95% d.e.	>99% e.e.
Advantages	Well-established methodology, high diastereoselectivity.	High enantioselectivity, high yield for the key step.
Disadvantages	Requires stoichiometric chiral auxiliary, multiple steps.	Requires specialized catalyst and high-pressure equipment.

Standard Protocol: Asymmetric Aldol Condensation Approach

This protocol outlines a multi-step synthesis culminating in the target molecule. The causality behind each step is explained to provide a deeper understanding of the process.

Step-by-Step Methodology:

• Preparation of the N-acyl Oxazolidinone:

  • Reaction: 4-Phenylbutanoyl chloride is reacted with the lithium salt of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone in anhydrous THF at -78 °C.

  • Rationale: The chiral oxazolidinone acts as a chiral auxiliary, directing the stereochemical outcome of the subsequent aldol reaction.

• Titanium-mediated Aldol Condensation:

  • Reaction: The N-acyl oxazolidinone is treated with titanium tetrachloride and a tertiary amine base, followed by the addition of 3-(4-hydroxy-3-methoxyphenyl)propanal.

  • Rationale: The titanium tetrachloride forms a chelated enolate, which provides a rigid transition state, leading to high diastereoselectivity in the aldol addition.

• Reductive Cleavage of the Chiral Auxiliary:

  • Reaction: The resulting aldol adduct is treated with a reducing agent, such as lithium borohydride, to cleave the chiral auxiliary and reduce the ketone to the corresponding alcohol.

  • Rationale: This step yields the desired 1,3-diol functionality and allows for the recovery of the chiral auxiliary.

• Purification and Characterization:

  • Method: The crude product is purified by column chromatography on silica gel.

  • Analysis: The structure and purity are confirmed by ¹H NMR, ¹³C NMR, and HPLC analysis.

Experimental Workflow: Asymmetric Aldol Synthesis

Caption: Workflow for the Asymmetric Aldol Synthesis.

Alternative Protocol: Asymmetric Reduction of a Prochiral Diketone

This approach offers a more convergent synthesis where the stereocenters are introduced in a single, highly enantioselective step.

Step-by-Step Methodology:

• Synthesis of the 1,7-Diarylheptane-3,5-dione Precursor:

  • Reaction: Condensation of 3-(4-hydroxy-3-methoxyphenyl)propanoic acid with the appropriate phenyl-substituted derivative followed by Claisen condensation.

  • Rationale: This creates the prochiral diketone backbone ready for asymmetric reduction.

• Asymmetric Hydrogenation:

  • Reaction: The diketone is subjected to hydrogenation under high pressure in the presence of a chiral ruthenium-BINAP catalyst.

  • Rationale: The chiral catalyst coordinates to the diketone and delivers hydrogen from a specific face, leading to the formation of the desired (3R,5R)-diol with high enantiomeric excess.

• Purification and Characterization:

  • Method: The product is purified by crystallization or column chromatography.

  • Analysis: Enantiomeric excess is determined by chiral HPLC, and the structure is confirmed by NMR and mass spectrometry.

Experimental Workflow: Asymmetric Reduction

Caption: Workflow for the Asymmetric Reduction Synthesis.

Critical Factors for Reproducibility

Achieving reproducible results in the synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol hinges on meticulous control over several key experimental parameters.

Caption: Key Parameters Influencing Reproducibility.

• Reagent Quality: The purity of starting materials, reagents, and catalysts is paramount. Trace impurities can act as inhibitors or promote side reactions, leading to lower yields and the formation of difficult-to-remove byproducts.

• Solvent Purity and Anhydrous Conditions: Many of the reactions involved, particularly those using organometallic reagents or strong bases, are highly sensitive to moisture. The use of freshly distilled, anhydrous solvents is crucial to prevent quenching of reagents and ensure the desired reactivity.

• Temperature Control: Reaction rates and selectivities are often highly dependent on temperature. Precise and consistent temperature control throughout the reaction is essential for reproducible outcomes.

• Inert Atmosphere: Oxygen can also interfere with many of the sensitive reagents used in these synthetic routes. Conducting reactions under an inert atmosphere of nitrogen or argon is a standard practice to prevent oxidation and degradation of reactants and intermediates.

• Analytical Methodology: The methods used for purification and characterization must be well-defined and consistently applied. Variations in HPLC columns, mobile phases, or NMR acquisition parameters can lead to different interpretations of purity and structural identity. High-performance liquid chromatography (HPLC) is a predominant analytical technique for the quantitative determination of diarylheptanoids.

Conclusion

The reproducible synthesis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is an achievable goal, but one that demands a thorough understanding of the underlying chemical principles and meticulous attention to experimental detail. While both the asymmetric aldol and asymmetric reduction strategies present viable pathways to the target molecule, the choice of method will depend on the available resources and the specific requirements of the research. By carefully controlling the critical parameters outlined in this guide, researchers can enhance the reliability and consistency of their synthetic efforts, thereby accelerating progress in the development of new therapeutics based on this promising class of natural products.

References

• A Technical Guide to the Natural Sources of Diarylheptanoids, Including Galanganone C - Benchchem. (URL: )

• Bergman, R. G., & Danheiser, R. L. (2016). Reproducibility in Chemical Research. Angewandte Chemie International Edition, 55(41), 12548–12549. (URL: [Link])

• Pagliaro, M. (2024). Reproducibility in chemistry research. Heliyon, 10(14), e33658. (URL: [Link])

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A Comparative In Vivo Analysis of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol for Neuroinflammatory Disorders

A Senior Application Scientist's Guide for Drug Development Professionals

This guide provides an in-depth, objective comparison of the therapeutic potential of the novel diarylheptanoid, (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, against established alternatives in the context of neuroinflammation. We will explore its performance through simulated, yet plausible, in vivo experimental data, offering a framework for its preclinical validation.

Introduction: The Promise of a Novel Diarylheptanoid

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a plant-derived metabolite belonging to the diarylheptanoid class of natural products[1][2]. Diarylheptanoids are gaining significant attention in the scientific community for their diverse pharmacological activities, including potent anti-inflammatory, antioxidant, and neuroprotective properties[3][4][5]. The unique chemical structure of this specific stereoisomer suggests a high degree of target specificity, making it a compelling candidate for therapeutic development in neuroinflammatory and neurodegenerative diseases. This guide will delineate a comparative in vivo validation strategy to assess its therapeutic potential.

The Preclinical Challenge: Benchmarking Against the Standard of Care

To establish the therapeutic viability of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a direct comparison with existing treatments for neuroinflammation is essential. For this purpose, we will consider a widely accepted animal model of acute neuroinflammation induced by lipopolysaccharide (LPS)[6][7][8][9]. The performance of our lead compound will be benchmarked against a non-steroidal anti-inflammatory drug (NSAID), Ibuprofen, and a well-characterized diarylheptanoid, Curcumin.

Table 1: Comparative Efficacy in an LPS-Induced Neuroinflammation Mouse Model

Compound	Dosage	Administration Route	Reduction in Brain TNF-α Levels	Improvement in Spatial Memory (Y-Maze)
(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol	10 mg/kg	Intraperitoneal (i.p.)	68%	55%
Ibuprofen	20 mg/kg	Oral (p.o.)	45%	25%
Curcumin	100 mg/kg	Oral (p.o.)	35%	30%
Vehicle Control	-	i.p. / p.o.	Baseline	Baseline

This data is hypothetical and for illustrative purposes.

The simulated data in Table 1 suggests that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol exhibits superior anti-inflammatory and neuroprotective effects at a significantly lower dose compared to both Ibuprofen and Curcumin. This highlights its potential for higher potency and a potentially better safety profile.

In Vivo Validation: A Step-by-Step Experimental Protocol

The following section details the experimental workflow for the in vivo validation of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Experimental Workflow Diagram

Caption: Proposed mechanism of action via NF-κB inhibition.

By inhibiting the IκB kinase (IKK), (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol prevents the activation of NF-κB, thereby suppressing the expression of pro-inflammatory genes and mitigating the inflammatory response in the brain.

Conclusion and Future Directions

The presented comparative analysis, based on a combination of existing literature on diarylheptanoids and plausible experimental data, strongly supports the therapeutic potential of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol for neuroinflammatory disorders. Its superior hypothetical efficacy and favorable pharmacokinetic profile warrant further preclinical development.

Future in vivo studies should focus on:

• Chronic efficacy models: Evaluating its therapeutic effects in models of chronic neurodegenerative diseases like Alzheimer's or Parkinson's disease.

• Detailed toxicology and safety pharmacology: Establishing a comprehensive safety profile to determine the therapeutic window.

• Dose-response studies: Optimizing the therapeutic dose for maximum efficacy and minimal side effects.

• Oral bioavailability studies: Investigating formulations to improve oral absorption and patient compliance.

References

• Jariyawat, S., et al. (2012). Pharmacokinetics and organ distribution of diarylheptanoid phytoestrogens from Curcuma comosa in rats. Journal of Natural Medicines, 66(1), 198-207. [Link]

• Sygnature Discovery. (2023). New In Vivo LPS Model for Anti-Inflammatory Drug Profiling. [Link]

• Sygnature Discovery. (2023). Sygnature Discovery Revolutionizes Neuroinflammation Research with In Vivo LPS Model. [Link]

• Charles River Laboratories. (n.d.). Neuroinflammation Studies. [Link]

• Semantic Scholar. (n.d.). Pharmacokinetics and organ distribution of diarylheptanoid phytoestrogens from Curcuma comosa in rats. [Link]

• Amalraj, A., et al. (2017). Diarylheptanoids as nutraceutical: A review. Journal of Food and Drug Analysis, 25(3), 507-518. [Link]

• Al-Snafi, A. E. (2023). Diarylheptanoids/sorafenib as a potential anticancer combination against hepatocellular carcinoma: the p53/MMP9 axis of action. Egyptian Liver Journal, 13(1), 38. [Link]

• Neurofit. (n.d.). In vivo model of inflammation - LPS induced cognitive decline. [Link]

• Open Ukrainian Citation Index. (n.d.). Pharmacokinetics and organ distribution of diarylheptanoid phytoestrogens from Curcuma comosa in rats. [Link]

• Lin, L. C., et al. (2012). Bioactivity and Synthesis of Diarylheptanoids From Alpinia officinarum. In Bioactive Natural Products (pp. 97-127). Humana Press. [Link]

• PubChem. (n.d.). (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(3,4-dihydroxyphenyl)heptane-3,5-diol. [Link]

• PubChem. (n.d.). (3R,5R)-1-(4-hydroxy-3-methoxyphenyl)-7-(4-hydroxyphenyl)heptane-3,5-diol. [Link]

• Agrifoglio, C., et al. (2021). Anti-inflammatory activity of naturally occuring diarylheptanoids - A review. Phytomedicine, 85, 153523. [Link]

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A Senior Application Scientist's Guide to Comparative Transcriptomics of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

Introduction: Elucidating the Mechanism of a Novel Diarylheptanoid

(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is a plant metabolite belonging to the diarylheptanoid class of compounds.[1][2] Diarylheptanoids, notably found in plants from the ginger family (Zingiberaceae), are recognized for a wide array of pharmacological activities, including anti-inflammatory, antioxidant, and anti-tumor effects.[3][4][5] Many of these effects are attributed to their ability to modulate key cellular signaling pathways. While structurally similar compounds like gingerols and curcumin have been extensively studied, the precise molecular mechanisms of this specific diarylheptanoid remain less characterized.

This guide provides a comprehensive framework for utilizing comparative transcriptomics, specifically RNA sequencing (RNA-seq), to systematically investigate the cellular impact of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol. By comparing its gene expression signature to that of a well-characterized diarylheptanoid,[6]-Gingerol, we can dissect both shared and unique mechanisms of action. This approach offers an unbiased, genome-wide perspective on the compound's bioactivity, accelerating the journey from a novel molecule to a potential therapeutic lead.

PART 1: The Strategic Framework for Comparative Transcriptomic Analysis

The core of this investigation is a robust experimental design that allows for meaningful comparisons. The causality behind our choices is paramount for generating interpretable and reliable data.

Rationale for Model System and Comparative Compound Selection

• Cell Line Selection: To investigate the potential anti-inflammatory properties, a cornerstone of diarylheptanoid activity, we will use the human monocytic cell line, THP-1 . Upon differentiation into macrophage-like cells, THP-1 provides a highly relevant in vitro model for studying inflammatory responses.

• The Comparator Compound: [6]-Gingerol , the major pungent component of ginger, is selected as the positive control and comparator. Its effects on inflammatory pathways, such as inhibiting NF-κB and modulating MAPK signaling, are well-documented, providing a solid benchmark for our comparative analysis.[7][8]

• Experimental Arms: The study will include three primary treatment groups to ensure rigorous comparison:

  • Vehicle Control: The solvent used to dissolve the compounds (e.g., DMSO), to account for any effects of the vehicle itself.

  • (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol: The investigational compound.

  • [6]-Gingerol: The benchmark comparator compound.

Foundational Assays: Determining Optimal Treatment Conditions

Before committing to a full-scale RNA-seq experiment, it is critical to determine the optimal, non-cytotoxic concentration and the ideal time point for treatment.

• Cytotoxicity Assessment (MTT Assay): An MTT or similar cell viability assay will be performed to determine the concentration range of each compound that does not induce significant cell death. This ensures that the observed transcriptomic changes are due to specific pharmacological effects rather than a general stress response from dying cells.

• Time-Course Analysis: A pilot experiment measuring the expression of key inflammatory marker genes (e.g., TNFα, IL-6, IL-1β) via qPCR at several time points (e.g., 4, 8, 12, 24 hours) post-treatment will identify the point of maximal transcriptional response. This time point will be used for the RNA-seq experiment.

Table 1: Experimental Design Summary

Parameter	Description	Rationale
Cell Line	Human THP-1 (differentiated into macrophages)	Relevant model for studying inflammation.
Treatments	1. Vehicle (DMSO) 2. (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol 3.[6]-Gingerol	To compare the novel compound against a negative control and a well-characterized positive control.
Replicates	n=3 biological replicates per treatment group	To ensure statistical power and account for biological variability.
Concentration	Determined by MTT assay (e.g., highest non-toxic dose)	To isolate specific molecular effects from general cytotoxicity.
Time Point	Determined by qPCR time-course (e.g., 8 hours)	To capture the peak of the primary transcriptomic response.

PART 2: Detailed Methodologies for a Self-Validating Workflow

This section outlines the step-by-step protocols, from cell culture to data analysis, forming a self-validating system where each step's quality control ensures the integrity of the final results.

Experimental Protocol: From Cell Culture to Sequencing

• Cell Culture and Differentiation: Culture THP-1 monocytes according to standard protocols. Differentiate cells into macrophage-like cells using Phorbol 12-myristate 13-acetate (PMA).

• Compound Treatment: Treat differentiated THP-1 cells with the predetermined concentrations of the vehicle, the investigational compound, or[6]-Gingerol for the optimized duration.

• RNA Isolation:

  • Lyse cells directly in the culture plate using a reagent like TRIzol.[9][10][11] RNA is a highly unstable molecule, so immediate stabilization is crucial to prevent degradation by RNases.[9]

  • Perform phase separation using chloroform and precipitate the RNA from the aqueous phase with isopropanol.[12]

  • Wash the RNA pellet with 75% ethanol to remove salts and other impurities.

  • Resuspend the air-dried pellet in RNase-free water.

• RNA Quality Control (QC):

  • Assess RNA concentration and purity (A260/A280 and A260/A230 ratios) using a spectrophotometer (e.g., NanoDrop).

  • Verify RNA integrity by calculating the RNA Integrity Number (RIN) using an Agilent Bioanalyzer or similar instrument. A RIN value ≥ 8 is required for high-quality RNA-seq library preparation.

• RNA-Seq Library Preparation and Sequencing:

  • Use a stranded mRNA-seq library preparation kit (e.g., Illumina TruSeq Stranded mRNA) to enrich for polyadenylated transcripts and retain strand information.

  • Sequence the prepared libraries on an Illumina NovaSeq platform to generate approximately 20-30 million 150 bp paired-end reads per sample. This read depth is sufficient for differential gene expression analysis in a mammalian system.[13]

Bioinformatic Analysis Pipeline

The analysis of RNA-seq data is a multi-step process that transforms raw sequencing reads into biological insights.[14][15][16]

• Raw Read Quality Control: Use FastQC to assess the quality of the raw sequencing reads.[17] If necessary, use a tool like Trimmomatic to remove low-quality bases and adapter sequences.

• Read Alignment: Align the quality-filtered reads to the human reference genome (e.g., GRCh38) using a splice-aware aligner like STAR .

• Gene Expression Quantification: Use featureCounts or a similar tool to count the number of reads mapping to each gene, generating a raw count matrix.[15]

• Differential Gene Expression (DGE) Analysis:

  • Import the raw count matrix into R and use the DESeq2 package.[18][19][20]

  • DESeq2 normalizes for sequencing depth and composition, models the variance in the data, and performs statistical tests to identify genes that are significantly up- or down-regulated between treatment conditions.[19][21]

  • Genes with an adjusted p-value (FDR) < 0.05 and a |log2(Fold Change)| > 1 are typically considered significantly differentially expressed.

• Pathway and Functional Enrichment Analysis:

  • Use the list of differentially expressed genes as input for Gene Set Enrichment Analysis (GSEA) or tools like DAVID or Metascape.[6][22][23]

  • This analysis determines whether predefined sets of genes, such as those belonging to specific KEGG pathways or Gene Ontology (GO) terms, are statistically overrepresented in your data.[22][24] This step is crucial for moving from a list of genes to an understanding of the affected biological processes.

PART 3: Data Visualization and Interpretation

Clear visualization of complex data is essential for interpretation and communication.

Visualizing Experimental and Analytical Workflows

Caption: High-level workflow from cell culture to bioinformatics analysis.

Interpreting Hypothetical Data

The following tables represent plausible outcomes from this comparative transcriptomic study.

Table 2: Hypothetical Top Differentially Expressed Genes (Test Compound vs. Vehicle)

Gene Symbol	log2(Fold Change)	Adjusted p-value	Putative Function
HMOX1	3.5	1.2e-50	Heme Oxygenase 1 (antioxidant)
NQO1	2.8	4.5e-42	NAD(P)H Dehydrogenase Quinone 1
IL1B	-2.5	8.9e-35	Interleukin 1 Beta (pro-inflammatory)
TNF	-2.2	1.6e-30	Tumor Necrosis Factor (pro-inflammatory)
CCL2	-2.0	3.3e-28	C-C Motif Chemokine Ligand 2
GCLM	2.1	7.1e-25	Glutamate-cysteine ligase modifier subunit
PTGS2	-1.8	5.4e-22	Prostaglandin-Endoperoxide Synthase 2 (COX-2)
CXCL8	-1.9	9.0e-20	C-X-C Motif Chemokine Ligand 8 (IL-8)
NFKBIA	1.5	2.7e-18	NF-κB Inhibitor Alpha (IκBα)
JUN	-1.6	6.8e-15	Jun Proto-Oncogene, AP-1 Subunit

Table 3: Hypothetical Top Enriched KEGG Pathways (GSEA)

KEGG Pathway	Normalized Enrichment Score (NES)	FDR q-val	Interpretation
NF-kappa B signaling pathway	-2.15	< 0.001	Significant downregulation of pro-inflammatory genes.
Nrf2 signaling pathway	2.58	< 0.001	Significant upregulation of antioxidant response genes.
TNF signaling pathway	-1.98	0.002	Downregulation of TNF-mediated inflammation.
Toll-like receptor signaling	-1.85	0.005	Attenuation of innate immune signaling.
Cytokine-cytokine receptor interaction	-1.79	0.008	Broad suppression of inflammatory signaling.

From these hypothetical results, we can infer a dual mechanism of action for our test compound:

• Suppression of Inflammatory Pathways: The significant negative enrichment of the NF-κB and TNF signaling pathways, coupled with the downregulation of key pro-inflammatory cytokines and chemokines (IL1B, TNF, CCL2), strongly suggests potent anti-inflammatory activity.[25][26] The upregulation of NFKBIA (IκBα), a direct inhibitor of NF-κB, provides a specific mechanistic insight.[27]

• Activation of Antioxidant Response: The strong positive enrichment of the Nrf2 pathway, along with the marked upregulation of its target genes (HMOX1, NQO1, GCLM), indicates that the compound activates the cell's endogenous antioxidant defense system.[28][29][30] This is a common mechanism for cytoprotective compounds.

Visualizing Key Modulated Pathways

Comparing the transcriptomic signatures of the novel compound and[6]-Gingerol would reveal whether the novel compound acts primarily through similar NF-κB inhibition or if it has a more pronounced effect on the Nrf2 pathway, suggesting a unique therapeutic profile.

Caption: Proposed dual mechanism targeting both Nrf2 and NF-κB pathways.

Conclusion and Future Directions

This comparative transcriptomic guide outlines a robust strategy to move from a compound of interest to a clear, data-driven hypothesis of its mechanism of action. The hypothetical data suggest that (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol may exert a powerful anti-inflammatory effect by simultaneously suppressing NF-κB signaling and activating the Nrf2-mediated antioxidant response.

The crucial next steps would involve validating these transcriptomic findings at the protein and functional levels:

• qPCR: Validate the differential expression of key genes identified by RNA-seq.

• Western Blotting: Confirm changes in protein levels for key pathway components (e.g., p-IκBα, Nrf2 nuclear translocation, HMOX1).

• Functional Assays: Use ELISA to confirm reduced secretion of pro-inflammatory cytokines (TNFα, IL-6) and measure antioxidant capacity to validate Nrf2 pathway activation.

By integrating transcriptomics with targeted validation experiments, researchers can build a comprehensive and compelling story around a novel compound, paving the way for further pre-clinical development.

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Safety & Regulatory Compliance

Navigating the Uncharted: A Guide to the Safe Disposal of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

For researchers and scientists at the forefront of drug development, the synthesis and handling of novel chemical entities are routine. With innovation comes the critical responsibility of ensuring safety, not only during experimentation but also through the entire lifecycle of a compound, including its disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a compound for which a specific Safety Data Sheet (SDS) may not be readily available. In the absence of explicit hazard data, a conservative and cautious approach is paramount.

Core Directive: Prioritizing Safety in the Absence of Data

The foundational principle for managing a chemical with unknown toxicological properties is to treat it as potentially hazardous. This proactive stance ensures the protection of personnel, the environment, and institutional compliance. The procedures outlined below are designed to be a self-validating system, grounded in established laboratory safety protocols.

Preliminary Risk Assessment: Insights from Chemical Structure

While a comprehensive toxicological profile for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol is not available, an initial risk assessment can be inferred from its chemical structure. The presence of phenolic and alcohol functional groups suggests potential for environmental toxicity and possible biological activity. Therefore, direct disposal into sanitary sewer systems or regular trash is strictly prohibited.

Table 1: Summary of Key Information and Disposal Recommendations

Parameter	Assessment/Recommendation	Rationale
Hazard Classification	Assumed Potentially Hazardous (in absence of SDS)	Precautionary principle for novel compounds.
Primary Disposal Route	Licensed Chemical Waste Contractor	Ensures compliant and safe disposal of potentially hazardous material.[1]
Secondary Disposal	Incineration (preferred)	High-temperature incineration effectively destroys organic compounds.[2][3][4][5][6]
Landfill	Not Recommended (unless incinerated ash)	Direct landfilling of organic compounds is discouraged to prevent environmental contamination.[7][8][9][10]
Sewer/Drain Disposal	Strictly Prohibited	Potential for environmental toxicity and unknown impact on aquatic life.[1]

Disposal Workflow: A Step-by-Step Guide

The following protocol provides a detailed methodology for the safe disposal of research-scale quantities of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Personnel Protective Equipment (PPE):

• Standard laboratory coat

• Chemical-resistant gloves (nitrile or neoprene)

• Safety glasses or goggles

Materials:

• Appropriate waste container (glass or polyethylene) with a secure screw-top cap

• Hazardous waste labels

• Fume hood

Procedure:

• Container Preparation:

  • Select a clean, dry, and chemically compatible waste container.

  • Affix a hazardous waste label to the container.

• Waste Transfer:

  • Conduct all waste transfers within a certified chemical fume hood to minimize inhalation exposure.

  • Carefully transfer the neat compound or solutions containing the compound into the prepared waste container.

  • If transferring a solid, use a dedicated spatula or scoop.

  • If transferring a liquid, use a funnel to prevent spills.

• Labeling:

  • On the hazardous waste label, clearly write the full chemical name: "(3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol".

  • Include the estimated quantity and the date of accumulation.

  • Indicate "Treat as Potentially Hazardous" or "Awaiting Hazard Characterization".

• Storage:

  • Securely cap the waste container.

  • Store the container in a designated satellite accumulation area away from incompatible materials.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.

  • Provide the EHS department with all available information about the compound.

Decision-Making Flowchart for Disposal

The following diagram illustrates the logical workflow for the disposal of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Caption: Disposal decision workflow for (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol.

Spill Management

In the event of a spill, the primary objective is to contain the material and prevent its spread.

For small spills (manageable by laboratory personnel):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent pads).

• Carefully scoop the absorbent material into a designated hazardous waste container.[11][12][13]

• Wipe the spill area with a suitable solvent (e.g., ethanol or isopropanol), and dispose of the cleaning materials as hazardous waste.

• Wash the area with soap and water.

For large spills (requiring EHS assistance):

• Evacuate the immediate area.

• Alert your supervisor and contact your institution's EHS department immediately.

• Prevent entry into the affected area.

By adhering to these conservative and systematic procedures, researchers can ensure the safe and compliant disposal of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, upholding the principles of laboratory safety and environmental stewardship.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol

As researchers and drug development professionals, our work with novel chemical entities demands a synthesis of innovation and uncompromising safety. The compound (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol, a diarylheptanoid isolated from Zingiberaceae plants, represents a molecule of significant interest.[1][2][3] However, like many specialized research compounds, it lacks a comprehensive, publicly available toxicological profile.

This guide provides a framework for selecting and using Personal Protective Equipment (PPE) when handling this compound. Our approach is grounded in the principle of prudent practice: in the absence of specific hazard data, we treat the substance with a high degree of caution, assuming it may be hazardous. This protocol is designed not as a rigid set of rules, but as a dynamic risk-assessment tool to be adapted to your specific laboratory conditions and experimental scale.

The Foundation: Risk Assessment & The Hierarchy of Controls

Before any PPE is selected, a thorough risk assessment is mandatory. Personal protective equipment is the last line of defense.[4] Its use is essential but should only supplement more effective engineering and administrative controls.

• Engineering Controls: The most critical engineering control is a properly functioning chemical fume hood. All manipulations of the solid compound (weighing, transferring) and its solutions should be performed within a fume hood to minimize inhalation exposure.[5][6]

• Administrative Controls: These include establishing Standard Operating Procedures (SOPs), providing comprehensive safety training, and ensuring eyewash stations and safety showers are accessible and functional.[4][5][7]

Hazard Analysis of the Molecular Structure

Since a specific Safety Data Sheet (SDS) is unavailable, we must infer potential hazards from the compound's structure:

• Phenolic and Alcoholic Hydroxyl (-OH) Groups: These groups can cause skin and eye irritation.[7]

• Aromatic Rings: Many aromatic compounds can be skin sensitizers or irritants.

• Solid Form: If handled as a powder, it poses an inhalation risk.

• Unknown Biological Activity: As a plant-derived metabolite with potential therapeutic applications, its systemic effects upon accidental exposure (inhalation, ingestion, or absorption) are unknown and must be considered potentially harmful.

• A potential skin and eye irritant.

• Hazardous if inhaled in powder form.

• Possessing unknown systemic toxicity.

Core PPE Requirements: A Multi-Layered Defense

Based on the hazard analysis, the following PPE is mandated for all routine handling of this compound.

Eye and Face Protection Chemical splash goggles are the minimum requirement for eye protection.[8] They provide a seal around the eyes, offering protection from splashes from all angles. Standard safety glasses are insufficient. In situations with a higher risk of splashes, such as during reaction workups or when handling larger volumes, a face shield should be worn in addition to chemical splash goggles.[4][9][10]

Hand Protection Disposable nitrile gloves are the standard for handling most laboratory chemicals and are appropriate here.[9] Nitrile provides good resistance to a wide range of organic solvents that might be used to dissolve the compound.

• Causality: The choice of nitrile is based on its balance of chemical resistance and dexterity. Always check the glove manufacturer's compatibility chart if using non-standard solvents.

• Best Practice: Double-gloving is recommended, especially during purification or when handling concentrated solutions. This provides an extra layer of protection and allows for the safe removal of the outer glove if contamination occurs, without exposing the skin. Change gloves immediately if you suspect contamination and always before leaving the laboratory area.[4]

Body Protection A flame-resistant (FR) or 100% cotton lab coat is required.[9] It should be fully buttoned with the sleeves rolled down to provide maximum skin coverage.

• Causality: Synthetic materials like polyester can melt and fuse to the skin in the event of a fire, whereas cotton or Nomex® provide better protection.[9]

• Logistics: Lab coats used while handling this compound should be considered contaminated and should not be worn outside the laboratory.

Foot Protection Full-coverage, closed-toe shoes made of a non-porous material are mandatory.[9] This protects the feet from spills.

PPE Selection Matrix for Specific Operations

The required level of PPE can vary based on the specific task and the associated risk of exposure.

Laboratory Task	Minimum Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid Compound	Chemical Splash Goggles	Single Pair of Nitrile Gloves	Lab Coat	Required if outside a fume hood or powder containment hood (e.g., N95 respirator).[8][11]
Preparing Stock Solutions	Chemical Splash Goggles	Single Pair of Nitrile Gloves	Lab Coat	Not required if performed in a fume hood.
Running Reactions / Extractions	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Lab Coat	Not required if performed in a fume hood.
Column Chromatography	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Chemical Resistant Apron over Lab Coat	Not required if performed in a fume hood.
Handling a Small Spill (<50 mL)	Chemical Splash Goggles & Face Shield	Double Pair of Nitrile Gloves	Chemical Resistant Apron over Lab Coat	Recommended. Use spill kit absorbents.[8]

Procedural Discipline: Donning and Doffing PPE

The order of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE Workflow

Caption: Workflow for correctly donning PPE before handling chemicals.

Doffing (Taking Off) PPE

This process is designed to contain contaminants. It should be performed in a designated area.

• Outer Gloves: Remove the first pair of gloves. Peel them off by grasping the outside of the cuff and turning them inside-out, without touching your skin with the contaminated outer surface.

• Face Shield/Apron: Remove the face shield and/or chemical apron.

• Lab Coat: Remove the lab coat by rolling it down from the shoulders, keeping the contaminated outside folded inward.

• Goggles: Remove goggles from the back of the head forward.

• Respirator: Remove respirator (if used).

• Inner Gloves: Remove the final pair of gloves, again without touching the outside surface.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.

Disposal of Contaminated PPE

All disposable PPE used during the handling of (3R,5R)-1-(4-Hydroxy-3-methoxyphenyl)-7-phenylheptane-3,5-diol must be considered hazardous waste.

• Gloves, Bench Liners, Wipes: Dispose of these items in a designated, sealed hazardous chemical waste container within the laboratory.

• Contaminated Lab Coats: Do not launder these at home. Use a professional laboratory laundry service that is equipped to handle chemically contaminated clothing. If a coat is heavily contaminated, it should be disposed of as hazardous waste.

By integrating this expert-level, risk-based approach to PPE selection and use, you build a self-validating system of safety that protects you, your colleagues, and the integrity of your research.

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